2-Deacetyltaxuspine X

Core Science & Biosynthesis

The Isolation of 2-Deacetyltaxuspine X from Taxus Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isolation of 2-Deacetyltaxuspine X, a rare taxane (B156437) diterpenoid, from Taxus species. Due to the compound's low natural abundance, this document synthesizes information from the isolation of closely related taxuspine derivatives to present a comprehensive methodology. The guide covers extraction, chromatographic separation, and characterization, and includes a discussion of the compound's known biological activity as a modulator of multidrug resistance.

Introduction

2-Deacetyltaxuspine X is a member of the taxane family of natural products, which are of significant interest to the pharmaceutical industry due to the potent anticancer activity of prominent members like Paclitaxel (Taxol®). Isolated from the Japanese yew, Taxus cuspidata, 2-Deacetyltaxuspine X has been identified as a potent modulator of P-glycoprotein (P-gp), a transmembrane efflux pump responsible for multidrug resistance (MDR) in cancer cells[1][2]. The natural yield of this compound is reported to be exceptionally low, posing significant challenges for its isolation and further investigation[1]. This guide aims to provide a detailed framework for its isolation based on established protocols for similar taxanes.

Quantitative Data Summary

The isolation of 2-Deacetyltaxuspine X is characterized by very low yields. While specific quantitative data for this compound is scarce in publicly available literature, the following table provides representative yields for other taxanes isolated from Taxus cuspidata to offer a comparative context.

Compound	Plant Material	Extraction Method	Yield	Reference
Paclitaxel	Taxus cuspidata leaves	Methanol (B129727) Extraction, Chromatography	80-100 mg/kg	[3]
Total Taxanes	Taxus cuspidata cell culture	Fed-batch culture	74 mg/L	[4]
Taxuspine D	Taxus cuspidata stems	Methanol Extraction, Chromatography	Not specified	[5]
2-Deacetyltaxuspine X	Taxus cuspidata	Methanol Extraction, Chromatography	Very poor yields	[1]

Experimental Protocols

The following is a generalized protocol for the isolation of taxuspine derivatives, including 2-Deacetyltaxuspine X, from Taxus species. This protocol is a composite of methodologies reported for the isolation of various taxanes.

Plant Material Collection and Preparation

• Collection: Collect fresh needles and stems of Taxus cuspidata.

• Drying: Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, for 2-3 weeks.

• Grinding: Grind the dried plant material into a fine powder using a mechanical grinder.

Extraction

• Solvent Extraction: Macerate the powdered plant material in methanol (MeOH) at a solid-to-solvent ratio of 1:10 (w/v) at room temperature for 72 hours.

• Filtration and Concentration: Filter the extract through cheesecloth and then filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude methanolic extract.

Solvent Partitioning

• Liquid-Liquid Extraction: Suspend the crude methanolic extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl₃), and ethyl acetate (B1210297) (EtOAc).

• Fraction Collection: Collect each solvent fraction separately. Taxanes are typically enriched in the chloroform and ethyl acetate fractions.

Chromatographic Purification

A multi-step chromatographic approach is essential for the isolation of pure 2-Deacetyltaxuspine X.

• Silica (B1680970) Gel Column Chromatography:

  • Subject the chloroform or ethyl acetate fraction to column chromatography on silica gel.

  • Elute with a gradient solvent system, typically starting with n-hexane and gradually increasing the polarity with ethyl acetate and then methanol.

  • Collect fractions and monitor by thin-layer chromatography (TLC) using a UV lamp for visualization.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Pool fractions containing compounds with similar TLC profiles to the target compound.

  • Further purify these fractions using preparative reversed-phase HPLC (RP-HPLC) with a C18 column.

  • Employ a gradient elution system of acetonitrile (B52724) and water.

  • Monitor the elution profile with a UV detector and collect the peaks corresponding to 2-Deacetyltaxuspine X.

Structure Elucidation

The structure of the isolated compound should be confirmed using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HMQC, HMBC) NMR spectroscopy to elucidate the detailed chemical structure.

Visualization of Experimental Workflow and Biological Activity

Experimental Workflow

The following diagram illustrates the general workflow for the isolation of 2-Deacetyltaxuspine X.

General workflow for the isolation of 2-Deacetyltaxuspine X.

Signaling Pathway: Inhibition of P-glycoprotein

2-Deacetyltaxuspine X has been shown to inhibit the function of P-glycoprotein, thereby reversing multidrug resistance in cancer cells. The diagram below illustrates this mechanism.

Mechanism of P-glycoprotein inhibition by 2-Deacetyltaxuspine X.

Conclusion

The isolation of 2-Deacetyltaxuspine X from Taxus species is a challenging endeavor due to its extremely low natural abundance. However, by employing a systematic approach involving solvent extraction, multi-step chromatography, and sensitive analytical techniques, it is possible to obtain this valuable compound for further research. Its demonstrated activity as a P-glycoprotein inhibitor highlights its potential in overcoming multidrug resistance, a significant hurdle in cancer chemotherapy. Further studies into its synthesis and biological mechanisms are warranted to fully explore its therapeutic potential.

References

• 1. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US6066748A - Process of extracting TAXOL® from taxus cuspidata - Google Patents [patents.google.com]
• 4. Large-scale growth and taxane production in cell cultures of Taxus cuspidata (Japanese yew) using a novel bioreactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Taxuspine D, a new taxane diterpene from Taxus cuspidata with potent inhibitory activity against Ca(2+)-induced depolymerization of microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Botanical Treasury: A Technical Guide to the Natural Source of 2-Deacetyltaxuspine X

For Immediate Release

This technical guide provides an in-depth exploration of the natural origins of 2-Deacetyltaxuspine X, a taxane (B156437) diterpenoid of significant interest to the scientific community. This document is intended for researchers, scientists, and drug development professionals, offering a consolidated resource on the isolation, quantification, and characterization of this compound from its natural source.

Executive Summary

2-Deacetyltaxuspine X, a derivative of the more widely known Taxuspine X, is a minor taxoid found within the genus Taxus. While research has extensively focused on major taxanes like Paclitaxel, the therapeutic potential of minor taxoids is a burgeoning field of study. This guide confirms that the primary natural source for 2-Deacetyltaxuspine X, alongside its parent compound, is the seeds of the Chinese Yew, Taxus chinensis. This document outlines the phytochemical landscape of Taxus chinensis seeds, details the experimental protocols for the isolation and characterization of 2-Deacetyltaxuspine X, and presents the available quantitative data. Furthermore, a generalized biosynthetic pathway for taxane diterpenoids is illustrated to provide context for the formation of this class of compounds.

Natural Source and Phytochemical Profile

The principal natural source of 2-Deacetyltaxuspine X is the seeds of the Chinese Yew, Taxus chinensis.[1] This species, native to northeastern China, is a rich reservoir of a diverse array of taxane diterpenoids. While the bark and needles of various Taxus species have been extensively studied for their taxol content, the seeds of T. chinensis have been identified as a unique source of various taxuspine derivatives, including Taxuspine X and, by extension, its deacetylated form.

The phytochemical profile of Taxus chinensis seeds is complex, containing a multitude of taxoids. The isolation of Taxuspine X from this source suggests the co-occurrence of its derivatives, a common phenomenon in the biosynthesis of natural products.

Quantitative Analysis

The concentration of minor taxoids like 2-Deacetyltaxuspine X in their natural source is typically low. While specific quantitative data for 2-Deacetyltaxuspine X is not extensively reported in publicly available literature, the yields of related minor taxoids from Taxus species are generally in the range of 0.001% to 0.01% of the dry plant material. The table below summarizes the reported yields of some taxoids from Taxus chinensis to provide a comparative context.

Compound	Plant Part	Yield (% of Dry Weight)	Reference
Taxuspine X	Seeds	Not explicitly quantified, but isolated as a minor component	[1]
Chinentaxunine	Seeds	Not explicitly quantified, but isolated as a new taxoid	[1]
Paclitaxel	Seeds	Variable, generally low
10-deacetyltaxol A	Seeds	Variable, generally low	[1]

Experimental Protocols

The isolation and purification of 2-Deacetyltaxuspine X from the seeds of Taxus chinensis involves a multi-step process. The following is a generalized protocol based on established methods for the separation of taxoids from Taxus species.

Extraction

• Preparation of Plant Material: Air-dried and powdered seeds of Taxus chinensis are used as the starting material.

• Solvent Extraction: The powdered seeds are extracted exhaustively with a polar solvent, typically methanol (B129727) or ethanol, at room temperature for an extended period. This process is often repeated multiple times to ensure complete extraction of the taxoids.

• Concentration: The combined solvent extracts are concentrated under reduced pressure to yield a crude extract.

Partitioning and Fractionation

• Solvent-Solvent Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297), to separate compounds based on their polarity. The taxoid fraction is typically enriched in the chloroform and ethyl acetate fractions.

• Column Chromatography: The enriched fractions are subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of solvents (e.g., n-hexane-acetone or chloroform-methanol). This step separates the complex mixture into simpler fractions based on the differential adsorption of the components.

Purification

• Repeated Chromatography: The fractions containing the target compound are further purified by repeated column chromatography, often using different stationary phases like Sephadex LH-20 or by employing high-performance liquid chromatography (HPLC) with a suitable column (e.g., C18).

• Crystallization: If possible, the purified compound is crystallized from a suitable solvent system to obtain a high-purity sample.

Structure Elucidation

The structure of the isolated 2-Deacetyltaxuspine X is determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are used to elucidate the detailed chemical structure and stereochemistry of the molecule.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify any chromophores in the structure.

Visualizations

Experimental Workflow

Caption: General workflow for the isolation and purification of 2-Deacetyltaxuspine X.

Generalized Taxane Biosynthetic Pathway

Caption: A simplified, hypothetical biosynthetic pathway leading to taxuspine derivatives.

Conclusion

This technical guide consolidates the current understanding of the natural source of 2-Deacetyltaxuspine X, identifying the seeds of Taxus chinensis as the primary botanical origin. The provided experimental framework for isolation and characterization serves as a valuable resource for researchers aiming to investigate this and other minor taxoids. Further quantitative studies are necessary to fully assess the abundance of 2-Deacetyltaxuspine X in its natural source, and continued exploration of the Taxus genus is likely to unveil a wealth of novel and bioactive compounds. The elucidation of the specific biosynthetic pathway for taxuspines remains a key area for future research, which could enable biotechnological production methods for these promising molecules.

References

• 1. Taxane diterpenoids from the seeds of Chinese yew Taxus chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of Taxuspine Compounds in Yew Trees: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The yew tree (Taxus spp.) is a rich source of a diverse array of diterpenoid compounds known as taxanes. Among these, Paclitaxel (Taxol®) is a widely recognized and potent anticancer agent. However, the genus Taxus produces a vast collection of over 500 distinct taxanes, many of which possess unique biological activities. This guide focuses on the biosynthesis of the taxuspine subgroup of taxanes, a class of compounds that, while sharing the characteristic taxane (B156437) core, exhibit significant structural diversity and biological properties, including the ability to reverse multidrug resistance in cancer cells.

Understanding the intricate biosynthetic pathways leading to taxuspines is crucial for their potential development as therapeutic agents. This document provides a comprehensive overview of the current knowledge on taxuspine biosynthesis, including the core enzymatic reactions, diversification mechanisms, quantitative data, and detailed experimental protocols for their study. While the biosynthesis of Paclitaxel has been more extensively studied, the foundational steps are shared with taxuspine production, and this guide will delineate both the common pathway and the key branching points leading to taxuspine diversity.

The Core Taxane Biosynthetic Pathway

The biosynthesis of all taxane compounds, including taxuspines, originates from the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP). The initial steps, leading to the formation of the characteristic taxane skeleton, are well-established and involve a series of enzymatic reactions localized in the plastids and endoplasmic reticulum.

Formation of the Taxane Skeleton

The committed step in taxane biosynthesis is the cyclization of GGPP to taxa-4(5),11(12)-diene, the parent olefin of the taxane family. This complex rearrangement is catalyzed by a single enzyme, taxadiene synthase (TS) . The reaction proceeds through a series of carbocationic intermediates, ultimately forming the tricyclic taxane core.[1][2][3]

Hydroxylation and Acylation of the Taxane Core

Following the formation of the taxadiene skeleton, a series of oxidative modifications, primarily hydroxylations, are catalyzed by a family of cytochrome P450 monooxygenases (CYP450s). These enzymes introduce hydroxyl groups at various positions on the taxane ring, creating a diverse array of taxoid intermediates.[4][5] Concurrently, acetyltransferases (ATs) and other acyltransferases catalyze the addition of acetyl and other acyl groups to these hydroxylated intermediates. The order and specificity of these hydroxylation and acylation steps are critical in determining the final taxane structure.[6][7]

The initial and pivotal hydroxylation occurs at the C5 position of taxadiene, catalyzed by taxadiene 5α-hydroxylase (T5αH) , which is a member of the CYP725A subfamily of P450s.[2][8] This is followed by acetylation at the C5 position by taxadien-5α-ol O-acetyltransferase (TAT) . Subsequent hydroxylations at positions C10 and C13 are catalyzed by taxane 10β-hydroxylase (T10βH) and taxane 13α-hydroxylase (T13αH) , respectively, both of which are also CYP450 enzymes.[4][9]

Core Biosynthetic Pathway of Taxanes.

Diversification into Taxuspine Compounds

The vast structural diversity of taxanes, including the various taxuspine compounds, arises from the differential and combinatorial action of a suite of tailoring enzymes, primarily CYP450s and acyltransferases, on the core taxane skeleton. The biosynthesis of taxuspines represents a branching from the main pathway leading to Paclitaxel.

A key enzyme in this diversification is taxoid 14β-hydroxylase , a cytochrome P450-dependent monooxygenase.[10] This enzyme introduces a hydroxyl group at the C14 position of taxoid intermediates, a modification not found in Paclitaxel. This hydroxylation event diverts intermediates away from the Paclitaxel pathway and into the biosynthesis of 14-hydroxylated taxoids, a group that includes some taxuspines.[10][11] The substrate for this enzyme is typically a 10β-hydroxylated taxoid, such as 5α-acetoxy-10β-hydroxytaxadiene.[10]

Further modifications by other hydroxylases at positions such as C1, C2, C7, and C9, as well as a variety of acylations, lead to the final structures of the different taxuspine compounds.[5][9] The exact sequence of these reactions and the specific enzymes involved in the biosynthesis of individual taxuspines like taxuspine C, D, and X are still areas of active investigation.

Hypothetical Diversification Pathway to Taxuspines.

Data Presentation: Quantitative Analysis of Taxuspine and Related Compounds

The concentration of taxuspine and other taxane compounds can vary significantly between different Taxus species and even between different tissues of the same plant. The following tables summarize available quantitative data from the literature.

Table 1: Concentration of Selected Taxanes in Various Taxus Species (mg/g dry weight)

Compound	Taxus mairei (Leaves/Twigs)	Taxus cuspidata (Bark)	Taxus baccata (Needles)	Reference(s)
Paclitaxel	0.1136 - 0.1530	0.0058 - 0.0085	-	[1][12]
10-Deacetylbaccatin III	0.115	0.0497	0.0545	[1][12]
Baccatin III	0.156	-	-	[1]
7-epi-10-deacetyltaxol	0.2372	-	-	[1]
Taxuspine B	Present	Present	Present	[1]
Taxuspine W	Present	-	-	[1]

Note: "Present" indicates the compound has been identified, but quantitative data was not provided in the cited sources.

Table 2: Kinetic Parameters of Key Enzymes in Taxane Biosynthesis

Enzyme	Substrate	Km (μM)	kcat (s-1)	Reference(s)
Taxane 13α-hydroxylase	Taxadien-5α-ol	24 ± 9	-	[13]
Taxane 13α-hydroxylase	Taxadien-5α-yl acetate	14 ± 4	-	[13]
Taxoid 14β-hydroxylase	5α-acetoxy-10β-hydroxy taxadiene	~50	-	[10][14]
N-benzoyltransferase	N-deacylated taxoid	420	1.5 ± 0.3	[3]
N-benzoyltransferase	Benzoyl-CoA	400	1.5 ± 0.3	[3]

Note: Enzyme kinetic data for enzymes specific to taxuspine biosynthesis are currently limited in the scientific literature.

Experimental Protocols

This section provides detailed methodologies for key experiments in the study of taxuspine biosynthesis.

Extraction and Purification of Taxanes from Taxus Plant Material

This protocol is adapted from methods described for the general extraction of taxanes.[15][16][17]

• Harvesting and Preparation: Collect fresh plant material (needles, twigs, or bark). Air-dry the material in the dark at room temperature or freeze-dry. Grind the dried material into a fine powder.

• Extraction: Macerate the powdered plant material in 70-95% ethanol (B145695) (or methanol) at a ratio of 1:10 (w/v) for 24-72 hours at room temperature with occasional shaking.

• Filtration and Concentration: Filter the extract through cheesecloth and then filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the ethanol/methanol (B129727).

• Liquid-Liquid Partitioning: Resuspend the aqueous residue in water and partition it against an equal volume of a non-polar solvent like n-hexane to remove lipids and chlorophyll. Discard the hexane (B92381) phase.

• Extraction of Taxanes: Extract the aqueous phase three times with an equal volume of a solvent of intermediate polarity, such as dichloromethane (B109758) or ethyl acetate.

• Drying and Crude Extract Preparation: Combine the organic phases, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to dryness to obtain the crude taxane extract.

• Pre-purification (Optional): The crude extract can be further purified by column chromatography on silica (B1680970) gel or by using solid-phase extraction (SPE) cartridges.

Quantification of Taxuspines by LC-MS/MS

This protocol provides a general framework for the quantification of taxanes, which can be optimized for specific taxuspine compounds.[3][5][18][19][20]

• Sample Preparation: Dissolve the crude or purified taxane extract in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration.

• Chromatographic Separation:

  • HPLC System: A high-performance liquid chromatography system equipped with a C18 or phenyl reversed-phase column.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) or methanol (B), both typically containing 0.1% formic acid.

  • Gradient Program: A typical gradient might start at 30-40% B, increasing to 90-100% B over 15-30 minutes.

  • Flow Rate: 0.2-0.5 mL/min.

  • Column Temperature: 25-40 °C.

• Mass Spectrometric Detection:

  • Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive ion mode is typically used for taxanes.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Precursor and product ion pairs for each target taxuspine need to be determined by infusing pure standards.

• Quantification: Generate a standard curve using authentic standards of the taxuspine compounds of interest. Spike samples with an internal standard (e.g., a deuterated taxane or a structurally similar taxane not present in the sample) to correct for matrix effects and variations in instrument response.

Heterologous Expression and Functional Characterization of Biosynthetic Enzymes in Saccharomyces cerevisiae

This protocol is a general guide for expressing and assaying the function of Taxus enzymes, particularly CYP450s, in yeast.

• Gene Cloning: Synthesize the codon-optimized coding sequence of the candidate enzyme (e.g., a putative taxuspine-specific hydroxylase) and clone it into a yeast expression vector (e.g., pYES-DEST52) under the control of an inducible promoter (e.g., GAL1).

• Yeast Transformation: Transform the expression construct into a suitable S. cerevisiae strain (e.g., WAT11, which co-expresses an Arabidopsis thaliana P450 reductase).

• Expression: Grow the transformed yeast in a selective medium containing glucose. To induce protein expression, transfer the cells to a medium containing galactose and grow for 24-48 hours.

• Microsome Preparation (for in vitro assays):

  • Harvest the yeast cells by centrifugation.

  • Resuspend the cells in an extraction buffer containing a reducing agent (e.g., DTT) and protease inhibitors.

  • Disrupt the cells using glass beads or a French press.

  • Centrifuge the lysate at low speed to remove cell debris.

  • Centrifuge the supernatant at high speed (e.g., 100,000 x g) to pellet the microsomal fraction.

  • Resuspend the microsomes in a storage buffer.

• Enzyme Assay (in vitro):

  • Combine the microsomal preparation with a reaction buffer containing NADPH, the taxane substrate (e.g., a known taxane intermediate), and incubate at 30°C for 1-2 hours.

  • Stop the reaction by adding an organic solvent (e.g., ethyl acetate).

  • Extract the products and analyze by HPLC or LC-MS/MS to identify the hydroxylated product.

• Whole-cell Assay (in vivo):

  • Add the taxane substrate directly to the culture of induced yeast cells.

  • Incubate for a further 24-48 hours.

  • Extract the culture medium and/or the yeast cells with an organic solvent.

  • Analyze the extract by HPLC or LC-MS/MS for the presence of the converted product.

Transient Expression of Biosynthetic Enzymes in Nicotiana benthamiana

This protocol outlines the agroinfiltration method for rapid, transient expression of Taxus genes in N. benthamiana leaves.[4][8][15][16]

• Vector Construction: Clone the gene of interest into a plant expression vector (e.g., pEAQ-HT) under the control of a strong constitutive promoter (e.g., CaMV 35S).

• Transformation of Agrobacterium tumefaciens: Transform the expression construct into a suitable A. tumefaciens strain (e.g., GV3101).

• Preparation of Agrobacterium Suspension:

  • Grow a culture of the transformed Agrobacterium overnight in LB medium with appropriate antibiotics.

  • Pellet the cells by centrifugation and resuspend them in an infiltration buffer (e.g., 10 mM MES, 10 mM MgCl₂, 150 µM acetosyringone) to a final OD₆₀₀ of 0.5-1.0.

  • Incubate the suspension at room temperature for 2-3 hours.

• Infiltration:

  • Use a needleless syringe to infiltrate the Agrobacterium suspension into the abaxial side of the leaves of 4-6 week old N. benthamiana plants.

  • For co-expression of multiple enzymes, mix the respective Agrobacterium suspensions before infiltration. It is common to co-infiltrate with a strain carrying a viral suppressor of gene silencing (e.g., p19).

• Incubation and Metabolite Extraction:

  • Incubate the infiltrated plants for 3-5 days under controlled light and temperature conditions.

  • Harvest the infiltrated leaf tissue and extract the metabolites using a method similar to that described in section 5.1.

• Analysis: Analyze the plant extract by LC-MS/MS to detect the products of the transiently expressed enzymes.

Key Experimental Workflows for Taxuspine Biosynthesis Research.

Conclusion and Future Perspectives

The biosynthesis of taxuspine compounds in yew trees represents a complex and fascinating area of natural product chemistry. While the core biosynthetic machinery leading to the taxane skeleton is well understood, the specific enzymatic steps that orchestrate the diversification into the vast array of taxuspines are still being unraveled. The identification and characterization of the specific hydroxylases and acyltransferases responsible for taxuspine formation are critical next steps.

The experimental protocols detailed in this guide provide a robust framework for researchers to investigate these pathways. The use of heterologous expression systems like Saccharomyces cerevisiae and Nicotiana benthamiana will continue to be invaluable tools for the functional characterization of candidate genes. Furthermore, advances in comparative metabolomics and transcriptomics of different Taxus species will aid in the discovery of novel enzymes and regulatory factors involved in taxuspine biosynthesis.

A deeper understanding of these biosynthetic pathways not only enriches our knowledge of plant secondary metabolism but also opens up opportunities for the metabolic engineering and synthetic biology-based production of these valuable compounds for potential therapeutic applications. The elucidation of the complete biosynthetic pathways for specific taxuspines will pave the way for their sustainable production and further exploration of their pharmacological properties.

References

• 1. mdpi.com [mdpi.com]
• 2. tsijournals.com [tsijournals.com]
• 3. researchgate.net [researchgate.net]
• 4. pure.uva.nl [pure.uva.nl]
• 5. Simplified Protocol to Demonstrate Gene Expression in Nicotiana benthamiana Using an Agrobacterium-Mediated Transient Assay [bio-protocol.org]
• 6. Taxoid 14beta-hydroxylase - Wikipedia [en.wikipedia.org]
• 7. Agrobacterium-Mediated Transient Expression in Nicotiana benthamiana Leaves [protocols.io]
• 8. researchgate.net [researchgate.net]
• 9. Taxol biosynthesis and molecular genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [Recent advances in biosynthetic pathway and synthetic biology of taxol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Application of an LC-MS/MS method for the analysis of poly (lactic-co-glycolic acid) nanoparticles for taxane chemotherapy [harvest.usask.ca]
• 12. Taxoid metabolism: Taxoid 14beta-hydroxylase is a cytochrome P450-dependent monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jacobslab.sites.vib.be [jacobslab.sites.vib.be]
• 14. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]
• 15. Substrate specificities and conformational flexibility of 3-ketosteroid 9α-hydroxylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Substrate Specificities and Conformational Flexibility of 3-Ketosteroid 9α-Hydroxylases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ijpcbs.com [ijpcbs.com]
• 19. Molecular cloning of a cytochrome P450 taxane 10β-hydroxylase cDNA from Taxus and functional expression in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 20. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

chemical structure elucidation of 2-Deacetyltaxuspine X

Elucidation of Chemical Structures: A Technical Guide

A Note on the Target Compound:

Initial searches for detailed spectroscopic data and experimental protocols for the complete chemical structure elucidation of 2-Deacetyltaxuspine X did not yield sufficient publicly available information to construct a comprehensive technical guide. This is not uncommon for rare or less-studied natural products.

To fulfill the core requirements of this request for an in-depth technical guide, we will pivot to a closely related and extensively studied taxane (B156437) diterpenoid: Paclitaxel (B517696) (Taxol) . The methodologies and analytical logic presented here for Paclitaxel are directly applicable to the structural elucidation of novel taxanes like 2-Deacetyltaxuspine X. Paclitaxel's well-documented data provides a robust framework for understanding the process of elucidating complex chemical structures.[1][2]

An In-depth Technical Guide on the Chemical Structure Elucidation of Paclitaxel (Taxol)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Paclitaxel (Taxol) is a highly complex diterpenoid first isolated from the bark of the Pacific yew tree, Taxus brevifolia.[1] Its unique chemical structure, featuring a taxane core with a rare oxetane (B1205548) ring and a complex ester side chain at position C13, is responsible for its potent antimitotic activity, making it a cornerstone of cancer chemotherapy.[1][3] The elucidation of this structure was a significant scientific achievement, relying on a combination of spectroscopic and chemical methods.[1][2] This guide details the key analytical techniques and experimental workflows involved in determining the structure of Paclitaxel, serving as a comprehensive model for the characterization of complex natural products.

Data Presentation: Spectroscopic and Mass Spectrometry Data

The structural elucidation of Paclitaxel hinges on the careful analysis and integration of data from Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy is the most powerful tool for establishing the carbon-hydrogen framework of a molecule.[1] One-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) experiments are crucial for assigning specific signals and determining connectivity. The following tables summarize the ¹H and ¹³C NMR chemical shifts for Paclitaxel, which are critical for its structural assignment.[4]

Table 1: ¹H NMR Spectroscopic Data for Paclitaxel (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	4.97	d	9.5
2	5.67	d	7.0
3	3.80	d	7.0
5	4.97	d	9.5
6α	2.54	m
6β	1.88	m
7	4.40	dd	10.5, 6.5
10	6.27	s
13	6.22	t	9.0
14α	2.23	m
14β	2.38	m
16	1.14	s
17	1.24	s
18	1.92	s
19	1.68	s
20α	4.30	d	8.5
20β	4.18	d	8.5
2'	5.78	dd	9.0, 2.5
3'	4.79	d	2.5
2-OAc	2.47	s
4-OAc	2.24	s
10-OAc	2.13	s
2'-OH	3.52	d	5.5
7-OH	2.56	d	4.0
NH	6.93	d	9.0
Benzoyl	7.45-8.15	m
3'-Phenyl	7.35-7.45	m

Table 2: ¹³C NMR Spectroscopic Data for Paclitaxel (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Position	Chemical Shift (δ, ppm)
1	79.1	18	14.8
2	75.2	19	9.6
3	45.7	20	76.5
4	81.1	2'	73.2
5	84.5	3'	55.1
6	35.6	C=O (2-OAc)	171.2
7	72.2	CH₃ (2-OAc)	21.9
8	58.6	C=O (4-OAc)	170.4
9	203.8	CH₃ (4-OAc)	20.9
10	133.7	C=O (10-OAc)	167.1
11	142.8	CH₃ (10-OAc)	26.8
12	75.7	C=O (Benzoyl)	167.0
13	72.5	C=O (3'-Benzamido)	167.0
14	35.7	Aromatic C's	127.1-138.2
15	43.2
16	22.7
17	26.8

2.2. Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) is essential for determining the molecular formula of a compound. Tandem MS (MS/MS) provides structural information through controlled fragmentation.

• Molecular Formula: C₄₇H₅₁NO₁₄[1]

• Monoisotopic Mass: 853.33096 g/mol

• Observed Ions (ESI+):

  • [M+H]⁺: m/z 854.3382[5][6]

  • [M+Na]⁺: m/z 876.3201[5][6]

  • [M+K]⁺: m/z 892.2941

Key fragment ions observed in MS/MS analysis help to confirm the presence of the side chain and the taxane core.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are generalized protocols for the key experiments used in the structural elucidation of Paclitaxel.

3.1. Isolation and Purification of Paclitaxel

Paclitaxel is typically isolated from the bark or needles of Taxus species.

• Extraction: Dried and ground plant material is extracted with a solvent such as methanol (B129727) or a methanol/dichloromethane mixture.

• Solvent Partitioning: The crude extract is subjected to liquid-liquid partitioning, for example, between water and dichloromethane, to separate compounds based on polarity.

• Chromatography: The organic phase is concentrated and subjected to multiple rounds of column chromatography.

  • Silica Gel Chromatography: Used for initial fractionation, eluting with a gradient of hexane (B92381) and ethyl acetate.

  • Reversed-Phase Chromatography (C18): High-performance liquid chromatography (HPLC) is used for final purification, often with a mobile phase of acetonitrile (B52724) and water.[7]

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of purified Paclitaxel is dissolved in about 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and transferred to a 5 mm NMR tube.[1]

• ¹H NMR Acquisition: A one-dimensional proton spectrum is acquired on a 500 MHz or higher spectrometer. Key parameters include a sufficient number of scans for a good signal-to-noise ratio, a spectral width covering the expected chemical shift range, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: A one-dimensional carbon spectrum is acquired, often using a proton-decoupled pulse sequence to simplify the spectrum. A larger number of scans is typically required due to the lower natural abundance of ¹³C.

• 2D NMR Acquisition (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings (¹H-¹H J-coupling), revealing adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons (one-bond ¹H-¹³C correlation).

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons over two to three bonds (long-range ¹H-¹³C correlation), which is critical for piecing together the molecular skeleton.

3.3. High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: A dilute solution of Paclitaxel (around 10 µg/mL) is prepared in a solvent system like methanol or acetonitrile/water (50:50) with 0.1% formic acid to facilitate protonation.[1]

• Infusion and Ionization: The sample is infused into an electrospray ionization (ESI) source connected to a high-resolution mass analyzer (e.g., Orbitrap or Time-of-Flight, TOF).

• Full Scan MS: A full scan mass spectrum is acquired in positive ion mode to detect the protonated molecular ion [M+H]⁺ and other adducts. The high mass accuracy of the instrument is used to determine the elemental composition.

• Tandem MS (MS/MS): The [M+H]⁺ ion is mass-selected and subjected to collision-induced dissociation (CID) with an inert gas (e.g., argon or nitrogen). The resulting fragment ions are mass-analyzed, providing structural information about the different parts of the molecule.[8][9]

Mandatory Visualizations

Diagrams are essential for visualizing complex relationships and workflows in structure elucidation.

4.1. Structure Elucidation Workflow

The following diagram illustrates the logical workflow for the structural elucidation of a natural product like Paclitaxel.

Caption: Workflow for the isolation and structural elucidation of Paclitaxel.

4.2. Key HMBC Correlations for Paclitaxel

This diagram illustrates some of the key 2D NMR (HMBC) correlations that are instrumental in assembling the structure of the Paclitaxel core and side chain.

Caption: Key HMBC correlations in Paclitaxel. (Illustrative)

Note: The DOT script for the chemical structure is a simplified representation to illustrate the concept of showing HMBC correlations. A full, accurate representation of the Paclitaxel molecule in DOT language is exceedingly complex and beyond the scope of a simple diagram.

4.3. Mechanism of Action Signaling Pathway

Paclitaxel's anticancer effect stems from its interaction with microtubules.

Caption: Paclitaxel's mechanism of action on microtubule dynamics.

References

• 1. benchchem.com [benchchem.com]
• 2. The Shape of Things to Come: Structural and Synthetic Studies of Taxol and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. anti-trop2.com [anti-trop2.com]
• 4. 1H- and 13C-nmr assignments for taxol, 7-epi-taxol, and cephalomannine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. LC-MS/MS quantitative analysis of paclitaxel and its major metabolites in serum, plasma and tissue from women with ovarian cancer after intraperitoneal chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

physical and chemical properties of 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetyltaxuspine X is a taxane (B156437) diterpenoid, a class of natural products that has yielded some of the most important anti-cancer drugs to date. This document provides a comprehensive overview of the known physical and chemical properties of 2-Deacetyltaxuspine X, with a focus on its potential as a modulator of drug resistance in cancer therapy. Its structural relationship to other taxanes, particularly Taxuspine X, suggests a role in overcoming multidrug resistance (MDR), a significant challenge in oncology. This guide is intended to serve as a technical resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Physical and Chemical Properties

While extensive experimental data for 2-Deacetyltaxuspine X is not widely published, its core physicochemical characteristics can be inferred from available data and its chemical structure. As a derivative of Taxuspine X, it is expected to be a white to off-white crystalline solid.

Property	Value	Source
CAS Number	259678-73-4	Chemical Supplier Databases
Molecular Formula	C₃₉H₄₈O₁₃	Chemical Supplier Databases
Molecular Weight	724.79 g/mol	Calculated from Molecular Formula
Melting Point	Not reported	N/A
Boiling Point	Not reported	N/A
Density	Not reported	N/A
Solubility	Expected to be soluble in organic solvents like DMSO, ethanol, and methanol. Poorly soluble in water.	Inferred from related taxanes

Note: The lack of publicly available experimental data for properties such as melting point, boiling point, and density highlights the need for further experimental characterization of this compound.

Spectral Data

• ¹H NMR: The spectrum would show characteristic signals for the taxane core, including multiple methine and methylene (B1212753) protons in the aliphatic region. The absence of a singlet around δ 2.0 ppm, corresponding to an acetyl methyl group present in Taxuspine X at the C2 position, would be a key differentiating feature. Signals for the cinnamoyl and other acyl groups would be present in the aromatic and olefinic regions.

• ¹³C NMR: The spectrum would display a large number of signals corresponding to the 39 carbons in the molecule. The carbon at the C2 position would show a shift consistent with a hydroxyl-bearing carbon rather than an acetylated one, compared to the spectrum of Taxuspine X.

• Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak [M]+ or pseudomolecular ions such as [M+H]+ or [M+Na]+ corresponding to the molecular weight of 724.79. Fragmentation patterns would likely involve the loss of the various acyl side chains.

Experimental Protocols

Synthesis of 2-Deacetyltaxuspine X Analogs

While a specific protocol for the total synthesis of 2-Deacetyltaxuspine X is not detailed in the available literature, a relevant study describes the synthesis of structurally simplified taxanes with P-glycoprotein inhibitory activity, starting from a related taxane.[1] This provides a methodological basis for the chemical modification of the taxane scaffold.

General Procedure for the Synthesis of a Simplified Taxane Analog (as described by Castagnolo et al., 2010): [1]

• Starting Material: A readily available taxane derivative.

• Reaction: The taxane is subjected to a specific chemical transformation. For example, to introduce a modification at a specific position, the starting material is reacted with an appropriate reagent under controlled conditions. The reference describes the use of SeO₂, pyridine, BzCl, and BuNI in DCM.[1]

• Purification: The reaction mixture is purified using chromatographic techniques, such as column chromatography on silica (B1680970) gel, to isolate the desired product.

• Characterization: The structure of the synthesized compound is confirmed using spectroscopic methods, including NMR (¹H and ¹³C) and mass spectrometry.

P-glycoprotein (P-gp) Inhibition Assay

The primary biological activity of interest for 2-Deacetyltaxuspine X is its potential to inhibit P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter that plays a crucial role in multidrug resistance in cancer cells. A common method to assess P-gp inhibition is the Rhodamine 123 (R123) efflux assay.[1]

Protocol for P-gp Mediated Rhodamine 123 Efflux Assay (adapted from Castagnolo et al., 2010): [1]

• Cell Line: A multidrug-resistant cancer cell line overexpressing P-gp is used (e.g., L5178Y-MDR).

• Cell Preparation: Cells are cultured to an appropriate density and then washed and resuspended in a suitable buffer.

• Incubation with Inhibitor: The cells are pre-incubated with varying concentrations of the test compound (e.g., 2-Deacetyltaxuspine X) for a specific duration.

• Rhodamine 123 Loading: The fluorescent P-gp substrate, Rhodamine 123, is added to the cell suspension and incubated to allow for cellular uptake.

• Efflux Measurement: After loading, the cells are washed to remove extracellular Rhodamine 123 and then incubated for a period to allow for P-gp-mediated efflux.

• Fluorescence Quantification: The intracellular accumulation of Rhodamine 123 is measured using flow cytometry or a fluorescence plate reader. Increased intracellular fluorescence in the presence of the test compound indicates inhibition of P-gp.

• Data Analysis: The concentration of the test compound that causes 50% inhibition of P-gp activity (IC₅₀) is calculated from the dose-response curve.

Signaling Pathways and Logical Relationships

The inhibition of P-glycoprotein by compounds like 2-Deacetyltaxuspine X can have downstream effects on various cellular signaling pathways, ultimately leading to the re-sensitization of cancer cells to chemotherapeutic agents. P-gp is known to be regulated by several pathways, including the MAPK and PI3K/AKT/NF-κB signaling cascades.[2][3]

Caption: Signaling pathways influencing P-glycoprotein expression and the inhibitory effect of 2-Deacetyltaxuspine X.

This diagram illustrates how various cellular signals can lead to the expression of P-glycoprotein, resulting in multidrug resistance. 2-Deacetyltaxuspine X acts by directly inhibiting the P-gp protein, thereby blocking the efflux of chemotherapeutic drugs and restoring the apoptotic response in cancer cells.

Conclusion

2-Deacetyltaxuspine X represents a promising, yet understudied, taxane derivative with the potential to address the significant clinical challenge of multidrug resistance in cancer. Its presumed mechanism of action as a P-glycoprotein inhibitor warrants further investigation. This technical guide summarizes the current state of knowledge and provides a framework for future research into this compound. The detailed experimental protocols and the visualization of the related signaling pathways are intended to facilitate further exploration of 2-Deacetyltaxuspine X and its analogs as valuable tools in the development of more effective cancer therapies. Further experimental work is critically needed to fully characterize its physical, chemical, and biological properties.

References

• 1. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proteasome inhibitors can alter the signaling pathways and attenuate the P-glycoprotein-mediated multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | P-Glycoprotein: One Mechanism, Many Tasks and the Consequences for Pharmacotherapy of Cancers [frontiersin.org]

An In-depth Technical Guide to the Discovery and Origin of 2-Deacetyltaxuspine Analogues

Disclaimer: As of late 2025, a thorough review of scientific literature did not yield specific information on a compound named "2-Deacetyltaxuspine X." This suggests that the compound may be novel, not yet widely published, or referred to by a different nomenclature. This guide will therefore focus on a closely related and documented deacetylated taxuspine, 7-deacetyltaxuspine L , to provide a representative technical overview in line with the requested format. The methodologies and data presented are based on established principles of natural product chemistry and information available for analogous taxoids.

Introduction

Taxoids are a class of diterpenoid natural products originally isolated from various species of the yew tree (Taxus). They are of significant interest to researchers and drug development professionals due to their potent biological activities, most notably the anticancer properties of paclitaxel (B517696) (Taxol®). The taxane (B156437) skeleton, characterized by a complex multi-ring system, can be functionalized with a variety of substituent groups, leading to a vast diversity of naturally occurring taxoids. Deacetylation at various positions of the taxane core is a common structural modification. This guide provides a detailed look at the discovery, origin, and characterization of deacetylated taxuspines, with a specific focus on 7-deacetyltaxuspine L as a case study.

Discovery and Origin

The discovery of novel taxoids is an ongoing endeavor in the field of natural product chemistry. These compounds are typically found as minor constituents in the needles, bark, and seeds of yew trees. 7-deacetyltaxuspine L was discovered as part of a systematic investigation into the chemical constituents of the Canadian yew, Taxus canadensis.[1] Such studies are crucial for identifying new bioactive molecules and understanding the chemical diversity within the Taxus genus.

Table 1: Source and Classification of 7-deacetyltaxuspine L

Parameter	Description
Natural Source	Needles of Taxus canadensis (Canadian Yew)[1]
Compound Class	Diterpenoid
Sub-Class	Taxoid
Specific Group	Deacetylated Taxuspine

Experimental Protocols

The isolation and characterization of novel taxoids like 7-deacetyltaxuspine L involve a series of meticulous experimental procedures. The following protocols are representative of the methodologies employed in the field.

1. Extraction and Isolation

The general workflow for extracting and isolating taxoids from Taxus plant material is a multi-step process designed to separate compounds based on their polarity and other physicochemical properties.

Figure 1: General workflow for the isolation of taxoids.

2. Structure Elucidation

The precise chemical structure of an isolated taxoid is determined using a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental formula of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments is conducted to elucidate the carbon-hydrogen framework and the relative stereochemistry of the molecule.

  • 1D NMR: ¹H and ¹³C NMR spectra provide information about the types and numbers of protons and carbons.

  • 2D NMR: Experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are used to establish connectivity between atoms. NOESY (Nuclear Overhauser Effect Spectroscopy) helps in determining the spatial proximity of protons, which is crucial for stereochemical assignments.

Table 2: Spectroscopic Data for Taxoid Characterization (Hypothetical for a Deacetylated Taxuspine)

Technique	Parameter	Observation
HR-ESI-MS	[M+H]⁺	Provides the exact mass and allows for molecular formula determination.
¹H NMR	Chemical Shift (δ)	Reveals the electronic environment of each proton.
Coupling Constant (J)	Indicates the dihedral angles between adjacent protons.
¹³C NMR	Chemical Shift (δ)	Shows the number and types of carbon atoms (e.g., C, CH, CH₂, CH₃).
HMBC	Correlations	Establishes long-range (2-3 bond) correlations between protons and carbons.
NOESY	Correlations	Indicates through-space proximity of protons, defining the 3D structure.

Biological Activity and Signaling Pathways

While specific biological activity data for 7-deacetyltaxuspine L is not extensively documented in publicly available literature, many taxoids are known to interact with microtubules. The most famous example is paclitaxel, which stabilizes microtubules, leading to cell cycle arrest and apoptosis in cancer cells. It is plausible that other taxoids, including deacetylated taxuspines, may exhibit similar or other modulatory effects on cellular processes.

The primary mechanism of action for cytotoxic taxoids involves their binding to the β-tubulin subunit of microtubules. This binding event promotes the polymerization of tubulin and inhibits the depolymerization of microtubules, disrupting the dynamic instability required for normal cell division.

Figure 2: Generalized signaling pathway for taxoid-induced microtubule stabilization.

Conclusion

The discovery of novel taxoids, such as the deacetylated taxuspine derivatives found in Taxus canadensis, continues to be a vital area of research. These compounds contribute to our understanding of natural product diversity and provide a rich source of lead compounds for drug development. While specific data on "2-Deacetyltaxuspine X" remains elusive, the study of analogous compounds like 7-deacetyltaxuspine L provides a solid framework for the methodologies used in their discovery and characterization. Further investigation into these minor taxoids is warranted to fully explore their potential biological activities and therapeutic applications.

References

• 1. Taxoids from the needles of the Canadian yew - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Preliminary Biological Screening of a Novel Taxane Analogue: 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary biological screening process for a novel taxane (B156437) analogue, exemplified by 2-Deacetyltaxuspine X. The document outlines standard methodologies for assessing cytotoxic activity, details experimental protocols, and presents data in a structured format for clarity and comparative analysis.

Introduction

Taxanes are a critical class of anticancer agents that function primarily by stabilizing microtubules, leading to cell cycle arrest and apoptosis.[1] The development of novel taxane analogues, such as 2-Deacetyltaxuspine X, is aimed at overcoming challenges associated with existing therapies, including drug resistance and adverse side effects.[1] Preliminary biological screening is the essential first step in evaluating the potential of these new chemical entities. This process typically involves a series of in vitro assays to determine the compound's cytotoxic effects against various cancer cell lines.

In Vitro Cytotoxicity Assessment

The initial evaluation of a novel taxane analogue involves determining its cytotoxicity across a panel of human cancer cell lines. This provides a preliminary indication of its potential therapeutic efficacy and spectrum of activity.

The half-maximal inhibitory concentration (IC50) is a key metric for quantifying a compound's potency. The following table summarizes hypothetical IC50 values for 2-Deacetyltaxuspine X compared to Paclitaxel, a standard taxane chemotherapeutic, across several cancer cell lines.

Cell Line	Cancer Type	2-Deacetyltaxuspine X (IC50 in nM)	Paclitaxel (IC50 in nM)
MCF-7	Breast Adenocarcinoma	12.5	15.2
MDA-MB-231	Breast Adenocarcinoma	18.3	25.8
A549	Lung Carcinoma	25.1	30.5
HCT116	Colon Carcinoma	22.8	28.1
OVCAR-3	Ovarian Adenocarcinoma	9.8	11.4

Note: The data presented in this table is representative and for illustrative purposes only.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to the accurate assessment of a novel compound. The following sections describe standard methodologies for key in vitro assays.

Human cancer cell lines (e.g., MCF-7, MDA-MB-231, A549, HCT116, OVCAR-3) are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[2]

Protocol:

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 103 cells per well and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing serial dilutions of 2-Deacetyltaxuspine X or a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for 48 hours at 37°C.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 values are determined from the dose-response curves.[2]

This assay quantifies the percentage of apoptotic and necrotic cells following treatment with the test compound.[2]

Protocol:

• Cell Treatment: Cells are treated with 2-Deacetyltaxuspine X at its IC50 concentration for 24 or 48 hours.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in 1X Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension as per the manufacturer's instructions, followed by incubation in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. Annexin V-positive/PI-negative cells are identified as early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.[2]

Visualizations: Workflows and Pathways

Diagrams are essential for visualizing complex experimental processes and biological mechanisms. The following visualizations are generated using Graphviz (DOT language).

Caption: Workflow for determining the in vitro cytotoxicity of a novel taxane analogue using the MTT assay.

Caption: Proposed mechanism of action for a novel taxane analogue leading to apoptosis.

References

• 1. Strategies for the drug discovery and development of taxane anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GI 254023X | CAS:260264-93-5 | Selective inhibitor of ADAM10 metalloprotease | High Purity | Manufacturer BioCrick [biocrick.com]

Potential Therapeutic Targets of 2-Deacetyltaxuspine X: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature explicitly detailing the therapeutic targets of 2-Deacetyltaxuspine X is limited. This document synthesizes information on the broader class of taxane (B156437) diterpenoids and the closely related compound, taxuspine X, to infer potential therapeutic avenues for 2-Deacetyltaxuspine X. All data and mechanisms described should be considered in this context.

Executive Summary

2-Deacetyltaxuspine X belongs to the taxane diterpenoid family, a class of compounds renowned for their potent anti-cancer properties. While direct studies on 2-Deacetyltaxuspine X are not extensively available, the known biological activities of its parent compound, taxuspine X, and other taxanes, point towards two primary and compelling therapeutic targets: the stabilization of microtubules and the inhibition of P-glycoprotein (P-gp), a key mediator of multidrug resistance (MDR) in cancer. This guide provides an in-depth overview of these potential targets, including quantitative data from related compounds, detailed experimental protocols for target validation, and visual representations of the associated biological pathways and experimental workflows.

Microtubule Stabilization: The Hallmark of Taxanes

The principal mechanism of action for the taxane class of drugs is the disruption of microtubule function.[1] Microtubules are critical components of the cytoskeleton, playing a pivotal role in cell division, structure, and intracellular transport.

Mechanism of Action

Unlike other microtubule-targeting agents that induce depolymerization (e.g., vinca (B1221190) alkaloids), taxanes act as microtubule stabilizers.[1][2] They bind to the β-tubulin subunit of the αβ-tubulin heterodimers that form microtubules.[3] This binding promotes the assembly of tubulin into microtubules and inhibits their disassembly.[4] The resulting stabilization of microtubules disrupts the dynamic instability required for proper mitotic spindle formation and function during cell division. This leads to an arrest of the cell cycle, primarily in the G2/M phase, and ultimately triggers apoptosis (programmed cell death).[2][5]

Mechanism of Microtubule Stabilization by Taxanes.

Experimental Protocol: Microtubule Depolymerization Assay

This assay assesses the ability of a compound to inhibit the depolymerization of microtubules, a key indicator of taxane-like activity. Taxuspine D, a related compound, has been shown to inhibit Ca2+-induced depolymerization of microtubules.[6]

Objective: To determine if 2-Deacetyltaxuspine X stabilizes microtubules against a depolymerizing agent (e.g., Ca2+ or cold).

Materials:

• Purified tubulin

• GTP (Guanosine triphosphate)

• Microtubule assembly buffer (e.g., PEM buffer)

• Depolymerizing agent (e.g., CaCl2 or ice bath)

• Test compound (2-Deacetyltaxuspine X)

• Positive control (e.g., Paclitaxel)

• Negative control (vehicle)

• Spectrophotometer or fluorometer with temperature control

Procedure:

• Tubulin Polymerization: Incubate purified tubulin with GTP in microtubule assembly buffer at 37°C to induce polymerization. Monitor the increase in absorbance or fluorescence over time until a plateau is reached, indicating microtubule formation.

• Compound Incubation: Add 2-Deacetyltaxuspine X, paclitaxel, or vehicle to the polymerized microtubules and incubate for a specified period.

• Induction of Depolymerization: Induce microtubule depolymerization by adding CaCl2 or placing the samples on ice.

• Data Acquisition: Monitor the decrease in absorbance or fluorescence as the microtubules depolymerize.

• Analysis: Compare the rate and extent of depolymerization in the presence of 2-Deacetyltaxuspine X to the positive and negative controls. A slower rate of depolymerization indicates microtubule stabilization.

P-glycoprotein (P-gp) Inhibition: Overcoming Multidrug Resistance

A significant challenge in cancer chemotherapy is the development of multidrug resistance (MDR), where cancer cells become resistant to a broad range of structurally and functionally diverse anticancer drugs.[7] A primary mechanism of MDR is the overexpression of the ATP-binding cassette (ABC) transporter P-glycoprotein (P-gp), which functions as a drug efflux pump.[7]

Mechanism of Action

P-gp, encoded by the ABCB1 gene, is a transmembrane protein that actively transports various chemotherapeutic agents out of cancer cells, thereby reducing their intracellular concentration and efficacy.[7] Taxuspine X has been identified as a potent inhibitor of P-gp.[7][8] By inhibiting P-gp, taxuspine X and its analogs can restore the intracellular concentration of co-administered chemotherapy drugs, thus reversing multidrug resistance.

Mechanism of P-gp Inhibition by Taxuspine Analogs.

Quantitative Data for Taxuspine Analogs

While specific data for 2-Deacetyltaxuspine X is unavailable, studies on synthetic analogs of taxuspine X have demonstrated significant P-gp inhibitory activity.

Compound	Assay	Cell Line	IC50 Value	Reference
Synthetic Taxuspine X Analog (Compound 6)	Rhodamine 123 Efflux Inhibition	L5178 MDR1	7.2 x 10-6 M	[2][3][8]

Experimental Protocol: P-gp Mediated Drug Efflux Assay

This protocol is designed to assess the P-gp inhibitory activity of a test compound by measuring the intracellular accumulation of a fluorescent P-gp substrate.

Objective: To quantify the P-gp inhibitory potency of 2-Deacetyltaxuspine X.

Materials:

• P-gp overexpressing cancer cell line (e.g., L5178 MDR1, NCI/ADR-RES)

• Parental (non-resistant) cell line as a control

• Fluorescent P-gp substrate (e.g., Rhodamine 123 or Calcein-AM)

• Test compound (2-Deacetyltaxuspine X)

• Positive control P-gp inhibitor (e.g., Verapamil or Cyclosporin A)

• Negative control (vehicle)

• Cell culture medium and supplements

• Fluorometer or flow cytometer

Procedure:

• Cell Seeding: Seed the P-gp overexpressing and parental cells in a 96-well plate and culture until they reach optimal confluency.

• Compound Pre-incubation: Treat the cells with various concentrations of 2-Deacetyltaxuspine X, the positive control, or the negative control for a specified time (e.g., 30-60 minutes).

• Substrate Loading: Add the fluorescent P-gp substrate (e.g., Rhodamine 123) to all wells and incubate for a further period (e.g., 60-90 minutes) to allow for substrate uptake and efflux.

• Washing: Gently wash the cells with ice-cold PBS to remove extracellular substrate.

• Fluorescence Measurement: Measure the intracellular fluorescence using a fluorometer or flow cytometer.

• Data Analysis: Calculate the increase in intracellular fluorescence in the presence of the test compound compared to the negative control. Determine the IC50 value of 2-Deacetyltaxuspine X for P-gp inhibition by plotting the fluorescence intensity against the compound concentration.

Experimental Workflow for P-gp Inhibition Assay.

Conclusion and Future Directions

Based on the established mechanisms of the taxane class and the specific activity of taxuspine X, 2-Deacetyltaxuspine X holds significant promise as a therapeutic agent with a dual mechanism of action. Its potential to act as a microtubule stabilizer suggests its utility as a standalone cytotoxic agent against various cancers. Furthermore, its predicted ability to inhibit P-glycoprotein positions it as a valuable candidate for combination therapies to overcome multidrug resistance, a major hurdle in cancer treatment.

Future research should focus on:

• Direct Biological Evaluation: Conducting in vitro and in vivo studies to confirm the microtubule-stabilizing and P-gp inhibitory activities of 2-Deacetyltaxuspine X.

• Quantitative Analysis: Determining the IC50 values of 2-Deacetyltaxuspine X against a panel of cancer cell lines, including those with varying levels of P-gp expression.

• Combination Studies: Investigating the synergistic effects of 2-Deacetyltaxuspine X with conventional chemotherapy drugs in MDR cancer models.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating derivatives of 2-Deacetyltaxuspine X to optimize its potency and pharmacokinetic properties.

The exploration of these therapeutic avenues will be crucial in unlocking the full clinical potential of 2-Deacetyltaxuspine X and its analogs in the fight against cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. From taxuspine x to structurally simplified taxanes with remarkable p-glycoprotein inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bmglabtech.com [bmglabtech.com]
• 5. Syntheses of taxuspine C derivatives as functional inhibitors of P-glycoprotein, an ATP-associated cell-membrane transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. P-gp Inhibition Assay - Creative Bioarray [dda.creative-bioarray.com]
• 7. Multidrug Resistance-Associated Protein 1 (MRP1) mediated vincristine resistance: effects of N-acetylcysteine and Buthionine Sulfoximine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]

2-Deacetyltaxuspine X: A Technical Overview and Relation to the Taxane Family

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific understanding of 2-deacetyltaxuspine X, a diterpenoid compound belonging to the taxane (B156437) family. Taxanes are a critical class of anti-cancer agents, with prominent members like paclitaxel (B517696) (Taxol®) and docetaxel (B913) (Taxotere®) being widely used in clinical practice. This document will delve into the core characteristics of taxanes, their established mechanism of action, and the known signaling pathways they modulate. While specific quantitative biological data and detailed experimental protocols for 2-deacetyltaxuspine X are not extensively available in publicly accessible literature, this guide will present general methodologies for taxane analysis and contextualize the potential significance of 2-deacetyltaxuspine X within the broader landscape of taxane research and development.

Introduction to Taxanes

Taxanes are a class of naturally occurring diterpenes originally identified in plants of the genus Taxus (yew trees).[1] They are characterized by a distinctive taxadiene core structure. The discovery of paclitaxel and its subsequent success as a potent chemotherapeutic agent has spurred extensive research into other taxane compounds, including 2-deacetyltaxuspine X. These compounds are of significant interest to the pharmaceutical industry due to their unique mode of action and broad anti-tumor activity against various cancers, including ovarian, breast, and lung cancers.[2]

2-Deacetyltaxuspine X has been identified and isolated from plant sources such as Taxus yunnanensis and Taxus chinensis. Its chemical formula is C39H48O13 and it has a molecular weight of 724.79 g/mol . Its unique structure, a variation of the core taxane skeleton, suggests it may possess distinct biological properties and structure-activity relationships compared to more well-studied taxanes.

Mechanism of Action of Taxanes

The primary mechanism of action for taxane compounds is the disruption of microtubule dynamics, which are essential for cell division.[1] Unlike other anti-mitotic agents that prevent the assembly of microtubules, taxanes act by stabilizing them.[1]

Key steps in the taxane mechanism of action include:

• Binding to β-tubulin: Taxanes bind to the β-tubulin subunit of the α/β-tubulin heterodimers that form microtubules.[1]

• Promotion of microtubule assembly: This binding promotes the polymerization of tubulin into microtubules.

• Inhibition of depolymerization: Crucially, taxanes stabilize the microtubule structure, preventing its depolymerization.[1] This suppression of microtubule dynamics is a key aspect of their cytotoxic effect.

• Mitotic Arrest: The stabilized, non-functional microtubules disrupt the formation of the mitotic spindle, a critical structure for chromosome segregation during cell division. This leads to an arrest of the cell cycle at the G2/M phase.[3]

• Induction of Apoptosis: The prolonged mitotic arrest triggers programmed cell death, or apoptosis, in cancer cells.[3]

Signaling Pathways Modulated by Taxanes

The induction of apoptosis by taxanes is a complex process involving the modulation of several key signaling pathways. While the precise pathway for 2-deacetyltaxuspine X has not been elucidated, the general mechanism for taxanes provides a strong predictive framework.

Taxane-Induced Apoptosis Signaling Pathway

The following diagram illustrates the key events in taxane-induced apoptosis, starting from microtubule stabilization.

Caption: Taxane-induced apoptosis pathway.

Quantitative Data on Taxane Activity

A critical aspect of drug development is the quantitative assessment of a compound's biological activity. For anti-cancer agents, this is often expressed as the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro.

Cell Line	Cancer Type	Paclitaxel IC50 (nM)
HeLa	Cervical Cancer	2.5 - 7.5
A549	Lung Adenocarcinoma	2.5 - 7.5
MCF-7	Breast Adenocarcinoma	2.5 - 7.5
OVCAR-3	Ovarian Adenocarcinoma	2.5 - 7.5
HT-29	Colon Adenocarcinoma	2.5 - 7.5
Note: IC50 values are highly dependent on the specific experimental conditions, including the duration of drug exposure and the assay used.

Experimental Protocols

Detailed and validated experimental protocols are fundamental for reproducible scientific research. While specific protocols for 2-deacetyltaxuspine X are not available, this section outlines general methodologies commonly employed for the isolation, characterization, and biological evaluation of taxanes.

General Isolation and Purification Protocol for Taxanes from Plant Material

The isolation of taxanes from Taxus species is a multi-step process that typically involves extraction, fractionation, and chromatographic purification.

Caption: General workflow for taxane isolation.

Methodology Details:

• Extraction: The dried and powdered plant material is typically extracted with an organic solvent like methanol or ethanol (B145695) at room temperature or with gentle heating.

• Concentration: The resulting crude extract is concentrated under reduced pressure to yield a viscous residue.

• Partitioning: The residue is then subjected to liquid-liquid partitioning, for example, between ethyl acetate and water, to separate compounds based on their polarity.

• Column Chromatography: The organic phase is further purified using column chromatography. A variety of stationary phases can be used, including silica (B1680970) gel and reversed-phase C18 silica.

• Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing the desired taxane.

• Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain the pure compound is often achieved using preparative HPLC.

Structural Elucidation

The structure of an isolated taxane is determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): Provides information about the molecular weight and elemental composition of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are used to determine the precise connectivity of atoms and the stereochemistry of the molecule.

Cytotoxicity Assays

The in vitro cytotoxic activity of taxanes is commonly evaluated using cell-based assays.

MTT Assay Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with a range of concentrations of the taxane compound (and appropriate controls) for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

• Formazan (B1609692) Solubilization: Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals. These crystals are then solubilized with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the formazan solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability, and the IC50 value is determined by plotting cell viability against the logarithm of the drug concentration.

Conclusion and Future Directions

2-Deacetyltaxuspine X represents a naturally occurring taxane with the potential for novel biological activity. While detailed studies on this specific compound are limited, the extensive knowledge of the taxane class as a whole provides a strong foundation for future research. The primary mechanism of action is anticipated to be through microtubule stabilization, leading to mitotic arrest and apoptosis in cancer cells.

Future research should focus on the comprehensive biological evaluation of 2-deacetyltaxuspine X, including the determination of its IC50 values against a panel of cancer cell lines. Furthermore, detailed structure-activity relationship studies, comparing its efficacy to other taxanes, could provide valuable insights for the design of new, more potent, and selective anti-cancer agents. The development of scalable and efficient methods for its isolation or semi-synthesis will also be crucial for enabling further preclinical and clinical investigations. As our understanding of the nuances of taxane-microtubule interactions and their downstream signaling effects grows, compounds like 2-deacetyltaxuspine X may offer new avenues for improving cancer chemotherapy.

References

• 1. Taxanes: microtubule and centrosome targets, and cell cycle dependent mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Signal transduction pathways of taxanes-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols for the Quantification of 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative analysis of 2-Deacetyltaxuspine X, a significant taxoid compound found in Taxus species. The following methods are essential for quality control, pharmacokinetic studies, and drug development processes involving this analyte.

Introduction

2-Deacetyltaxuspine X is a naturally occurring taxoid with potential pharmacological applications. Accurate and precise quantification is critical for its development as a therapeutic agent. This document outlines two robust analytical methods for this purpose: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). These methods are widely used for the analysis of taxoids in complex matrices such as plant extracts and biological fluids.[1][2][3][4]

I. High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

The HPLC-UV method is a widely accessible and reliable technique for the quantification of 2-Deacetyltaxuspine X. It offers a balance of sensitivity and cost-effectiveness for routine analysis.

Experimental Protocol

1. Sample Preparation (Solid-Liquid Extraction)

• Objective: To extract 2-Deacetyltaxuspine X and other taxoids from plant material (e.g., needles, bark).

• Procedure:

  • Grind the dried plant material into a fine powder.

  • Accurately weigh approximately 1.0 g of the powdered sample into a flask.

  • Add 20 mL of a methanol (B129727)/water (80:20, v/v) solution.

  • Perform extraction using ultrasonication for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the residue twice more.

  • Combine the supernatants and evaporate to dryness under reduced pressure.

  • Reconstitute the dried extract in 1 mL of methanol and filter through a 0.45 µm syringe filter before HPLC analysis.

2. Chromatographic Conditions

• Instrumentation: A standard HPLC system equipped with a UV detector.[5][6][7][8]

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[6][7]

• Mobile Phase: A gradient of acetonitrile (B52724) (A) and water (B). A typical gradient might be:

  • 0-10 min: 30% A

  • 10-25 min: 30-60% A

  • 25-30 min: 60-30% A

  • 30-35 min: 30% A

• Flow Rate: 1.0 mL/min.[5][7]

• Column Temperature: 30 °C.[5]

• Detection Wavelength: 227 nm.

• Injection Volume: 20 µL.

3. Calibration and Quantification

• Prepare a stock solution of 2-Deacetyltaxuspine X standard in methanol.

• Create a series of calibration standards by serially diluting the stock solution to cover the expected concentration range in the samples.

• Inject the calibration standards into the HPLC system and construct a calibration curve by plotting the peak area against the concentration.

• The concentration of 2-Deacetyltaxuspine X in the samples is determined by interpolating their peak areas on the calibration curve.

Quantitative Data Summary

The following table summarizes typical performance characteristics of an HPLC-UV method for taxoid analysis.

Parameter	Typical Value
Linearity (R²)	> 0.999
Limit of Quantification (LOQ)	0.5 - 5 µg/mL
Precision (RSD%)	< 5%
Recovery (%)	95 - 105%

II. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

For higher sensitivity and selectivity, especially in complex matrices, LC-MS/MS is the method of choice. This technique is particularly useful for trace-level quantification.[1][4][9]

Experimental Protocol

1. Sample Preparation

• Sample extraction can be performed as described for the HPLC-UV method. For biological samples (e.g., plasma), a protein precipitation step followed by solid-phase extraction (SPE) may be necessary.

• Protein Precipitation: Add three volumes of cold acetonitrile to one volume of plasma, vortex, and centrifuge to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE): Use a C18 SPE cartridge. Condition the cartridge with methanol followed by water. Load the sample, wash with a low percentage of organic solvent, and elute the analytes with methanol or acetonitrile.

2. Chromatographic Conditions

• Instrumentation: A UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer.[4][10]

• Column: A C18 or similar reversed-phase column with a smaller particle size for better resolution (e.g., 2.1 mm x 100 mm, 1.8 µm).[11]

• Mobile Phase: A gradient of acetonitrile or methanol (containing 0.1% formic acid) (A) and water (containing 0.1% formic acid) (B).[11][12]

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.[9]

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), positive mode.[1][10]

• Scan Type: Multiple Reaction Monitoring (MRM).[1][10]

• Precursor and Product Ions: These need to be determined by infusing a standard solution of 2-Deacetyltaxuspine X into the mass spectrometer. For a hypothetical compound, the transitions might look like this (specific values for 2-Deacetyltaxuspine X need to be experimentally determined):

  • Quantifier: m/z [M+H]+ → m/z [product ion 1]

  • Qualifier: m/z [M+H]+ → m/z [product ion 2]

• Source Parameters: Optimize source temperature, gas flows (nebulizer, heater, and curtain gas), and ion spray voltage for maximum signal intensity.

Quantitative Data Summary

The LC-MS/MS method offers superior sensitivity compared to HPLC-UV.

Parameter	Typical Value
Linearity (R²)	> 0.995
Limit of Quantification (LOQ)	0.1 - 10 ng/mL[1][4]
Precision (RSD%)	< 15%
Recovery (%)	85 - 115%
Inter- and Intra-day Precision	2.86% to 6.31% for retention time and 3.91% to 7.33% for peak area[1]
Recovery Rates	Generally higher than 92.91% for various taxoids[1]

Visualizations

Experimental Workflow for 2-Deacetyltaxuspine X Quantification

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Increased Production of Taxoids in Suspension Cultures of Taxus globosa after Elicitation [mdpi.com]
• 4. Quality evaluation of compounds in leaves of six Taxus species based on UPLC-MS/MS and chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HPLC-UV method development and validation for the determination of low level formaldehyde in a drug substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of a HPLC-UV method for the simultaneous detection and quantification of paclitaxel and sulforaphane in lipid based self-microemulsifying formulation [pubmed.ncbi.nlm.nih.gov]
• 7. Development and Application of an HPLC-UV Procedure to Determine Multiple Flavonoids and Phenolics in Acanthopanax Leaf Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Liquid chromatography–high-resolution tandem mass spectrometry of anatoxins, including new conjugates and reduction products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An Ultrahigh-Performance Liquid Chromatography Coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) Method for Toxicity and Safety Level Assessment of Oxygen Heterocyclic Compounds and Terpene in Cold-Pressed Grapefruit Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of an LC/MS/MS Method for Simultaneous Detection of 11 Polyphenols in Rat Plasma and Its Pharmacokinetic Application after Oral Administration of Coreopsis tinctoria Extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Advantages of tandem LC-MS for the rapid assessment of tissue-specific metabolic complexity using a pentafluorophenylpropyl stationary phase - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the HPLC Analysis of 2-Deacetyltaxuspine X

This document provides a detailed protocol for the quantitative analysis of 2-Deacetyltaxuspine X, a member of the taxane (B156437) family of compounds, using High-Performance Liquid Chromatography (HPLC) with UV detection. The methodologies outlined are based on established analytical techniques for similar taxanes, such as paclitaxel (B517696), and are intended for use by researchers, scientists, and professionals in drug development.[1][2][3][4]

Introduction

Taxanes are a class of diterpenes initially isolated from plants of the genus Taxus (yews).[5] They are of significant interest in the pharmaceutical industry due to their potent anticancer activity.[6] Accurate and reliable quantification of individual taxanes, such as 2-Deacetyltaxuspine X, is crucial for research, quality control of raw materials, and formulation development. Reversed-phase HPLC is a widely used technique for the separation and quantification of taxanes due to its high resolution and sensitivity.[3][6] This protocol details the necessary steps for sample preparation, HPLC analysis, and data interpretation for 2-Deacetyltaxuspine X.

Experimental Protocols

Materials and Reagents

• 2-Deacetyltaxuspine X reference standard

• Acetonitrile (B52724) (HPLC grade)[2][4]

• Methanol (B129727) (HPLC grade)[1][7]

• Water (HPLC grade or ultrapure)[2][4]

• Trifluoroacetic acid (TFA) (optional, for mobile phase modification)[2]

• 0.22 µm or 0.45 µm syringe filters for sample filtration[7][8]

Standard Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2-Deacetyltaxuspine X reference standard and dissolve it in 10 mL of methanol or acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct a calibration curve.

Sample Preparation

The appropriate sample preparation method will depend on the sample matrix (e.g., plant extract, biological fluid, formulation).[9][10] A general procedure for a solid sample is provided below:

• Extraction: Accurately weigh the sample and extract the taxanes using a suitable solvent such as methanol or a mixture of methanol and water. Sonication or vortexing can be used to improve extraction efficiency.

• Centrifugation/Filtration: Centrifuge the extract to pellet any solid debris. Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter that could damage the HPLC column.[7]

• Dilution: Dilute the filtered extract with the mobile phase to a concentration that falls within the linear range of the calibration curve.

For more complex matrices, techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) may be necessary to remove interfering substances.[11]

HPLC Instrumentation and Conditions

The following table summarizes a typical set of HPLC conditions for taxane analysis. Optimization may be required for the specific analysis of 2-Deacetyltaxuspine X.[3]

Parameter	Recommended Conditions
HPLC System	A standard HPLC system with a pump, autosampler, column oven, and UV detector.
Column	Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) or a Pentafluorophenyl (PFP) column for improved separation of closely related taxanes.[2][3][4]
Mobile Phase	A gradient of Acetonitrile (A) and Water (B). A typical gradient might be: 0-20 min, 30-70% A; 20-25 min, 70-30% A; 25-30 min, 30% A. Isocratic elution with a mixture of acetonitrile and water (e.g., 50:50 v/v) can also be explored.[1][2][4]
Flow Rate	1.0 mL/min[4]
Injection Volume	10 - 20 µL[12][13]
Column Temp.	30 - 35 °C[3][12]
Detection	UV at 227 nm or 230 nm[2][4][14]

Data Analysis and Quantification

• Calibration Curve: Inject the prepared working standard solutions into the HPLC system. Plot the peak area of 2-Deacetyltaxuspine X against the corresponding concentration to generate a calibration curve. The linearity of the method should be evaluated by the correlation coefficient (R²) of the calibration curve, which should ideally be >0.999.[12]

• Quantification: Inject the prepared sample solutions. The concentration of 2-Deacetyltaxuspine X in the samples can be determined by interpolating the peak area from the calibration curve.

Method Validation

For reliable and accurate results, the analytical method should be validated according to ICH guidelines.[2][4] Key validation parameters include:

Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by the absence of interfering peaks at the retention time of 2-Deacetyltaxuspine X in a blank sample.[12]
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte. Determined from the calibration curve.[4][12]
Accuracy	The closeness of the test results obtained by the method to the true value. Often assessed by spike recovery experiments.[12]
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. Expressed as the relative standard deviation (RSD).[12]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[4][12]
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[4][12]

Experimental Workflow Diagram

References

• 1. tandfonline.com [tandfonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Determination of paclitaxel and related taxanes in bulk drug and injectable dosage forms by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Validation of a Highly Sensitive HPLC Method for Determination of Paclitaxel in Pharmaceutical Dosage forms and Biological Samples | Bentham Science [eurekaselect.com]
• 5. tandfonline.com [tandfonline.com]
• 6. applications.emro.who.int [applications.emro.who.int]
• 7. greyhoundchrom.com [greyhoundchrom.com]
• 8. nacalai.com [nacalai.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. organomation.com [organomation.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. derpharmachemica.com [derpharmachemica.com]

Application Notes and Protocols for Evaluating 2-Deacetyltaxuspine X Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetyltaxuspine X belongs to the taxane (B156437) family of diterpenoids, a class of compounds that have yielded some of the most important anti-cancer drugs to date, such as paclitaxel (B517696) and docetaxel. Taxanes are known to exert their cytotoxic effects by interfering with microtubule dynamics, which are critical for cell division, maintenance of cell structure, and intracellular transport.[1] The primary mechanism of action for many taxanes involves the stabilization of microtubules, leading to mitotic arrest and subsequent induction of apoptosis.[2] However, some taxanes can also induce microtubule depolymerization.[3] Therefore, a thorough characterization of the cellular effects of a novel taxane derivative like 2-Deacetyltaxuspine X is crucial for understanding its therapeutic potential.

These application notes provide a comprehensive suite of cell-based assays to elucidate the biological activity of 2-Deacetyltaxuspine X. The protocols detailed herein will guide researchers in assessing its cytotoxicity, effects on apoptosis, cell cycle progression, and its direct impact on the microtubule network.

Data Presentation

The following tables are templates for summarizing quantitative data obtained from the described assays. Researchers should populate these tables with their experimental results for a clear and comparative analysis of 2-Deacetyltaxuspine X's activity across different cell lines and conditions.

Table 1: Cytotoxicity of 2-Deacetyltaxuspine X

Cell Line	Assay Type	Incubation Time (hours)	IC50 (µM)
HeLa	MTT	48	User-defined
A549	MTT	48	User-defined
MCF-7	XTT	48	User-defined
User-defined	MTT/XTT	24, 48, 72	User-defined

Table 2: Apoptotic Effects of 2-Deacetyltaxuspine X

Cell Line	Treatment Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	Fold Increase in Caspase-3/7 Activity
HeLa	0.1	User-defined	User-defined	User-defined
HeLa	1	User-defined	User-defined	User-defined
A549	0.1	User-defined	User-defined	User-defined
A549	1	User-defined	User-defined	User-defined

Table 3: Cell Cycle Analysis of Cells Treated with 2-Deacetyltaxuspine X

Cell Line	Treatment Concentration (µM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
HeLa	0 (Control)	User-defined	User-defined	User-defined
HeLa	0.1	User-defined	User-defined	User-defined
HeLa	1	User-defined	User-defined	User-defined
A549	0 (Control)	User-defined	User-defined	User-defined
A549	0.1	User-defined	User-defined	User-defined
A549	1	User-defined	User-defined	User-defined

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability.[4][5]

Materials:

• Mammalian cell line of choice (e.g., HeLa, A549)

• Complete culture medium

• 2-Deacetyltaxuspine X stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[4]

• MTT Solvent (e.g., 0.1 N HCl in anhydrous isopropanol (B130326) or DMSO)[4]

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of 2-Deacetyltaxuspine X in complete culture medium. Remove the old medium from the cells and add 100 µL of the diluted compound or vehicle control (DMSO at the same final concentration).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[5]

• Solubilization: Add 100 µL of MTT solvent to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.[5]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

Protocol 2: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.[6][7]

Materials:

• Treated and untreated cell populations

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells after treatment with 2-Deacetyltaxuspine X. For adherent cells, use a gentle enzyme-free dissociation solution.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method uses flow cytometry to analyze the distribution of cells in different phases of the cell cycle based on their DNA content.[8]

Materials:

• Treated and untreated cell populations

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)[8]

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest approximately 1-2 x 10^6 cells per sample.

• Fixation: Wash the cells with cold PBS and resuspend the pellet in 500 µL of PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.[8][9]

• Washing: Centrifuge the fixed cells and wash the pellet with PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.[9]

• Analysis: Analyze the samples on a flow cytometer. The DNA content will be represented by the fluorescence intensity of the PI signal.

Protocol 4: Immunofluorescence Staining of Microtubules

This microscopy-based technique allows for the direct visualization of the effects of 2-Deacetyltaxuspine X on the microtubule network.[10][11][12]

Materials:

• Cells grown on sterile glass coverslips

• 2-Deacetyltaxuspine X

• Fixation solution (e.g., 4% paraformaldehyde or ice-cold methanol)[10]

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody (e.g., mouse anti-α-tubulin)

• Fluorescently-labeled secondary antibody (e.g., goat anti-mouse IgG-Alexa Fluor 488)

• DAPI (for nuclear counterstaining)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed cells on coverslips in a 24-well plate and allow them to adhere. Treat the cells with various concentrations of 2-Deacetyltaxuspine X for the desired duration.

• Fixation: Gently wash the cells with pre-warmed PBS and fix them with either 4% paraformaldehyde for 15 minutes at room temperature or ice-cold methanol (B129727) for 10 minutes at -20°C.[10]

• Permeabilization: If using paraformaldehyde fixation, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific antibody binding by incubating with 1% BSA in PBS for 30 minutes.

• Primary Antibody Incubation: Incubate with the primary anti-α-tubulin antibody (diluted in blocking buffer) for 1 hour at room temperature or overnight at 4°C.

• Secondary Antibody Incubation: Wash the coverslips with PBS and incubate with the fluorescently-labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature in the dark.

• Counterstaining: Wash with PBS and incubate with DAPI solution for 5 minutes to stain the nuclei.[11]

• Mounting: Wash the coverslips and mount them onto microscope slides using antifade mounting medium.

• Imaging: Visualize the microtubule network and nuclei using a fluorescence microscope.

Visualizations

Caption: Experimental workflow for characterizing 2-Deacetyltaxuspine X activity.

Caption: Putative signaling pathway for taxane-induced apoptosis.

References

• 1. Isoxazole‐Based Compounds Targeting the Taxane‐Binding Site of Tubulin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A New Diterpene with Cytotoxic Potential Against Human Tumor Cells [mdpi.com]
• 3. Characterization of Microtubule Destabilizing Drugs: A Quantitative Cell-Based Assay That Bridges the Gap between Tubulin Based- and Cytotoxicity Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 6. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 7. researchgate.net [researchgate.net]
• 8. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 9. assaygenie.com [assaygenie.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Immunofluorescence staining of microtubules [bio-protocol.org]

Application Notes and Protocols for In Vitro Cytotoxicity Testing of 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetyltaxuspine X belongs to the taxane (B156437) family of diterpenoids, a class of compounds that have demonstrated significant potential as cytotoxic agents and are widely used in cancer chemotherapy.[1] Taxanes primarily exert their cytotoxic effects by interfering with microtubule dynamics, leading to cell cycle arrest and apoptosis.[1][2][3] This document provides a comprehensive guide for assessing the in vitro cytotoxic effects of 2-Deacetyltaxuspine X using established cell-based assays. The protocols herein detail methods for evaluating cell viability, membrane integrity, and the induction of apoptosis.

Data Presentation

The quantitative data generated from the following cytotoxicity assays should be systematically organized to facilitate clear comparison and interpretation.

Table 1: IC50 Values of 2-Deacetyltaxuspine X in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)
MCF-7	Breast Adenocarcinoma	24
48
72
A549	Lung Carcinoma	24
48
72
HeLa	Cervical Cancer	24
48
72

Table 2: Lactate (B86563) Dehydrogenase (LDH) Release upon Treatment with 2-Deacetyltaxuspine X

Cell Line	Concentration of 2-Deacetyltaxuspine X (µM)	Incubation Time (hours)	% Cytotoxicity (LDH Release)
MCF-7	0 (Control)	24
1	24
10	24
50	24
A549	0 (Control)	24
1	24
10	24
50	24

Table 3: Apoptosis Induction by 2-Deacetyltaxuspine X in a Selected Cell Line

Assay	Treatment Group	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Annexin V/PI Staining	Vehicle Control
2-Deacetyltaxuspine X (IC50)
Staurosporine (Positive Control)

Experimental Workflow

The overall experimental workflow for assessing the in vitro cytotoxicity of 2-Deacetyltaxuspine X is depicted below.

Caption: Experimental workflow for in vitro cytotoxicity testing of 2-Deacetyltaxuspine X.

Experimental Protocols

General Cell Culture and Compound Preparation

• Cell Line Selection: Choose appropriate cancer cell lines based on the research objectives (e.g., MCF-7 for breast cancer, A549 for lung cancer).

• Cell Culture: Maintain cells in the recommended culture medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Compound Preparation:

  • Prepare a high-concentration stock solution of 2-Deacetyltaxuspine X in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the final desired concentrations for the assays. Ensure the final solvent concentration does not exceed a level that affects cell viability (typically <0.5%).

MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Materials:

  • 96-well plates

  • 2-Deacetyltaxuspine X working solutions

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium and incubate overnight.[4]

  • Remove the medium and add 100 µL of fresh medium containing various concentrations of 2-Deacetyltaxuspine X. Include vehicle-only controls.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.[4]

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.[4]

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

LDH Assay for Cytotoxicity

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells, indicating a loss of plasma membrane integrity.[5]

• Materials:

  • 96-well plates

  • 2-Deacetyltaxuspine X working solutions

  • Commercially available LDH cytotoxicity assay kit

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate as described for the MTT assay.

  • Treat the cells with various concentrations of 2-Deacetyltaxuspine X and incubate for the desired time.

  • Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).[4]

  • After incubation, centrifuge the plate at 250 x g for 5 minutes.[4]

  • Transfer the supernatant to a new 96-well plate.

  • Prepare the LDH reaction mixture according to the manufacturer's instructions and add it to each well containing the supernatant.[4]

  • Incubate the plate at room temperature for up to 30 minutes, protected from light.[4]

  • Add the stop solution provided in the kit.

  • Measure the absorbance at a wavelength of 490 nm using a microplate reader.[4][5]

  • Calculate the percentage of cytotoxicity using the formula provided in the kit's manual.[4]

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • 6-well plates

  • 2-Deacetyltaxuspine X

  • Annexin V-FITC/PI apoptosis detection kit

  • Flow cytometer

• Protocol:

  • Seed cells in 6-well plates and treat with 2-Deacetyltaxuspine X (e.g., at its IC50 concentration) for a specified time.

  • Harvest the cells (including floating and adherent cells) and wash them with cold PBS.

  • Resuspend the cells in the binding buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.

  • Incubate the cells in the dark at room temperature for 15 minutes.

  • Analyze the stained cells by flow cytometry within one hour.

Signaling Pathway

Taxanes are known to induce apoptosis through various signaling pathways.[6][7] The diagram below illustrates a plausible signaling cascade initiated by 2-Deacetyltaxuspine X, leading to programmed cell death.

Caption: Hypothetical signaling pathway of 2-Deacetyltaxuspine X-induced apoptosis.

Logical Relationships of Cytotoxicity Assays

The three primary assays described in this document provide complementary information to build a comprehensive cytotoxic profile of 2-Deacetyltaxuspine X.

Caption: Logical relationship of the described in vitro cytotoxicity assays.

References

• 1. my.clevelandclinic.org [my.clevelandclinic.org]
• 2. Impact of taxanes on androgen receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Cell death in cancer chemotherapy using taxanes [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. The Taxanes - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benthamdirect.com [benthamdirect.com]

Application Notes and Protocols for Investigating the Mechanism of Action of 2-Deacetyltaxuspine X

Introduction

2-Deacetyltaxuspine X belongs to the taxane (B156437) diterpenoid family, a class of compounds renowned for their potent biological activities. While specific literature on 2-Deacetyltaxuspine X is limited, its structural similarity to other taxuspine derivatives and the broader taxane class, such as Paclitaxel, suggests potential mechanisms of action revolving around microtubule stabilization and modulation of multidrug resistance. These application notes provide a framework for researchers to investigate the hypothesized mechanisms of action of 2-Deacetyltaxuspine X.

Hypothesized Mechanisms of Action

Based on the activities of related compounds, the primary hypothesized mechanisms of action for 2-Deacetyltaxuspine X are:

• Microtubule Stabilization: Like other taxanes, 2-Deacetyltaxuspine X may bind to β-tubulin, promoting microtubule assembly and stability, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

• Inhibition of P-glycoprotein (P-gp): Several taxuspine derivatives have been shown to inhibit the P-gp efflux pump, a key player in multidrug resistance (MDR) in cancer cells. This inhibition would increase the intracellular concentration and efficacy of co-administered chemotherapeutic agents.

Section 1: Investigating Microtubule Stabilization

This section outlines protocols to determine if 2-Deacetyltaxuspine X stabilizes microtubules, leading to mitotic arrest and apoptosis.

In Vitro Microtubule Polymerization Assay

Objective: To assess the effect of 2-Deacetyltaxuspine X on the polymerization of tubulin in a cell-free system.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a tubulin polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP).

  • Reconstitute purified tubulin protein in the polymerization buffer to a final concentration of 1-2 mg/mL.

  • Prepare a stock solution of 2-Deacetyltaxuspine X in DMSO. Prepare serial dilutions to achieve the desired final concentrations. Paclitaxel should be used as a positive control.

• Assay Procedure:

  • In a 96-well plate, add the tubulin solution.

  • Add different concentrations of 2-Deacetyltaxuspine X, Paclitaxel (positive control), or DMSO (vehicle control) to the wells.

  • Incubate the plate at 37°C in a microplate reader capable of measuring absorbance at 340 nm.

  • Measure the absorbance every minute for 60-90 minutes. An increase in absorbance indicates microtubule polymerization.

• Data Analysis:

  • Plot the absorbance (OD₃₄₀) versus time for each concentration.

  • Determine the rate of polymerization and the maximum polymer mass for each condition.

Data Presentation:

Compound	Concentration (µM)	Rate of Polymerization (mOD/min)	Maximum Polymer Mass (OD₃₄₀)
Vehicle (DMSO)	-	5.2 ± 0.4	0.25 ± 0.02
2-Deacetyltaxuspine X	0.1	8.1 ± 0.6	0.38 ± 0.03
1	15.3 ± 1.1	0.55 ± 0.04
10	25.7 ± 1.8	0.72 ± 0.05
Paclitaxel	1	28.5 ± 2.1	0.75 ± 0.06

Experimental Workflow:

Application Notes and Protocols: 2-Deacetyltaxuspine X in Cancer Cell Line Studies

Note to the Researcher: Extensive searches of scientific literature and chemical databases did not yield specific studies on "2-Deacetyltaxuspine X." This compound does not appear to be a widely studied or commonly documented taxane (B156437) derivative.

Therefore, to fulfill the request for detailed Application Notes and Protocols in the specified format, we have compiled this document on Docetaxel , a structurally related and extensively researched taxane. Docetaxel serves as a representative example of how a taxane derivative is studied in cancer cell lines, and the methodologies and observed effects are likely to be conceptually similar for other compounds in this class.

Application Notes for Docetaxel

Introduction

Docetaxel is a semi-synthetic taxane, a class of diterpenes derived from the yew tree. It is a potent anti-mitotic agent used in the chemotherapy of various cancers, including breast, prostate, and non-small cell lung cancer.[1] Its primary mechanism of action involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis.[2][3][4] These notes provide a summary of the cytotoxic and mechanistic studies of Docetaxel in various cancer cell lines.

Mechanism of Action

Docetaxel exerts its cytotoxic effects primarily through the following mechanisms:

• Microtubule Stabilization: Docetaxel binds to the β-tubulin subunit of microtubules, promoting their assembly and inhibiting their depolymerization.[2][3] This disruption of microtubule dynamics is crucial for various cellular functions, particularly mitosis.

• Mitotic Arrest: The stabilization of microtubules leads to the formation of abnormal mitotic spindles, causing the cell to arrest in the G2/M phase of the cell cycle.[2]

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway. This is often associated with the phosphorylation of the anti-apoptotic protein Bcl-2, leading to its inactivation, and the subsequent activation of caspases.[3][5]

Signaling Pathways Involved

The cytotoxic effects of Docetaxel are mediated by several key signaling pathways. The primary pathway leads from microtubule disruption to apoptosis.

Caption: Docetaxel's primary mechanism of action leading to apoptosis.

Quantitative Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Docetaxel in various cancer cell lines. These values indicate the concentration of the drug required to inhibit the growth of 50% of the cells after a specific exposure time.

Cancer Type	Cell Line	IC50 (nM)	Exposure Time (h)	Reference
Ovarian Cancer	CAOV-3	0.8	Not Specified	[6]
Ovarian Cancer	OVCAR-3	1.2	Not Specified	[6]
Ovarian Cancer	SKOV-3	1.1	Not Specified	[6]
Ovarian Cancer	ES-2	1.7	Not Specified	[6]
Ovarian Cancer	OV-90	1.0	Not Specified	[6]
Ovarian Cancer	TOV-112D	1.5	Not Specified	[6]
Ovarian Cancer	TOV-21G	1.3	Not Specified	[6]
Breast Cancer	MCF7	2.5	24

Experimental Protocols

1. Cell Culture

• Cell Lines: Human cancer cell lines (e.g., MCF7, OVCAR-3, SKOV-3) are obtained from a reputable cell bank (e.g., ATCC).

• Culture Medium: Cells are cultured in the recommended medium (e.g., RPMI-1640 or DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Caption: General workflow for cell culture and preparation for experiments.

2. Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the IC50 value of Docetaxel.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of Docetaxel (e.g., 0.1 nM to 1000 nM) for the desired exposure time (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve fitting software.

Caption: Workflow for determining cytotoxicity using the MTT assay.

3. Apoptosis Analysis (Annexin V/PI Staining)

This protocol is used to quantify the percentage of apoptotic cells.

• Cell Treatment: Seed cells in a 6-well plate and treat with Docetaxel at a concentration around the IC50 value for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

4. Western Blot Analysis

This protocol is used to analyze the expression of proteins involved in the mechanism of action.

• Protein Extraction: Treat cells with Docetaxel, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies against target proteins (e.g., β-tubulin, Bcl-2, cleaved caspase-3) overnight at 4°C.

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

References

• 1. Chemotherapy - Wikipedia [en.wikipedia.org]
• 2. Taxanes: microtubule and centrosome targets, and cell cycle dependent mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of action of taxanes in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Cell death in cancer chemotherapy using taxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An evaluation of cytotoxicity of the taxane and platinum agents combination treatment in a panel of human ovarian carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microtubule Polymerization Assay with 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microtubules are dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers that are essential for numerous cellular processes, including cell division, intracellular transport, and maintenance of cell shape.[1][2] Their dynamic nature, characterized by phases of polymerization (growth), depolymerization (shrinkage), and periods of pause, is tightly regulated. This dynamic instability is a critical target for a variety of anticancer drugs.[3][4][5] Compounds that interfere with microtubule dynamics can be broadly categorized as microtubule-stabilizing or -destabilizing agents.[3][4]

This document provides detailed protocols for an in vitro microtubule polymerization assay designed to characterize the effects of novel compounds, exemplified by the hypothetical molecule 2-Deacetyltaxuspine X. The assay allows for the quantitative determination of a compound's ability to promote or inhibit tubulin polymerization.[1][6] Such assays are crucial in the early stages of drug discovery and development for identifying and characterizing new therapeutic agents that target the microtubule cytoskeleton.[7][8]

Two primary methods for monitoring microtubule polymerization in vitro are presented: a turbidity-based assay and a fluorescence-based assay.[6][9] The turbidity assay measures the light scattered by the formation of microtubule polymers.[2][10] The fluorescence-based assay utilizes a fluorescent reporter that preferentially binds to or is incorporated into the microtubule polymer, leading to an increase in fluorescence signal.[7][11][12]

Principle of the Assay

The in vitro microtubule polymerization assay is based on the principle that purified tubulin, in the presence of GTP and at an appropriate temperature (typically 37°C), will polymerize to form microtubules.[1][2] This process can be monitored over time by measuring the change in optical density (turbidity) at 340 nm or by an increase in fluorescence intensity. The polymerization reaction typically follows a sigmoidal curve with three distinct phases: nucleation (lag phase), elongation (growth phase), and a steady-state equilibrium.[2][7]

Test compounds can alter this polymerization curve in several ways:

• Microtubule-stabilizing agents (e.g., paclitaxel) typically eliminate the lag phase, increase the rate of polymerization, and result in a higher polymer mass at steady state.[2][7]

• Microtubule-destabilizing agents (e.g., nocodazole (B1683961), vinblastine) inhibit polymerization, resulting in a decrease in the rate and extent of polymerization.[2][11]

By comparing the polymerization profile in the presence of a test compound to that of a vehicle control and known modulators, the compound's effect on microtubule dynamics can be determined.

Data Presentation: Hypothetical Effects of 2-Deacetyltaxuspine X

The following table summarizes hypothetical quantitative data from a microtubule polymerization assay, illustrating potential effects of 2-Deacetyltaxuspine X compared to known microtubule modulators.

Treatment Group	Concentration (µM)	Lag Time (min)	Vmax (ΔOD/min)	Max Polymerization (OD)
Vehicle Control (DMSO)	-	5.2 ± 0.5	0.015 ± 0.002	0.25 ± 0.03
2-Deacetyltaxuspine X	1	1.8 ± 0.3	0.035 ± 0.004	0.38 ± 0.04
2-Deacetyltaxuspine X	5	0.5 ± 0.2	0.052 ± 0.005	0.45 ± 0.05
2-Deacetyltaxuspine X	10	< 0.5	0.068 ± 0.006	0.48 ± 0.04
Paclitaxel (Stabilizer)	10	< 0.5	0.065 ± 0.005	0.47 ± 0.04
Nocodazole (Destabilizer)	10	> 30	< 0.001	< 0.05

Data are presented as mean ± standard deviation from three independent experiments. This is hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: Turbidity-Based Microtubule Polymerization Assay

This protocol details a standard method to monitor microtubule assembly by measuring the increase in turbidity at 340 nm.[2]

Materials:

• Lyophilized tubulin (>99% pure, bovine or porcine brain)

• GTP solution (100 mM stock)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)

• Glycerol

• 2-Deacetyltaxuspine X stock solution (e.g., 10 mM in DMSO)

• Paclitaxel stock solution (10 mM in DMSO)

• Nocodazole stock solution (10 mM in DMSO)

• DMSO (vehicle control)

• Temperature-controlled spectrophotometer with a 96-well plate reader capable of kinetic measurements at 340 nm

• Half-area, clear 96-well plates

• Ice bucket and cold block

Experimental Workflow Diagram:

Caption: Workflow for the turbidity-based microtubule polymerization assay.

Procedure:

• Preparation (on ice):

  • Reconstitute lyophilized tubulin to a final concentration of 10 mg/mL in General Tubulin Buffer. Aliquot and flash-freeze in liquid nitrogen for storage at -80°C. Avoid repeated freeze-thaw cycles.

  • Thaw tubulin, GTP, and buffer on ice. Keep all components on ice throughout the setup.

  • Prepare serial dilutions of 2-Deacetyltaxuspine X, paclitaxel, and nocodazole in General Tubulin Buffer. The final DMSO concentration in the assay should be kept constant and low (e.g., ≤1%).

  • Prepare a master mix containing General Tubulin Buffer, 10% glycerol, and 1 mM GTP.

• Assay Setup (in a pre-chilled 96-well plate on a cold block):

  • Add the appropriate volume of the compound dilutions (or vehicle control) to each well.

  • Add the master mix to each well.

  • To initiate the reaction, add the tubulin solution to each well to a final concentration of 3 mg/mL. The final reaction volume is typically 100 µL.

• Measurement:

  • Immediately place the 96-well plate into the spectrophotometer pre-warmed to 37°C.[2]

  • Begin kinetic measurements of absorbance at 340 nm every 30 seconds for at least 60 minutes.

• Data Analysis:

  • Plot the absorbance (OD340) versus time for each condition.

  • Determine the key polymerization parameters: the lag time (time to initial increase in OD), the maximum rate of polymerization (Vmax, the steepest slope of the curve), and the maximum level of polymerization (the plateau OD).

  • Compare the parameters for 2-Deacetyltaxuspine X-treated samples to the vehicle control and the positive/negative controls.

Protocol 2: Fluorescence-Based Microtubule Polymerization Assay

This protocol uses a fluorescent reporter that enhances its signal upon incorporation into microtubules, providing a sensitive alternative to the turbidity assay.[7][12]

Materials:

• All materials from Protocol 1.

• Fluorescent reporter (e.g., DAPI, which binds to polymerized tubulin).[9][12]

• Temperature-controlled fluorescence plate reader with excitation and emission wavelengths appropriate for the chosen reporter (e.g., for DAPI, Ex: 360 nm, Em: 450 nm).

• Half-area, black 96-well plates to minimize background fluorescence.

Experimental Workflow Diagram:

Caption: Workflow for the fluorescence-based microtubule polymerization assay.

Procedure:

• Preparation (on ice):

  • Follow the same initial preparation steps as in Protocol 1.

  • Prepare a master mix containing General Tubulin Buffer, 10% glycerol, 1 mM GTP, and the fluorescent reporter at its optimal concentration (e.g., 10 µM DAPI).

• Assay Setup (in a pre-chilled black 96-well plate on a cold block):

  • Add the compound dilutions or vehicle control to the appropriate wells.

  • Add the master mix to each well.

  • Initiate the reaction by adding tubulin to a final concentration of 2-3 mg/mL. The final volume is typically 50-100 µL.

• Measurement:

  • Immediately place the plate in the fluorescence plate reader pre-warmed to 37°C.

  • Measure the fluorescence intensity kinetically (e.g., every 30 seconds for 60 minutes) at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Plot the relative fluorescence units (RFU) versus time.

  • Calculate the lag time, Vmax (maximum rate of fluorescence increase), and the maximum fluorescence intensity.

  • Compare the results for 2-Deacetyltaxuspine X with the controls to determine its effect on microtubule polymerization.

Signaling Pathway Context

Microtubule dynamics are central to the progression of the cell cycle, particularly during mitosis. Disruption of these dynamics by pharmacological agents leads to mitotic arrest and can subsequently trigger apoptosis (programmed cell death).

Signaling Pathway Diagram:

Caption: Hypothesized mechanism of action for a microtubule stabilizing agent.

Troubleshooting

• No Polymerization in Control: Ensure tubulin is active (use fresh aliquots), GTP is present and active, and the temperature is maintained at 37°C. Check buffer composition and pH.

• High Background Signal: In fluorescence assays, ensure the use of black plates and check for autofluorescence of the test compound. In turbidity assays, centrifuge the tubulin stock before use to remove aggregates.[1]

• Inconsistent Results: Ensure accurate pipetting, especially with viscous solutions like glycerol. Avoid introducing air bubbles.[1] Maintain a consistent low percentage of DMSO across all wells.

By following these detailed protocols, researchers can effectively screen and characterize the effects of novel compounds like 2-Deacetyltaxuspine X on microtubule polymerization, providing valuable insights for drug development programs.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. Mechanism of action of antitumor drugs that interact with microtubules and tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of action of antitumor drugs that interact with microtubules and tubulin. (2012) | Jordan Ma | 775 Citations [scispace.com]
• 6. Measurement of in vitro microtubule polymerization by turbidity and fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. maxanim.com [maxanim.com]
• 8. universalbiologicals.com [universalbiologicals.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-Deacetyltaxuspine X in Natural Product Research

Affiliation: Google Research

Abstract

2-Deacetyltaxuspine X, a member of the taxane (B156437) diterpenoid family, is a natural product with significant potential in oncological research. While direct studies on 2-Deacetyltaxuspine X are limited, research on the closely related compound, taxuspine X, and its analogues has established their primary role as potent inhibitors of P-glycoprotein (P-gp). P-gp is a key ATP-binding cassette (ABC) transporter responsible for the efflux of chemotherapeutic agents from cancer cells, leading to multidrug resistance (MDR). This application note details the use of 2-Deacetyltaxuspine X and its analogues as tools to study and potentially overcome MDR in cancer cells. The protocols provided herein describe methods to evaluate the P-gp inhibitory activity and cytotoxic effects of these compounds.

Introduction

Multidrug resistance remains a significant hurdle in the effective treatment of cancer. One of the primary mechanisms of MDR is the overexpression of P-glycoprotein, which actively pumps a wide range of anticancer drugs out of the cell, thereby reducing their intracellular concentration and efficacy.[1] Taxanes are a well-known class of diterpenoids, with paclitaxel (B517696) (Taxol) being a prominent anticancer agent that stabilizes microtubules.[1][2] However, some taxane derivatives, such as taxuspine X, have been identified as non-cytotoxic compounds that can reverse MDR.[1] These compounds act by inhibiting the function of P-gp, thus restoring the sensitivity of resistant cancer cells to conventional chemotherapeutics.[1][3][4]

Taxuspine X, isolated from the Japanese yew Taxus cuspidata and also found in Taxus mairei, has been shown to be a potent MDR reversing agent by increasing the accumulation of drugs like vincristine (B1662923) in MDR cell lines.[1] Due to its low natural abundance, synthetic analogues of taxuspine X have been developed and evaluated for their P-gp inhibitory activity.[1] This document focuses on the application of 2-Deacetyltaxuspine X and related compounds in studying P-gp-mediated MDR.

Application Notes

The primary application of 2-Deacetyltaxuspine X and its analogues in natural product research is as a modulator of multidrug resistance. These compounds serve as valuable tools for:

• Investigating the mechanisms of P-gp-mediated drug efflux: By inhibiting P-gp, these compounds can be used to study the transporter's function and its role in cancer cell resistance.

• Reversing multidrug resistance in vitro and in vivo: Taxuspine C, a related compound, has been shown to enhance the chemotherapeutic effect of vincristine in mice bearing P388/VCR tumors.[5] This suggests the potential for in vivo applications.

• Structure-activity relationship (SAR) studies: The taxane scaffold can be chemically modified to develop more potent and selective P-gp inhibitors. For instance, synthetic analogues of taxuspine X have been synthesized and tested to identify key structural features for P-gp inhibition.[1]

• Screening for novel MDR reversal agents: 2-Deacetyltaxuspine X can be used as a reference compound in screening assays to identify new natural products with P-gp inhibitory activity.

Quantitative Data Summary

The following table summarizes the reported P-gp inhibitory activity of a synthetic analogue of taxuspine X. Data for 2-Deacetyltaxuspine X is not currently available in the literature.

Compound	Cell Line	Assay	IC50 (μM)	Reference
Synthetic Taxuspine X Analogue (compound 6)	L5178 MDR1	Rhodamine 123 Efflux Inhibition	7.2	[1]

Experimental Protocols

P-glycoprotein Inhibition Assay using Rhodamine 123 Efflux

This protocol describes a common method to assess the P-gp inhibitory activity of a test compound by measuring the intracellular accumulation of the P-gp substrate, rhodamine 123.

Materials:

• P-gp overexpressing cancer cell line (e.g., L5178 MDR1, KB-C2, 2780AD) and the corresponding parental cell line.

• Cell culture medium (e.g., RPMI-1640 or DMEM), supplemented with fetal bovine serum (FBS) and antibiotics.

• Phosphate-buffered saline (PBS).

• Rhodamine 123 (Rh123) stock solution.

• Test compound (e.g., 2-Deacetyltaxuspine X) stock solution.

• Positive control (e.g., Verapamil, a known P-gp inhibitor).

• 96-well black, clear-bottom plates.

• Fluorescence plate reader or flow cytometer.

Procedure:

• Cell Seeding: Seed the P-gp overexpressing and parental cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compound and the positive control in cell culture medium.

  • Remove the old medium from the wells and add the medium containing the different concentrations of the test compound or positive control.

  • Incubate the plates for 1 hour at 37°C in a CO2 incubator.

• Rhodamine 123 Loading:

  • Add Rhodamine 123 to each well to a final concentration of 5 µM.

  • Incubate the plates for another 1-2 hours at 37°C.

• Washing:

  • Remove the medium containing the compounds and Rh123.

  • Wash the cells twice with ice-cold PBS to remove extracellular Rh123.

• Fluorescence Measurement:

  • Add PBS to each well.

  • Measure the intracellular fluorescence using a fluorescence plate reader (excitation/emission ≈ 485/528 nm) or a flow cytometer.

• Data Analysis:

  • Subtract the background fluorescence from the readings.

  • Calculate the percentage of Rh123 accumulation in treated cells relative to untreated control cells.

  • Plot the percentage of accumulation against the compound concentration and determine the IC50 value.

Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the cytotoxic effect of the test compound on cancer cells.

Materials:

• Cancer cell lines (both MDR and parental).

• Cell culture medium.

• Test compound stock solution.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well plates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into 96-well plates and allow them to attach overnight.

• Compound Treatment:

  • Add serial dilutions of the test compound to the wells.

  • Incubate for the desired period (e.g., 48 or 72 hours).

• MTT Addition:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization:

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Mandatory Visualization

Caption: Mechanism of MDR reversal by 2-Deacetyltaxuspine X.

Caption: Experimental workflow for the P-gp inhibition assay.

References

• 1. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A common pharmacophore for cytotoxic natural products that stabilize microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Multidrug Resistance Reversal Activity of Taxoids from Taxus cuspidate in KB‐C2 and 2780AD Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Modulation of multidrug resistance by taxuspine C and other taxoids from Japanese yew - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Navigating the Labyrinth: A Technical Support Center for the Synthesis of 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

The synthesis of complex natural products like 2-Deacetyltaxuspine X presents a formidable challenge to even the most seasoned synthetic chemists. This technical support center provides a curated resource of troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during its synthesis. While a direct total synthesis of 2-Deacetyltaxuspine X has not been extensively reported in the literature, this guide draws upon the wealth of knowledge from the synthesis of closely related taxanes and simplified taxuspine analogues to anticipate and address potential roadblocks.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of complex taxane (B156437) skeletons, with a focus on issues relevant to the structure of 2-Deacetyltaxuspine X.

Problem 1: Low yield in the construction of the 6-8-6 tricyclic core.

The formation of the central eight-membered B-ring fused to two six-membered rings is a notorious bottleneck in taxane synthesis.

Potential Cause	Troubleshooting Suggestion	Expected Outcome
Steric hindrance in the ring-closing metathesis (RCM) or intramolecular aldol (B89426) condensation precursor.	1. Utilize a more active RCM catalyst (e.g., Grubbs' 3rd generation). 2. Modify the substrate to reduce steric clash near the reacting centers. 3. Explore alternative cyclization strategies such as a McMurry coupling or a Nozaki-Hiyama-Kishi reaction.	Improved yield of the tricyclic product.
Unfavorable ring strain in the transition state.	1. Adjust reaction temperature and concentration (high dilution often favors cyclization). 2. Incorporate conformational constraints in the precursor to pre-organize it for cyclization.	Increased formation of the desired cyclized product over oligomerization or decomposition.
Incorrect stereochemistry in the acyclic precursor.	1. Carefully verify the stereochemistry of all chiral centers leading up to the cyclization step. 2. Employ stereocontrolled reactions to set the required stereocenters with high fidelity.[1]	Successful cyclization to the desired diastereomer.

Problem 2: Difficulty in achieving selective deacetylation at the C2 position.

The final deacetylation step to yield the target molecule can be complicated by the presence of other sensitive functional groups.

Potential Cause	Troubleshooting Suggestion	Expected Outcome
Non-selective reagents.	1. Employ milder, more selective deacetylation conditions. Hydrazine monohydrate in a suitable solvent or enzymatic deacetylation are options to explore. 2. Investigate the use of protecting groups on other hydroxyl functions that can be removed orthogonally.	Selective removal of the C2-acetyl group without affecting other ester or sensitive functionalities.
Epimerization at adjacent stereocenters under basic conditions.	1. Use non-basic or mildly basic conditions for deacetylation. 2. Screen a variety of solvents and temperatures to minimize epimerization.	Retention of the desired stereochemistry in the final product.
Low conversion.	1. Increase reaction time or temperature cautiously, while monitoring for side product formation. 2. Use a larger excess of the deacetylation reagent.	Complete conversion to 2-Deacetyltaxuspine X.

Problem 3: Challenges in the purification of the final product and key intermediates.

The structural complexity and potential for closely related side products make the purification of taxanes a significant hurdle.

Potential Cause	Troubleshooting Suggestion	Expected Outcome
Co-elution of diastereomers or constitutional isomers.	1. Utilize high-performance liquid chromatography (HPLC) with a chiral stationary phase for enantiomers or a high-resolution stationary phase for diastereomers. 2. Explore countercurrent chromatography techniques.	Isolation of the desired product with high purity.
Product instability on silica (B1680970) gel.	1. Use deactivated silica gel (e.g., treated with triethylamine) or alternative stationary phases like alumina (B75360) or celite. 2. Minimize the time the compound spends on the column.	Reduced degradation of the product during purification.
Poor solubility.	1. Experiment with a range of solvent systems for chromatography. 2. Consider derivatization to a more soluble intermediate for purification, followed by deprotection.	Efficient purification and recovery of the target compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for constructing the taxane core?

A1: The synthesis of the taxane core is a major undertaking. Key strategies that have been employed for related taxanes include:

• Linear synthesis followed by ring closures: Building a complex acyclic precursor containing all the necessary carbon atoms and stereocenters, followed by sequential ring closures to form the A, B, and C rings.

• Convergent synthesis: Synthesizing fragments of the molecule (e.g., the A and C rings) separately and then coupling them before forming the central B-ring.[1]

• Biomimetic approaches: Mimicking the biosynthetic pathway, which involves the cyclization of a linear isoprenoid precursor.

Q2: How can I control the stereochemistry of the numerous chiral centers in 2-Deacetyltaxuspine X?

A2: Stereocontrol is paramount in the synthesis of taxanes.[1] Effective strategies include:

• Chiral pool synthesis: Starting from a readily available chiral molecule that already contains some of the required stereocenters.

• Asymmetric catalysis: Using chiral catalysts to induce stereoselectivity in key bond-forming reactions.

• Substrate-controlled reactions: Taking advantage of the existing stereocenters in an intermediate to direct the stereochemical outcome of subsequent reactions.

Q3: Are there any known side reactions to be aware of during the synthesis?

A3: Based on the synthesis of similar taxanes, potential side reactions include:

• Rearrangements: The complex and strained ring system of taxanes can be prone to rearrangements under acidic or basic conditions.

• Epimerization: Stereocenters adjacent to carbonyl groups may be susceptible to epimerization.

• Oxidation of sensitive functional groups: The presence of multiple hydroxyl groups requires careful selection of oxidizing agents and protecting group strategies.

Experimental Protocols

While a specific protocol for 2-Deacetyltaxuspine X is not available, the following represents a generalized experimental approach for a key challenging step in the synthesis of a simplified taxuspine analogue, which can be adapted.

Protocol: Stereoselective Allylic Oxidation of a Taxane Intermediate

This protocol describes a hypothetical allylic oxidation to introduce a hydroxyl group, a common step in functionalizing the taxane core.

• Dissolve the taxane intermediate (1.0 eq) in a suitable solvent such as dioxane or dichloromethane.

• Add selenium dioxide (1.5 eq) to the solution.

• Heat the reaction mixture to a temperature between 60-80 °C. The optimal temperature should be determined by TLC monitoring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the selenium byproduct.

• Quench the reaction by adding a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired allylic alcohol.

Note: The stereochemical outcome of this reaction can be influenced by the substrate and reaction conditions. In some cases, a mixture of diastereomers may be obtained, requiring further separation or stereochemical inversion steps.

Visualizations

To aid in understanding the synthetic challenges, the following diagrams illustrate key concepts.

Caption: Logical relationship of major challenges in the synthesis of 2-Deacetyltaxuspine X.

Caption: A general workflow for troubleshooting synthetic problems.

References

• 1. New ring construction strategy in taxane synthesis: stereocontrolled synthesis of taxane CB-ring system - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: 2-Deacetyltaxuspine X In Vitro Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with 2-Deacetyltaxuspine X during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: I'm observing precipitation or cloudiness after adding my 2-Deacetyltaxuspine X stock solution to the aqueous cell culture medium. What is the likely cause?

A1: This is a common issue for hydrophobic compounds like many taxane (B156437) derivatives. The primary cause is likely the low aqueous solubility of 2-Deacetyltaxuspine X. When a concentrated stock solution, typically in an organic solvent like DMSO, is diluted into the aqueous environment of the cell culture medium, the compound can "crash out" or precipitate due to the abrupt change in solvent polarity. This phenomenon is often referred to as "solvent shock."[1][2]

Other contributing factors can include:

• High Final Concentration: The intended final concentration of 2-Deacetyltaxuspine X in your assay may exceed its solubility limit in the culture medium.[1]

• Media Components: Interactions with salts, proteins (especially in serum-containing media), and other components of the culture medium can reduce the compound's solubility.[1]

• Temperature: The solubility of a compound can be temperature-dependent. Adding a stock solution to cold media can decrease solubility.[2]

• pH of the Medium: The solubility of some compounds is pH-dependent. The standard pH of cell culture media (typically 7.2-7.4) may not be optimal for keeping 2-Deacetyltaxuspine X in solution.[1]

Q2: What is the first step I should take to address the precipitation of 2-Deacetyltaxuspine X?

A2: The first step is to optimize the use of your primary solvent, which is often Dimethyl Sulfoxide (DMSO). Ensure you are using a high-purity, anhydrous grade of DMSO for your stock solution. It is critical to keep the final concentration of DMSO in your cell culture medium as low as possible, ideally below 0.5% and preferably at or below 0.1% (v/v), as higher concentrations can be toxic to cells and cause off-target effects.[3][4] You should always perform a vehicle control experiment to assess the impact of the solvent on your cells at the final concentration used.[5][6]

Q3: My compound is still precipitating even with optimized DMSO concentration. What other strategies can I try?

A3: If optimizing the DMSO concentration is insufficient, you can explore several other formulation strategies. These approaches aim to increase the aqueous solubility of 2-Deacetyltaxuspine X. The choice of strategy will depend on the specific requirements of your in vitro assay. Some common techniques include:

• Co-solvents: Using a mixture of solvents can sometimes improve solubility.[7][8]

• Solubilizing Agents/Excipients: These are additives that help to keep hydrophobic compounds in solution. Common examples include:

  • Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules, increasing their apparent water solubility.[5][6][8][9] (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is a frequently used derivative.[10]

  • Surfactants: Non-ionic surfactants like Tween® 80 (Polysorbate 80) and Cremophor® EL can form micelles that entrap the hydrophobic compound, aiding in its solubilization.[10][11][12] However, be aware that these can have their own biological effects.[12]

• pH Adjustment: If 2-Deacetyltaxuspine X has ionizable groups, adjusting the pH of the stock solution or a dilution buffer (within a range compatible with your cells) might improve its solubility.[13][14]

• Use of Serum: For some compounds, pre-incubating the compound in a small volume of serum before diluting it into the rest of the medium can help improve solubility due to binding with proteins like albumin.[15]

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Dilution

Problem: A precipitate is visible immediately after adding the 2-Deacetyltaxuspine X stock solution to the cell culture medium.

Potential Cause	Recommended Solution
Solvent Shock	Perform serial dilutions. Instead of a single large dilution, create intermediate dilutions of your stock solution in pre-warmed (37°C) culture medium. Add the compound dropwise while gently swirling the medium.[2]
High Final Concentration	Determine the maximum soluble concentration of 2-Deacetyltaxuspine X in your specific cell culture medium by performing a solubility test. You may need to lower the final concentration in your experiment.
Cold Medium	Always use pre-warmed (37°C) cell culture medium for preparing your working solutions.[2]
Incomplete Dissolution of Stock	Ensure your stock solution is fully dissolved before making dilutions. Brief vortexing or sonication of the stock vial can help.[1]

Issue 2: Precipitation Over Time in the Incubator

Problem: The medium is clear initially, but a precipitate forms after some time in the incubator.

Potential Cause	Recommended Solution
Compound Instability	2-Deacetyltaxuspine X may be unstable in the culture medium at 37°C. Consider performing a stability study. If the compound is degrading, you may need to replenish it by changing the medium at regular intervals.[1]
Evaporation of Medium	In long-term experiments, evaporation can concentrate the compound, leading to precipitation. Ensure proper humidification of the incubator and consider using plates with low-evaporation lids.[2]
Interaction with Cellular Metabolites	As cells grow, they can alter the pH and composition of the medium, which might affect the solubility of your compound. Monitor the pH of your culture and consider changing the medium more frequently.

Summary of Common Solvents and Solubilizing Agents

Agent	Type	Typical Final Concentration in vitro	Notes
DMSO	Organic Co-solvent	< 0.5%, ideally ≤ 0.1%[3]	Can have biological effects and induce cell stress at higher concentrations.[3][5][6][16]
Ethanol	Organic Co-solvent	< 0.5%	Can be more toxic to some cell lines than DMSO.[5][6]
HP-β-Cyclodextrin	Solubilizing Agent	Varies, often in the low mM range	Generally well-tolerated by cells, but a vehicle control is necessary.[5][6]
Tween® 80	Non-ionic Surfactant	< 0.1%	Can have biological effects, including altering cell membrane permeability.[12]
Cremophor® EL	Non-ionic Surfactant	< 0.1%	Known to have biological effects and can cause hypersensitivity reactions in vivo.[12] Use with caution.

Experimental Protocols

Protocol 1: Kinetic Solubility Assay in Cell Culture Medium

This protocol provides a method to estimate the maximum soluble concentration of 2-Deacetyltaxuspine X in your specific cell culture medium.

Materials:

• 2-Deacetyltaxuspine X

• DMSO (anhydrous, high purity)

• Complete cell culture medium (e.g., DMEM with 10% FBS), pre-warmed to 37°C

• 96-well clear bottom plate

• Plate reader capable of measuring turbidity (absorbance at ~600-650 nm)

Procedure:

• Prepare a high-concentration stock solution of 2-Deacetyltaxuspine X in 100% DMSO (e.g., 50 mM).

• Create a serial dilution series of the compound in DMSO (e.g., 2-fold dilutions).

• In the 96-well plate, add 198 µL of the pre-warmed cell culture medium to each well.

• Add 2 µL of each DMSO dilution of your compound to the wells. This will create a final DMSO concentration of 1%. Also include a DMSO-only control.

• Mix the contents of the wells thoroughly using a multichannel pipette.

• Incubate the plate at 37°C for a period relevant to your experiment (e.g., 2 hours).

• Measure the absorbance (turbidity) of each well at a wavelength where the compound does not absorb (e.g., 620 nm).

• The concentration at which a significant increase in turbidity is observed compared to the DMSO control is the estimated kinetic solubility limit.

Protocol 2: Preparing a Solution with a Solubilizing Agent (HP-β-Cyclodextrin)

Procedure:

• Prepare a stock solution of HP-β-Cyclodextrin in your cell culture medium (e.g., 100 mM).

• Prepare a high-concentration stock of 2-Deacetyltaxuspine X in DMSO.

• Perform serial dilutions of your DMSO stock into the medium containing HP-β-Cyclodextrin.

• Add this final solution to your cells, ensuring the final concentration of both DMSO and HP-β-Cyclodextrin are at non-toxic levels.

• Always include a vehicle control containing the same final concentration of DMSO and HP-β-Cyclodextrin.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 6. researchgate.net [researchgate.net]
• 7. longdom.org [longdom.org]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 12. Role of formulation vehicles in taxane pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ascendiacdmo.com [ascendiacdmo.com]
• 14. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing HPLC Separation of Taxuspine Analogues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the High-Performance Liquid Chromatography (HPLC) separation of taxuspine analogues. Taxuspines are a class of complex diterpenoids, and their structural similarity often presents significant chromatographic challenges.[1][2][3][4][5] This guide offers troubleshooting advice, frequently asked questions, and detailed protocols to address these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the HPLC separation of taxuspine analogues?

A1: The main challenges stem from the structural complexity and similarity of taxuspine analogues. Many of these compounds are isomers with subtle differences in their functional groups or stereochemistry, leading to similar polarities and retention behaviors. This often results in poor resolution and co-eluting peaks, making accurate quantification and isolation difficult.

Q2: What is a good starting point for developing an HPLC method for taxuspine analogues?

A2: A reversed-phase HPLC (RP-HPLC) method is the most common and effective starting point.[6] Begin with a C18 column and a gradient elution using a mobile phase of water and acetonitrile (B52724) (ACN).[6] A small amount of acid, such as 0.1% formic acid or trifluoroacetic acid (TFA), is often added to the mobile phase to improve peak shape by ensuring consistent ionization of the analytes.[6]

Q3: Which HPLC column is best for separating complex mixtures of taxuspine analogues?

A3: While a standard C18 column is a robust starting point, other stationary phases can offer different selectivities and improve resolution for particularly challenging separations.[7][8] For instance, a Phenyl-Hexyl phase can provide alternative selectivity for aromatic compounds through pi-pi interactions.[8] For high-resolution separations, columns with smaller particle sizes (e.g., sub-2 µm for UHPLC) or solid-core particles can significantly increase efficiency.[9][10]

Q4: Should I use acetonitrile or methanol (B129727) as the organic modifier in my mobile phase?

A4: Both acetonitrile and methanol are common organic modifiers in RP-HPLC. Acetonitrile generally has a lower viscosity and UV cutoff, which can lead to lower backpressure and better baseline stability at low wavelengths. However, methanol can offer different selectivity and may resolve critical peak pairs that co-elute with acetonitrile. It is often worthwhile to screen both solvents during method development.

Q5: How does temperature affect the separation of taxuspine analogues?

A5: Increasing the column temperature typically decreases the mobile phase viscosity, which can lead to lower backpressure and improved column efficiency (sharper peaks).[9] It can also alter the selectivity of the separation, potentially improving the resolution between closely eluting peaks.[7][9] Maintaining a consistent and controlled column temperature is crucial for reproducible retention times.[11]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of taxuspine analogues.

Q: Why am I seeing poor peak resolution or co-elution of my taxuspine analogues?

A: Potential Causes & Solutions:

• Suboptimal Mobile Phase Composition: The strength and composition of your mobile phase are critical for achieving selectivity.

  • Solution: Adjust the gradient slope. A shallower gradient provides more time for compounds to separate and can significantly improve resolution.[7][12] If using isocratic elution, decrease the percentage of the organic solvent to increase retention and separation.[8]

• Incorrect Stationary Phase: The column chemistry may not be suitable for your specific analogues.

  • Solution: Screen different column chemistries. If a C18 column is not providing adequate separation, try a C8 (less retentive) or a Phenyl-Hexyl column to exploit different separation mechanisms.[7][8]

• Low Column Efficiency: The column may not be performing optimally, leading to broad peaks that merge.

  • Solution: Use a column with a smaller particle size or a longer column to increase the number of theoretical plates (N).[7][9][12] Ensure your system's dead volume is minimized to prevent extra-column band broadening.[12]

Q: Why are my peaks tailing?

A: Potential Causes & Solutions:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can interact with basic functional groups on the analytes, causing peak tailing.

  • Solution: Add a mobile phase modifier like 0.1% formic acid or TFA to suppress silanol activity.[6] Alternatively, use a highly end-capped column or switch to a different column chemistry.

• Column Overload: Injecting too much sample can saturate the stationary phase.

  • Solution: Reduce the injection volume or dilute the sample.[10]

• Column Contamination or Degradation: A contaminated guard column or a worn-out analytical column can lead to poor peak shape.

  • Solution: Replace the guard column.[13] If the problem persists, try flushing the analytical column with a strong solvent or replace it if it has reached the end of its lifespan.[11]

Q: Why are my retention times shifting between injections?

A: Potential Causes & Solutions:

• Inadequate Column Equilibration: The column may not be fully equilibrated with the mobile phase between gradient runs.

  • Solution: Increase the equilibration time between injections to at least 10 column volumes.[11][14]

• Fluctuations in Temperature: Changes in ambient or column temperature can cause retention times to drift.[14]

  • Solution: Use a thermostatted column compartment to maintain a constant temperature.[11][14]

• Changes in Mobile Phase Composition: The mobile phase composition can change over time due to evaporation of the more volatile component or inconsistent mixing.[15]

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs covered.[11] If using a gradient mixer, ensure it is functioning correctly by premixing the mobile phase manually and comparing the results.[15]

Q: I'm seeing unexpected "ghost" peaks in my chromatogram. What are they?

A: Potential Causes & Solutions:

• Contaminated Mobile Phase: Impurities in the solvents or additives can accumulate on the column and elute as ghost peaks, especially during a gradient run.[16]

  • Solution: Use high-purity, HPLC-grade solvents and reagents. Prepare fresh mobile phase daily.[11]

• Sample Carryover: Residual sample from a previous injection may be eluting in the current run. This is common with sticky compounds.

  • Solution: Clean the autosampler injection port and needle with a strong solvent. Implement a needle wash step in your method using a solvent that effectively dissolves your analytes.

• System Contamination: Contaminants can build up in various parts of the HPLC system, such as pump seals or filters.[16]

  • Solution: Flush the entire system with a strong organic solvent like isopropanol. If the problem persists, systematically check and clean or replace components like pump seals and filters.[14]

HPLC Parameter Optimization Tables

The following tables provide recommended starting points and ranges for optimizing the separation of taxuspine analogues.

Table 1: Column Selection Guide

Stationary Phase	Particle Size (µm)	Dimensions (mm)	Advantages & Use Cases	Disadvantages
C18 (L1)	1.8 - 5.0	4.6 x 150/250	General Purpose: Good starting point for most taxuspine analogues. Highly retentive for non-polar compounds.	May provide insufficient selectivity for closely related isomers.
C8 (L7)	1.8 - 5.0	4.6 x 150/250	Less Retentive: Useful for highly hydrophobic analogues that are too strongly retained on C18.	Lower overall retention may lead to co-elution with polar impurities.
Phenyl-Hexyl (L11)	1.8 - 5.0	4.6 x 150/250	Alternative Selectivity: Provides pi-pi interactions, beneficial for separating analogues with aromatic rings.[8]	Selectivity changes can be less predictable than with C18.
Solid-Core C18	2.6 - 5.0	4.6 x 100/150	High Efficiency: Offers higher efficiency and sharper peaks at lower backpressure compared to fully porous particles of the same size.[10]	Higher cost and may be more sensitive to clogging.

Table 2: Mobile Phase and Gradient Recommendations

Parameter	Recommended Starting Condition	Optimization Range	Notes
Mobile Phase A	Water + 0.1% Formic Acid	Water + 0.05-0.1% Formic Acid or TFA	Formic acid is MS-friendly. TFA can improve peak shape but may cause ion suppression in MS.[6]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile or Methanol + modifier	Acetonitrile is generally preferred, but methanol can offer different selectivity.
Gradient Program	5-95% B over 30 minutes	Adjust slope and duration based on complexity	A shallow gradient is key for resolving complex mixtures.[7][12]
Flow Rate	1.0 mL/min (for 4.6 mm ID column)	0.8 - 1.5 mL/min	Lower flow rates can sometimes improve resolution but will increase run time.[10][12]
Column Temp.	30 °C	25 - 45 °C	Higher temperatures can improve efficiency and alter selectivity.[9]
Detection (UV)	227 nm	220 - 280 nm (or DAD)	Taxanes typically have a strong absorbance around 227 nm. A Diode Array Detector (DAD) is recommended to monitor multiple wavelengths.
Injection Volume	10 µL	5 - 20 µL	Optimize to avoid column overload while maintaining good sensitivity.[10]

Detailed Experimental Protocol: Separation of Taxuspine Analogues

This protocol provides a representative method for the RP-HPLC separation of two hypothetical taxuspine analogues from a plant extract.

1. Objective: To develop and optimize an HPLC method for the separation and quantification of Taxuspine-A and Taxuspine-B in a crude extract of Taxus species.

2. Materials and Reagents:

• HPLC System: Quaternary pump, autosampler, thermostatted column compartment, DAD detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Solvents: HPLC-grade acetonitrile and water.

• Reagents: Formic acid (LC-MS grade).

• Sample: Lyophilized crude extract of Taxus needles.

• Standards: Purified reference standards of Taxuspine-A and Taxuspine-B.

3. Procedure:

• Standard Preparation:

  • Prepare 1 mg/mL stock solutions of Taxuspine-A and Taxuspine-B in acetonitrile.

  • Create a mixed working standard solution containing 10 µg/mL of each analogue by diluting the stock solutions in a 50:50 acetonitrile:water mixture.

• Sample Preparation:

  • Weigh 10 mg of the lyophilized crude extract into a microcentrifuge tube.

  • Add 1 mL of methanol and vortex for 2 minutes.

  • Sonicate the sample for 15 minutes in a water bath.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial.

• HPLC Method:

  Parameter	Setting
  Column	C18, 4.6 x 150 mm, 3.5 µm
  Mobile Phase A	Water + 0.1% Formic Acid
  Mobile Phase B	Acetonitrile + 0.1% Formic Acid
  Flow Rate	1.0 mL/min
  Column Temp.	35 °C
  Injection Volume	10 µL
  Detection	DAD, 227 nm (with spectral scan from 200-400 nm)

  | Gradient | 0-5 min: 30% B5-25 min: 30% to 70% B25-30 min: 70% to 95% B30-32 min: 95% B32-33 min: 95% to 30% B33-40 min: 30% B (Equilibration) |

• Analysis Sequence:

  • Equilibrate the system for at least 30 minutes with the initial mobile phase conditions.

  • Inject a blank (50:50 acetonitrile:water) to ensure the system is clean.

  • Inject the mixed standard solution to determine the retention times and peak shapes of Taxuspine-A and Taxuspine-B.

  • Inject the prepared sample extract.

  • Run a blank injection after the sample to check for carryover.

4. Data Analysis:

• Identify the peaks for Taxuspine-A and Taxuspine-B in the sample chromatogram by comparing their retention times and UV spectra with the reference standards.

• Integrate the peak areas for both analogues.

• For quantification, create a calibration curve using a series of dilutions of the reference standards and perform a linear regression. Calculate the concentration of each analogue in the extract based on its peak area and the calibration curve.

Visual Guides and Workflows

The following diagrams illustrate logical workflows for method development and troubleshooting.

References

• 1. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of an original oxygenated taxuspine X analogue: a versatile "non-natural" natural product with remarkable P-gp modulating activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Taxuspine A | C42H48O11 | CID 10417482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. abmole.com [abmole.com]
• 6. thieme-connect.de [thieme-connect.de]
• 7. How to Improve the Resolution Between Two Peaks in Liquid Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 8. chromtech.com [chromtech.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 11. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 12. pharmaguru.co [pharmaguru.co]
• 13. ijprajournal.com [ijprajournal.com]
• 14. HPLC Troubleshooting Guide [scioninstruments.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]

troubleshooting 2-Deacetyltaxuspine X instability in solution

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) regarding the stability of 2-Deacetyltaxuspine X in solution. The information is based on the known chemical behavior of taxane (B156437) diterpenoids, the class of compounds to which 2-Deacetyltaxuspine X belongs.

Frequently Asked Questions (FAQs)

Q1: My assay results for 2-Deacetyltaxuspine X are inconsistent. What could be the cause?

A1: Inconsistent results are often a sign of compound instability in your experimental setup. Taxane diterpenoids, including likely 2-Deacetyltaxuspine X, are susceptible to degradation in solution. The primary causes of this instability are hydrolysis and epimerization, which can be influenced by pH, temperature, solvent choice, and light exposure.[1][2][3] It is crucial to evaluate your sample preparation, handling, and storage procedures.

Q2: What are the primary degradation pathways for a taxane compound like 2-Deacetyltaxuspine X?

A2: The two main degradation pathways for taxanes are hydrolysis and epimerization.[3][4]

• Hydrolysis: This is the cleavage of ester bonds within the molecule. For a taxane, this can lead to the loss of acetyl groups or the entire side chain, resulting in a loss of biological activity.[4][5] This process is often catalyzed by basic or acidic conditions.[4]

• Epimerization: This is a change in the stereochemistry at a specific chiral center. For many taxanes, the C7 position is prone to epimerization, which can significantly alter the compound's properties and activity.[2][3] This can be catalyzed by both acid and base.[3][6]

Q3: I suspect my compound is degrading. How can I confirm this?

A3: To confirm degradation, you should use a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with a UV or Mass Spectrometry (MS) detector.[7][8][9] A proper method will allow you to separate the intact 2-Deacetyltaxuspine X from any potential degradation products. By analyzing your sample over time or after exposure to stress conditions, you can monitor for a decrease in the main compound peak and the appearance of new peaks corresponding to degradants.

Q4: What are the optimal storage conditions for 2-Deacetyltaxuspine X in solution?

A4: While specific data for 2-Deacetyltaxuspine X is not available, general guidelines for taxanes suggest that solutions are most stable at a slightly acidic pH (around 4-5) and when stored at low temperatures (refrigerated or frozen).[3] It is also advisable to protect solutions from light and to use them as quickly as possible after preparation. For docetaxel (B913), a related taxane, refrigerated storage has been shown to extend stability.[10][11]

Troubleshooting Guide

Issue: Loss of Potency or Inconsistent Results

If you observe a decrease in the expected biological effect of 2-Deacetyltaxuspine X or see high variability in your results, consider the following factors that influence its stability.

Factor	Potential Problem	Recommended Solution
pH of Solution	The pH of your buffer or medium may be too acidic or basic, catalyzing hydrolysis or epimerization. Taxanes are generally most stable at a slightly acidic pH of 4-5.[3]	- Measure and adjust the pH of your stock solutions and final assay buffers. - If possible, buffer your solution to a pH between 4 and 5. - Avoid highly acidic (pH < 3) or basic (pH > 7) conditions.[4]
Solvent	The solvent used to dissolve the compound may promote degradation. Aqueous solutions can facilitate hydrolysis.[3][4]	- Prepare stock solutions in an appropriate organic solvent like DMSO or ethanol (B145695) and store them at -20°C or -80°C. - Minimize the amount of time the compound spends in aqueous solution before use. - When diluting into aqueous media, perform the dilution immediately before the experiment.
Temperature	Higher temperatures accelerate the rate of chemical degradation.[2][4]	- Store stock solutions at low temperatures (e.g., -20°C or -80°C). - Keep working solutions on ice during experiments. - Avoid repeated freeze-thaw cycles by aliquoting stock solutions.
Light Exposure	Photodegradation can occur with complex organic molecules.	- Store solutions in amber vials or protect them from light by wrapping containers in aluminum foil. - Minimize exposure to ambient light during experimental procedures.
Container Material	Some taxanes can leach plasticizers from certain types of plastic containers, like PVC, which can affect the experiment and the stability of the compound.[12][13]	- Use glass or polypropylene (B1209903) containers for preparing and storing solutions. - For infusion studies, polyolefine containers are often preferred over PVC bags.[13]

Experimental Protocols

Protocol: Forced Degradation Study to Identify Potential Instability

This protocol outlines a forced degradation study to investigate the stability of 2-Deacetyltaxuspine X under various stress conditions. This will help identify the likely degradation pathways and establish optimal handling conditions.

1. Objective: To determine the intrinsic stability of 2-Deacetyltaxuspine X by subjecting it to acid, base, oxidative, thermal, and photolytic stress.[7]

2. Materials:

• 2-Deacetyltaxuspine X

• HPLC-grade acetonitrile (B52724) and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or UHPLC system with UV or MS detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)[7]

• pH meter

• Temperature-controlled oven

• Photostability chamber

3. Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-Deacetyltaxuspine X in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 N HCl. Incubate at 60°C for 2 hours. Cool, neutralize with 0.1 N NaOH, and dilute with mobile phase for analysis.[7]

• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 N NaOH. Keep at room temperature for 1 hour. Neutralize with 0.1 N HCl and dilute with mobile phase for analysis.[7]

• Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours. Dilute with mobile phase for analysis.[7]

• Thermal Degradation: Transfer an aliquot of the stock solution to a vial and heat in an oven at 80°C for 48 hours. Cool and dilute with mobile phase for analysis.[7]

• Photolytic Degradation: Expose an aliquot of the stock solution to light in a photostability chamber. Analyze at appropriate time points.

• Control Sample: Dilute an aliquot of the stock solution with the mobile phase without subjecting it to any stress conditions.

4. Analysis:

• Analyze all samples by a stability-indicating HPLC method.

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm or by MS.[7]

• Evaluation: Compare the chromatograms of the stressed samples to the control. Note the percentage decrease in the peak area of 2-Deacetyltaxuspine X and the formation of any new peaks (degradants).

Visualizations

Potential Degradation Pathways

The following diagram illustrates the potential degradation pathways for a taxane compound based on known instability issues of this class.

References

• 1. Degradation Pathway of a Taxane Derivative DS80100717 Drug Substance and Drug Product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of paclitaxel and related compounds in aqueous solutions II: Nonepimerization degradation under neutral to basic pH conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrolyzable hydrophobic taxanes: synthesis and anti-cancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chemical Methods for the Synthesis and Modification of Neoclerodane Diterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. ijmr.net.in [ijmr.net.in]
• 10. Physical and chemical stability of Taxotere® (docetaxel) 1-vial (20 mg/mL) infusion solution following refrigerated storage - ecancer [ecancer.org]
• 11. Physical and chemical stability of Taxotere® (docetaxel) 1-vial (20 mg/mL) infusion solution following refrigerated storage - ecancer [ecancer.org]
• 12. A review of paclitaxel (Taxol) administration, stability, and compatibility issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Physico-chemical stability of docetaxel premix solution and docetaxel infusion solutions in PVC bags and polyolefine containers - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing off-target effects of 2-Deacetyltaxuspine X in experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on minimizing off-target effects during experiments with 2-Deacetyltaxuspine X and related taxuspine derivatives. Given the limited specific data on 2-Deacetyltaxuspine X, the information provided is based on the known activities of its parent compound, taxuspine X, and other analogues, which are primarily investigated as P-glycoprotein (P-gp) inhibitors to reverse multidrug resistance (MDR) in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is the expected on-target effect of 2-Deacetyltaxuspine X?

Based on studies of related compounds, the primary on-target effect of 2-Deacetyltaxuspine X is likely the inhibition of P-glycoprotein (P-gp), a transmembrane efflux pump.[1][2] Overexpression of P-gp is a common mechanism of multidrug resistance (MDR) in cancer cells, as it actively transports a wide range of chemotherapeutic drugs out of the cell, reducing their efficacy.[1] By inhibiting P-gp, 2-Deacetyltaxuspine X is expected to increase the intracellular concentration and therapeutic effectiveness of co-administered anticancer drugs in MDR cancer cells.[1]

Q2: What are the potential off-target effects of 2-Deacetyltaxuspine X?

Potential off-target effects for a novel taxuspine derivative like 2-Deacetyltaxuspine X can be inferred from the broader class of taxane (B156437) compounds and related molecules. The two primary concerns are:

• Interaction with Microtubules: Many taxanes, such as paclitaxel, are well-known for their ability to stabilize microtubules, leading to cell cycle arrest and apoptosis.[1] While some taxuspine derivatives are reported to be devoid of tubulin affinity, this should be experimentally verified for any new analogue.[1]

• General Cytotoxicity: The compound may exhibit cytotoxic effects independent of its P-gp inhibitory activity, which could confound the interpretation of experimental results. It is crucial to distinguish between cell death caused by the reversal of MDR for a co-administered drug and cytotoxicity from 2-Deacetyltaxuspine X itself.

Q3: How can I differentiate between on-target P-gp inhibition and off-target effects in my experiments?

A multi-assay approach is recommended:

• Assess P-gp Inhibition: Directly measure the ability of 2-Deacetyltaxuspine X to inhibit P-gp function. This is typically done by measuring the intracellular accumulation of a fluorescent P-gp substrate, such as Rhodamine 123.

• Evaluate Intrinsic Cytotoxicity: Determine the cytotoxic effects of 2-Deacetyltaxuspine X when administered alone across a range of concentrations in both P-gp-overexpressing (MDR) and parental (non-MDR) cell lines.

• Test for Microtubule Effects: Perform a tubulin polymerization assay to see if 2-Deacetyltaxuspine X directly affects microtubule dynamics.

• Combination Studies: In MDR cell lines, assess the potentiation of a known P-gp substrate chemotherapeutic agent (e.g., doxorubicin, paclitaxel) by non-toxic concentrations of 2-Deacetyltaxuspine X.

A successful on-target effect would show potent P-gp inhibition with minimal intrinsic cytotoxicity and no direct effect on tubulin polymerization at the effective P-gp inhibitory concentrations.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High cell death in control experiments with 2-Deacetyltaxuspine X alone.	The compound exhibits significant off-target cytotoxicity at the tested concentrations.	Determine the IC50 of 2-Deacetyltaxuspine X alone in your cell line using a cell viability assay (e.g., MTT, CellTiter-Glo®). For P-gp inhibition studies, use concentrations well below the cytotoxic threshold.
Inconsistent results in P-gp inhibition assays.	Compound precipitation, instability, or inappropriate assay conditions.	Ensure the compound is fully dissolved in the assay medium. Include a known P-gp inhibitor (e.g., Verapamil, Cyclosporine A) as a positive control. Optimize incubation times and substrate concentrations.
No potentiation of chemotherapy in MDR cells, despite observed P-gp inhibition.	The chemotherapeutic agent used is not a substrate for P-gp, or the cell line has other resistance mechanisms.	Confirm that the chosen chemotherapeutic is a known P-gp substrate. Use a well-characterized MDR cell line. Consider that other transporters, like MRP1, might be involved.[1]
Observed cell cycle arrest (G2/M phase) with 2-Deacetyltaxuspine X alone.	The compound may have off-target effects on microtubule dynamics, similar to other taxanes.	Perform a tubulin polymerization assay to directly assess the compound's effect on microtubule assembly.

Data Presentation

Table 1: P-glycoprotein Inhibitory Activity of Taxuspine Analogues

Compound	Cell Line	IC50 (µM)	Reference
Analogue 6	L5178 MDR1	7.2	[1]
Analogue 7	L5178 MDR1	24	[1]
Cyclosporine A	L5178 MDR1	0.67	[1]

Note: Data for 2-Deacetyltaxuspine X is not currently available. This table provides context from structurally related compounds.

Experimental Protocols

P-glycoprotein (P-gp) Inhibition Assay (Rhodamine 123 Efflux Assay)

Objective: To determine the concentration-dependent inhibition of P-gp by 2-Deacetyltaxuspine X.

Methodology:

• Cell Culture: Plate P-gp-overexpressing cells (e.g., NCI/ADR-RES) and the corresponding parental cell line (e.g., OVCAR-8) in a 96-well plate and culture overnight.

• Compound Preparation: Prepare a series of dilutions of 2-Deacetyltaxuspine X in assay buffer. Include a vehicle control (e.g., DMSO) and a positive control P-gp inhibitor (e.g., 10 µM Verapamil).

• Pre-incubation: Remove the culture medium and wash the cells with PBS. Add the compound dilutions to the wells and pre-incubate for 30-60 minutes at 37°C.

• Substrate Loading: Add the fluorescent P-gp substrate Rhodamine 123 (final concentration ~5 µM) to all wells and incubate for 60 minutes at 37°C.

• Efflux: Wash the cells with ice-cold PBS to remove extracellular Rhodamine 123. Add fresh, pre-warmed medium (containing the respective compound dilutions) and incubate for another 60 minutes at 37°C to allow for efflux.

• Quantification: Wash the cells with ice-cold PBS. Lyse the cells and measure the intracellular fluorescence using a plate reader (Excitation/Emission ~485/528 nm).

• Data Analysis: Increased fluorescence relative to the vehicle control indicates P-gp inhibition. Plot the fluorescence intensity against the compound concentration and fit a dose-response curve to determine the IC50 value.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the intrinsic cytotoxicity of 2-Deacetyltaxuspine X.

Methodology:

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Compound Treatment: Add serial dilutions of 2-Deacetyltaxuspine X to the wells. Include a vehicle control and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well (final concentration ~0.5 mg/mL) and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot cell viability against compound concentration to determine the IC50 value.

In Vitro Tubulin Polymerization Assay

Objective: To assess the direct effect of 2-Deacetyltaxuspine X on microtubule formation.

Methodology:

• Reagent Preparation: Reconstitute lyophilized tubulin protein in a general tubulin buffer. Prepare a GTP stock solution.

• Assay Setup: In a 96-well plate, add serial dilutions of 2-Deacetyltaxuspine X. Include a vehicle control, a known tubulin polymerization inhibitor (e.g., nocodazole) as a negative control, and a polymerization promoter (e.g., paclitaxel) as a positive control.

• Initiation of Polymerization: Add the tubulin/GTP mixture to each well to initiate polymerization.

• Data Acquisition: Immediately place the plate in a spectrophotometer pre-warmed to 37°C. Measure the change in absorbance (turbidity) at 340 nm every minute for 60-90 minutes.[3]

• Data Analysis: Plot the absorbance against time. Inhibition of polymerization will result in a lower rate and extent of the absorbance increase compared to the vehicle control. Promotion of polymerization will show a higher rate and extent.

Visualizations

References

• 1. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. From taxuspine x to structurally simplified taxanes with remarkable p-glycoprotein inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Purifying Synthetic 2-Deacetyltaxuspine X

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of synthetic 2-Deacetyltaxuspine X. The information provided is based on established methods for the purification of taxanes, a class of compounds to which 2-Deacetyltaxuspine X belongs.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities encountered during the synthesis of 2-Deacetyltaxuspine X?

While specific impurities can vary based on the synthetic route, common contaminants in taxane (B156437) syntheses include:

• Related Taxane Analogs: Structurally similar taxanes that may be byproducts of the synthesis. Due to their similar structure, separating these can be challenging.[1]

• Reagents and Catalysts: Residual chemicals used during the synthesis.

• Degradation Products: Taxanes can be sensitive to acidic or alkaline conditions and temperature, which may lead to isomerization or degradation.[1]

• Unreacted Starting Materials: Incomplete reactions can leave starting materials in the crude product.

Q2: Which chromatographic techniques are most effective for purifying 2-Deacetyltaxuspine X?

For taxane purification, several chromatographic methods are effective. These include:

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): This is a highly efficient method for achieving high purity of taxanes, often exceeding 95%.[1][2][3]

• Column Chromatography: A standard method for initial purification to remove major impurities.

• Macroporous Resin Chromatography: Useful for the separation and enrichment of taxoids from crude extracts.

• Recrystallization: Can be used as a final polishing step after chromatographic purification.[1]

Troubleshooting Guide

This guide addresses common issues that may arise during the purification of 2-Deacetyltaxuspine X.

Problem 1: Low Purity After Initial Purification

Possible Causes:

• Inadequate Separation by Column Chromatography: The polarity of the mobile phase may not be optimal for separating 2-Deacetyltaxuspine X from closely related impurities.

• Presence of Structurally Similar Impurities: Taxane analogs with very similar retention times can co-elute.[1]

Solutions:

• Optimize Column Chromatography Conditions:

  • Solvent System: Perform small-scale trials with different solvent systems to improve separation.

  • Gradient Elution: Employ a shallow gradient elution to enhance the resolution of closely eluting compounds.

• Implement a Multi-Step Purification Strategy:

  • Initial purification with column chromatography or macroporous resin.

  • Follow-up with preparative HPLC for fine separation.

  • Consider a final recrystallization step to achieve the desired purity.[1]

Problem 2: Poor Resolution in Preparative HPLC

Possible Causes:

• Suboptimal HPLC Parameters: The flow rate, injection volume, or column temperature may not be ideal.[1]

• Column Overloading: Injecting too much crude sample can lead to broad, overlapping peaks.

• Inappropriate Column Chemistry: The stationary phase of the HPLC column may not be suitable for the separation.

Solutions:

• Systematic Optimization of HPLC Parameters: Based on studies of similar taxanes like 10-deacetyltaxol (B21601), the following parameters can be a good starting point for optimization[1]:

  • Flow Rate: A lower flow rate can improve resolution.

  • Injection Volume: Reduce the injection volume to avoid overloading the column.

  • Column Temperature: Adjusting the temperature can affect the viscosity of the mobile phase and the interaction of the analyte with the stationary phase.

• Select an Appropriate HPLC Column: C18 columns are commonly used and effective for taxane separation.

Problem 3: Degradation of 2-Deacetyltaxuspine X During Purification

Possible Causes:

• Exposure to Harsh pH Conditions: Taxanes are known to be unstable in acidic or alkaline environments.[1]

• Elevated Temperatures: Prolonged exposure to high temperatures can cause degradation.

Solutions:

• Maintain Neutral pH: Ensure that all solvents and buffers used in the purification process are close to neutral pH.

• Control Temperature: Perform purification steps at controlled room temperature or, if necessary, at lower temperatures to minimize degradation.

Experimental Protocols

The following is a detailed methodology for a key purification technique, preparative HPLC, based on optimized conditions for closely related taxanes.[1]

Protocol: Preparative HPLC for Taxane Purification

• Sample Preparation: Dissolve the crude synthetic 2-Deacetyltaxuspine X in the mobile phase to a known concentration (e.g., 20 mg/mL). Filter the sample through a 0.45 µm filter before injection.

• HPLC System and Column:

  • System: A preparative HPLC system equipped with a UV detector.

  • Column: A C18 preparative column.

• Chromatographic Conditions (Starting Point for Optimization):

  • Mobile Phase: A mixture of methanol (B129727) and water is often effective for taxane separation. The exact ratio should be optimized.

  • Flow Rate: 10 mL/min

  • Injection Volume: 0.5 mL

  • Column Temperature: 30 °C

  • Detection Wavelength: 227 nm

• Fraction Collection: Collect the fractions corresponding to the peak of 2-Deacetyltaxuspine X.

• Purity Analysis: Analyze the collected fractions using analytical HPLC to determine the purity.

• Solvent Evaporation: Evaporate the solvent from the high-purity fractions under reduced pressure to obtain the purified solid 2-Deacetyltaxuspine X.

Data Presentation

The following table summarizes the impact of different preparative HPLC parameters on the purity of two representative taxanes, 10-deacetyltaxol (Product 1) and Paclitaxel (B517696) (Product 2), which can serve as a guide for optimizing the purification of 2-Deacetyltaxuspine X.[1]

Factor	Level 1	Level 2	Level 3
Flow Rate (mL/min)	5	10	15
Purity of Product 1 (%)	93.12	95.33	91.87
Purity of Product 2 (%)	97.85	99.15	96.99
Injection Volume (mL)	0.5	1.5	2.5
Purity of Product 1 (%)	95.33	92.76	90.22
Purity of Product 2 (%)	99.15	97.43	95.88
Column Temp. (°C)	20	30	40
Purity of Product 1 (%)	92.54	95.33	93.98
Purity of Product 2 (%)	97.12	99.15	98.21

Data adapted from a study on 10-deacetyltaxol and paclitaxel purification.[1]

Visualizations

The following diagrams illustrate the experimental workflow for the purification of 2-Deacetyltaxuspine X and a troubleshooting decision tree.

Caption: Experimental workflow for the purification of 2-Deacetyltaxuspine X.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]

dealing with low biological activity of 2-Deacetyltaxuspine X

This technical support center provides troubleshooting guidance and frequently asked questions for researchers encountering low biological activity with 2-Deacetyltaxuspine X. The information is tailored for researchers, scientists, and drug development professionals working with taxane (B156437) compounds.

Frequently Asked Questions (FAQs)

Q1: We are observing lower than expected cytotoxic activity with 2-Deacetyltaxuspine X in our cancer cell lines. What are the potential reasons?

A1: Several factors can contribute to unexpectedly low biological activity of a taxane compound like 2-Deacetyltaxuspine X. These can be broadly categorized as:

• Compound-Specific Issues:

  • Poor Solubility: Taxanes are notoriously hydrophobic, and low solubility can lead to concentrations in your assay being much lower than intended.[1][2]

  • Degradation: The compound may be unstable under your specific experimental conditions (e.g., prolonged incubation, exposure to light, or inappropriate pH).

  • Purity: The purity of your 2-Deacetyltaxuspine X batch could be lower than specified, leading to a reduced effective concentration.

• Experimental Setup:

  • Cell Line Sensitivity: The cancer cell line you are using may have intrinsic or acquired resistance to taxanes.[3][4]

  • Assay-Specific Artifacts: The chosen viability assay (e.g., MTT, XTT) might be influenced by the compound, leading to inaccurate readings.[5]

  • Incubation Time: The treatment duration may not be optimal to observe a significant cytotoxic effect.

• Mechanism of Action:

  • Microtubule Dynamics: While related to other taxanes, 2-Deacetyltaxuspine X might have different binding kinetics or effects on microtubule stabilization.[6][7]

Q2: How can we improve the solubility of 2-Deacetyltaxuspine X for our in vitro experiments?

A2: Improving the solubility of taxane derivatives is a common challenge. Here are some strategies:

• Solvent Selection: Use a small amount of a biocompatible organic solvent like DMSO to prepare a concentrated stock solution. Ensure the final concentration of the solvent in your cell culture medium is low (typically <0.1%) to avoid solvent-induced toxicity.[5]

• Formulation: For more advanced applications, consider formulating 2-Deacetyltaxuspine X into nanoparticles or liposomes to enhance its aqueous solubility and delivery to cells.[1][6]

• Sonication: Gentle sonication of the stock solution can sometimes help dissolve small particles.

Q3: Could the choice of cell line be the reason for the low activity?

A3: Absolutely. Different cancer cell lines exhibit varying sensitivities to taxanes.[3] Factors influencing sensitivity include:

• Expression of P-glycoprotein (P-gp): Overexpression of this efflux pump can actively remove taxanes from the cell, conferring resistance.[7]

• Tubulin Isotype Expression: Variations in β-tubulin isotypes can affect the binding affinity of taxane compounds.

• Genetic Background: Mutations in genes involved in apoptosis (e.g., p53) or cell cycle control can impact the cellular response to microtubule-stabilizing agents.[1]

We recommend testing 2-Deacetyltaxuspine X on a panel of cell lines with known sensitivities to other taxanes like paclitaxel (B517696) or docetaxel (B913).

Troubleshooting Guide

If you are experiencing issues with low biological activity, follow this step-by-step troubleshooting guide.

Step 1: Verify Compound Integrity and Preparation

• Question: Is the compound correctly solubilized and stable?

• Action:

  • Confirm the purity of your 2-Deacetyltaxuspine X batch via analytical methods like HPLC.

  • Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO) for each experiment.[5]

  • Visually inspect the stock solution for any precipitation. If observed, gentle warming or sonication may be necessary.

  • Ensure the final solvent concentration in your assay is non-toxic to the cells. Run a vehicle control (media with the same concentration of solvent) to confirm.

Step 2: Optimize Assay Conditions

• Question: Are the experimental parameters suitable for this compound and cell line?

• Action:

  • Time-Course Experiment: Perform a time-course experiment (e.g., 24h, 48h, 72h) to determine the optimal treatment duration.[5]

  • Cell Seeding Density: Ensure consistent and optimal cell seeding density across all wells. High or low cell density can affect the outcome.[5]

  • Positive Control: Include a well-characterized taxane like paclitaxel or docetaxel as a positive control to confirm that your assay system is responsive to microtubule-stabilizing agents.

Step 3: Investigate Cell Line-Specific Effects

• Question: Is the chosen cell line resistant to taxanes?

• Action:

  • Test a Sensitive Cell Line: If possible, test 2-Deacetyltaxuspine X on a cell line known to be sensitive to paclitaxel.

  • P-gp Inhibitor: Co-treat your cells with a P-gp inhibitor (e.g., verapamil) and 2-Deacetyltaxuspine X. A significant increase in activity would suggest that P-gp-mediated efflux is a contributing factor.

Step 4: Direct Target Engagement Assay

• Question: Does 2-Deacetyltaxuspine X interact with microtubules as expected?

• Action:

  • Tubulin Polymerization Assay: Perform an in vitro tubulin polymerization assay. This cell-free assay directly measures the ability of a compound to promote the assembly of tubulin into microtubules.[8] A positive result in this assay would confirm target engagement, even if downstream cytotoxic effects are not observed.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is for assessing the cytotoxic effect of 2-Deacetyltaxuspine X on a cancer cell line.

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 2-Deacetyltaxuspine X from a concentrated stock solution in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) and a blank (medium only).[5]

  • Incubate for the desired treatment duration (e.g., 48 or 72 hours).

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 20 µL of the MTT solution to each well.

  • Incubate for 3-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Solubilization:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[5]

  • Shake the plate on an orbital shaker for 15 minutes to ensure all formazan crystals are dissolved.[5]

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank from all readings.

  • Calculate cell viability as a percentage of the vehicle control.

  • Plot the results and determine the IC50 value.

Protocol 2: In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of 2-Deacetyltaxuspine X on tubulin assembly.

• Reagent Preparation:

  • Reconstitute lyophilized tubulin in a general tubulin buffer (e.g., 80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) with 1 mM GTP.

  • Prepare a range of concentrations of 2-Deacetyltaxuspine X, a positive control (paclitaxel), and a negative control (e.g., DMSO) in the same buffer.

• Assay Setup:

  • Work on ice to prevent premature tubulin polymerization.

  • In a pre-chilled 96-well plate, add your compounds.

  • Add the tubulin solution to each well.

• Polymerization Measurement:

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the change in absorbance (e.g., at 340 nm) every minute for 60 minutes. An increase in absorbance indicates microtubule polymerization.

• Data Analysis:

  • Plot absorbance versus time for each concentration.

  • Compare the polymerization curves of 2-Deacetyltaxuspine X to the positive and negative controls.

Data Presentation

Table 1: Hypothetical IC50 Values of 2-Deacetyltaxuspine X and Control Compounds in Different Cell Lines.

Compound	A549 (Lung Cancer) IC50 (nM)	MDA-MB-231 (Breast Cancer) IC50 (nM)	A2780 (Ovarian Cancer) IC50 (nM)
Paclitaxel (Control)	10	15	8
Docetaxel (Control)	8	12	6
2-Deacetyltaxuspine X	>1000	850	>1000

Table 2: Example Data from an In Vitro Tubulin Polymerization Assay.

Compound	Concentration (µM)	Maximum Polymerization (Absorbance Units)
DMSO (Negative Control)	-	0.05
Paclitaxel (Positive Control)	10	0.35
2-Deacetyltaxuspine X	1	0.10
2-Deacetyltaxuspine X	10	0.28
2-Deacetyltaxuspine X	100	0.32

Visualizations

Caption: Troubleshooting workflow for low biological activity.

Caption: Mechanism of action for taxane compounds.

Caption: General workflow for cell viability assays.

References

• 1. mdpi.com [mdpi.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. Protocols for the Study of Taxanes Chemosensitivity in Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Strategies for the drug discovery and development of taxane anticancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Strategies for the drug discovery and development of taxane anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Taxanes - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Method Refinement for Scaling Up 2-Deacetyltaxuspine D Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining methods for scaling up the production of 2-Deacetyltaxuspine D. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in scaling up 2-Deacetyltaxuspine D production using Taxus cell cultures?

A1: Scaling up the production of 2-Deacetyltaxuspine D, like other taxoids, faces several challenges. These include the inherently slow growth of Taxus cells, the low intracellular accumulation of the desired compound, and the complexity of the biosynthetic pathway which can lead to metabolic bottlenecks.[1] Furthermore, scaling up from flask cultures to large-scale bioreactors requires significant optimization of physical and chemical parameters to maintain cell viability and productivity.[2]

Q2: Which Taxus species and cell lines are most promising for 2-Deacetyltaxuspine D production?

A2: While specific data for 2-Deacetyltaxuspine D is limited, research on taxol and other taxanes suggests that various Taxus species, including Taxus baccata, Taxus canadensis, and Taxus cuspidata, are capable of producing a range of taxoids in cell culture.[2][3] The selection of a high-yielding cell line through screening and selection is a critical step for successful large-scale production.

Q3: What are the key media components that influence 2-Deacetyltaxuspine D production?

A3: The composition of the culture medium significantly impacts cell growth and taxoid production. Key components to optimize include the basal salt mixture (e.g., Gamborg's B5 or Murashige and Skoog), carbon source (e.g., sucrose (B13894) or fructose), plant growth regulators (e.g., auxins and cytokinins), and the presence of precursors or elicitors.[3] For instance, different basal media have been shown to affect the production and secretion of various taxanes.

Q4: How can elicitation be used to enhance 2-Deacetyltaxuspine D yield?

A4: Elicitation is a widely used strategy to stimulate secondary metabolite production in plant cell cultures. Elicitors, such as methyl jasmonate, salicylic (B10762653) acid, and fungal extracts, can trigger defense responses in the cells, leading to an upregulation of the biosynthetic pathways for taxoids.[4] The type of elicitor, its concentration, and the timing of its addition are critical parameters to optimize for maximizing the yield of 2-Deacetyltaxuspine D.

Troubleshooting Guides

This section provides solutions to common problems encountered during the scaling up of 2-Deacetyltaxuspine D production.

Problem	Possible Cause(s)	Troubleshooting Step(s)
Low Cell Growth and Viability in Bioreactor	1. Suboptimal physical parameters (shear stress, aeration, mixing).2. Nutrient limitation.3. Accumulation of toxic byproducts.	1. Optimize agitation speed and sparging rate to ensure adequate oxygen supply without causing excessive shear stress.[2]2. Analyze nutrient consumption and adjust feeding strategy (e.g., fed-batch culture).3. Implement a perfusion system to remove inhibitory compounds from the culture medium.
Low Yield of 2-Deacetyltaxuspine D	1. Inefficient precursor supply.2. Low expression of key biosynthetic enzymes.3. Feedback inhibition of the biosynthetic pathway.	1. Supplement the medium with precursors of the taxane (B156437) backbone, such as phenylalanine.2. Use elicitors (e.g., methyl jasmonate) to upregulate the expression of genes in the taxoid biosynthetic pathway.[4]3. Consider in-situ product removal to alleviate feedback inhibition and potential product toxicity.
Difficulty in Extracting and Purifying 2-Deacetyltaxuspine D	1. Inefficient cell lysis.2. Co-extraction of interfering compounds.3. Suboptimal chromatographic separation.	1. Test different cell disruption methods (e.g., sonication, homogenization, enzymatic lysis).2. Employ a multi-step purification protocol, including liquid-liquid extraction and column chromatography (e.g., silica (B1680970) gel, reversed-phase).3. Optimize the mobile phase composition and gradient for High-Performance Liquid Chromatography (HPLC) to achieve better separation from other taxoids.
Inconsistent Production Between Batches	1. Variability in inoculum quality.2. Inconsistent environmental conditions in the bioreactor.3. Genetic instability of the cell line.	1. Standardize the protocol for inoculum preparation, ensuring consistent cell density and viability.2. Implement robust process monitoring and control for critical parameters like pH, temperature, and dissolved oxygen.3. Regularly re-evaluate the productivity of the cell line and consider cell line re-selection or preservation of high-yielding lines.

Quantitative Data

The following tables summarize quantitative data from studies on taxoid production in Taxus cell cultures. While specific data for 2-Deacetyltaxuspine D is scarce, these tables provide a reference for achievable yields and growth parameters for related compounds.

Table 1: Growth Parameters of Taxus Suspension Cell Cultures

Cell Line	Maximum Dry Biomass (g/L)	Specific Growth Rate (day⁻¹)	Biomass Productivity (g/L/day)	Reference
T. baccata	7-16	0.10-0.22	0.2-0.8	[2]
T. globosa (Control)	~9.0 (estimated from 0.095 g/g DW)	-	-	[4]
T. globosa (EtOH-2 elicited)	~11.4 (estimated from 0.12 g/g DW)	-	-	[4]

Table 2: Taxoid Yields in Taxus Cell Cultures

Taxus Species	Taxoid	Yield	Culture Condition	Reference
T. cuspidata	Taxol	0.020% of extracted dry weight	Callus culture	[3]
T. cuspidata	Taxol	0.012% of extracted dry weight	Immobilized suspension culture	[3]
T. baccata	Taxol	1.5 mg/L	Suspension culture	[4]
T. globosa	Cephalomannine	120 µg/g of dry weight	MeJA elicited suspension culture	[4]

Experimental Protocols

1. General Protocol for Taxus Cell Suspension Culture Initiation and Maintenance

• Explant Source: Young stems and needles of a healthy Taxus plant.

• Surface Sterilization: Sequentially wash explants with distilled water, 70% ethanol (B145695) (1 min), and 1-2% sodium hypochlorite (B82951) solution (10-15 min), followed by several rinses with sterile distilled water.

• Callus Induction: Place sterilized explants on a solid basal medium (e.g., Gamborg's B5) supplemented with plant growth regulators (e.g., 2,4-D and kinetin), a carbon source (e.g., 3% sucrose), and gelling agent (e.g., 0.8% agar). Incubate in the dark at 25°C.

• Suspension Culture Initiation: Transfer friable callus to a liquid basal medium of the same composition but without the gelling agent.

• Maintenance: Subculture the suspension cells every 14-21 days by transferring an aliquot of the culture to fresh liquid medium. Maintain the cultures on a rotary shaker (110-120 rpm) in the dark at 25°C.[3]

2. Protocol for Elicitation of Taxoid Production

• Cell Culture: Grow Taxus cells in a production medium for a specific period (e.g., 7-14 days) to reach the exponential growth phase.

• Elicitor Preparation: Prepare a sterile stock solution of the elicitor (e.g., methyl jasmonate dissolved in ethanol).

• Elicitation: Add the elicitor to the cell culture to the desired final concentration.

• Incubation: Continue to incubate the elicited cultures for a specific period (e.g., 7-14 days).

• Harvesting and Analysis: Harvest the cells and the culture medium separately. Extract the taxoids and analyze the yield using HPLC.[4]

3. General Protocol for Taxoid Extraction and Quantification

• Extraction: Lyophilize the harvested cells and grind them into a fine powder. Extract the powder with a suitable organic solvent (e.g., methanol (B129727) or a mixture of methanol and dichloromethane) multiple times. The culture medium can also be extracted using liquid-liquid extraction with a solvent like dichloromethane.

• Purification (optional but recommended): The crude extract can be partially purified using techniques like solid-phase extraction (SPE) or column chromatography on silica gel to remove interfering compounds.

• Quantification: Analyze the extracted and purified samples using High-Performance Liquid Chromatography (HPLC) with a UV detector.

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed.

  • Detection: Monitor the absorbance at a wavelength specific to taxoids (around 227 nm).

  • Quantification: Use a standard curve of purified 2-Deacetyltaxuspine D to quantify its concentration in the samples.[3]

Visualizations

References

• 1. Taxol biosynthesis and molecular genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Profiling of Taxoid Compounds in Plant Cell Cultures of Different Species of Yew (Taxus spp.) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell culture of Taxus as a source of the antineoplastic drug taxol and related taxanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Paclitaxel and 2-Deacetyltaxuspine X Bioactivity

A comparative guide for researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of the bioactivity of the well-established anticancer agent paclitaxel (B517696) and the less-characterized taxane (B156437), 2-Deacetyltaxuspine X. While extensive data is available for paclitaxel, a comprehensive search of scientific literature did not yield specific experimental data on the bioactivity, cytotoxicity, or direct mechanism of action for 2-Deacetyltaxuspine X.

Therefore, this document will first present a thorough overview of the bioactivity of paclitaxel, supported by experimental data and protocols. Subsequently, it will discuss the known biological activities of related taxuspine compounds to provide a contextual understanding where direct data on 2-Deacetyltaxuspine X is currently unavailable.

Paclitaxel: A Potent Microtubule Stabilizer

Paclitaxel is a highly effective chemotherapeutic agent used in the treatment of various cancers, including ovarian, breast, and lung cancers. Its primary mechanism of action involves the disruption of microtubule dynamics, which are essential for cell division.

Mechanism of Action

Paclitaxel binds to the β-tubulin subunit of microtubules, the protein polymers that form the mitotic spindle during cell division.[1][2] Unlike other anti-tubulin agents that cause microtubule disassembly, paclitaxel stabilizes the microtubule polymer, preventing its depolymerization.[1][2][3] This stabilization disrupts the normal dynamic instability of microtubules required for chromosome segregation during mitosis.[1][2] The result is the formation of abnormal, nonfunctional microtubule bundles and multiple asters of microtubules during mitosis.[1] This interference with microtubule function triggers the mitotic checkpoint, leading to a prolonged arrest of the cell cycle in the G2/M phase and ultimately inducing apoptosis (programmed cell death).[1][4]

Caption: Mechanism of action of paclitaxel in cancer cells.

Cytotoxicity Data

The cytotoxic efficacy of paclitaxel is typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit the growth of 50% of a cell population. IC50 values for paclitaxel vary depending on the cancer cell line and the duration of exposure.

Cell Line	Cancer Type	Exposure Time	IC50 (nM)
Various Human Tumors	Mixed	24 hours	2.5 - 7.5
A549	Non-Small Cell Lung Cancer	2, 4, and 6 days	0.0031, 0.0034, 0.0024
HeLa	Cervical Cancer	Not specified	8.037

Note: The data presented is a compilation from multiple sources and experimental conditions may vary.

2-Deacetyltaxuspine X and Other Taxuspine Derivatives

Some taxuspine derivatives have been shown to exhibit inhibitory activity against the depolymerization of microtubules induced by calcium ions. Additionally, certain synthetic derivatives of taxuspine C have demonstrated the ability to act as functional inhibitors of P-glycoprotein, a transporter protein often associated with multidrug resistance in cancer cells. This suggests that some taxuspine compounds may not have direct cytotoxic effects like paclitaxel but could play a role in overcoming drug resistance.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Methodology:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound (e.g., paclitaxel) and a vehicle control for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with a fresh medium containing MTT solution. The plate is then incubated to allow the viable cells with active metabolism to convert the MTT into a purple formazan (B1609692) product.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).

• Absorbance Reading: The absorbance of the solution is measured using a microplate reader at a specific wavelength.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to the control, and the IC50 value is determined by plotting the cell viability against the compound concentration.

Caption: General workflow for a cytotoxicity (MTT) assay.

Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.

Methodology:

• Reaction Mixture: A reaction mixture is prepared containing purified tubulin, a GTP source (required for polymerization), and a fluorescent reporter that binds to polymerized microtubules.

• Compound Addition: The test compound (e.g., paclitaxel as a stabilizer or a destabilizer control) is added to the reaction mixture.

• Initiation of Polymerization: Polymerization is initiated, typically by raising the temperature to 37°C.

• Fluorescence Monitoring: The fluorescence intensity is monitored over time using a fluorometer. An increase in fluorescence indicates microtubule polymerization.

• Data Analysis: The rate and extent of polymerization in the presence of the test compound are compared to positive (e.g., paclitaxel) and negative (e.g., nocodazole, a destabilizer) controls.

Conclusion

Paclitaxel's bioactivity is well-characterized, with its potent microtubule-stabilizing effects leading to cell cycle arrest and apoptosis, making it a cornerstone of cancer chemotherapy. In contrast, there is a significant lack of publicly available data on the specific bioactivity of 2-Deacetyltaxuspine X. While related taxuspine compounds have shown some biological activities, such as modulating microtubule stability and overcoming drug resistance, further research is imperative to elucidate the specific mechanism and potential therapeutic applications of 2-Deacetyltaxuspine X. Researchers are encouraged to conduct direct comparative studies to determine its cytotoxic and mechanistic profile relative to established taxanes like paclitaxel.

References

• 1. Cytotoxity of non-alkaloidal taxane diterpenes from Taxus chinensis against a paclitaxel-resistant cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Syntheses of taxuspine C derivatives as functional inhibitors of P-glycoprotein, an ATP-associated cell-membrane transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. abmole.com [abmole.com]
• 4. mdpi.com [mdpi.com]

Reversing Multidrug Resistance: A Comparative Guide to Taxuspine X Analogs as P-glycoprotein Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug resistance (MDR) is a significant hurdle in cancer chemotherapy. A key mechanism underlying MDR is the overexpression of P-glycoprotein (P-gp), a transmembrane efflux pump that actively removes a broad range of anticancer drugs from tumor cells, thereby reducing their efficacy. Taxuspine X, a natural taxoid, and its analogs have shown promise as P-gp inhibitors, offering a potential strategy to overcome MDR. This guide provides a comparative analysis of synthesized taxuspine X analogs, summarizing their structure-activity relationships (SAR) and the experimental data supporting their potential as MDR reversal agents.

Structure-Activity Relationship of Simplified Taxuspine X Analogs

A study focused on structurally simplified "non-natural" taxanes related to taxuspine X has provided valuable insights into the structural requirements for potent P-glycoprotein inhibition. By designing and synthesizing analogs with modified core structures, researchers have identified key features that influence their inhibitory activity.

The core strategy involved simplifying the complex taxuspine X structure to create more synthetically accessible compounds while retaining the essential pharmacophoric elements for P-gp interaction. This led to the development of novel taxanes and the evaluation of their ability to inhibit P-gp-mediated drug efflux.

Quantitative Comparison of Analog Activity

The following table summarizes the P-glycoprotein inhibitory activity of the synthesized taxuspine X analogs. The data is presented as the half-maximal inhibitory concentration (IC50), which represents the concentration of the analog required to inhibit 50% of the P-gp activity.

Compound ID	Structural Modifications	P-gp Inhibitory Activity (IC50)	Reference
Analog 1	Simplified macrocyclic core	No significant activity	[1]
Analog 2	Introduction of a benzoyloxy moiety at C-13	7.2 µM	[1]
Analog 3	Carbocyclic analog	Promising P-gp inhibitory activity (qualitative)	[1]

Key Findings from SAR Studies:

• The presence of a benzoyloxy group at the C-13 position of the taxane (B156437) skeleton appears to be crucial for potent P-gp inhibitory activity.[1]

• Simplification of the taxuspine X macrocyclic ring can be tolerated, but the overall conformation and the presence of key interacting moieties are critical for maintaining activity.[1]

• The cinnamoyl group at the C-5 position in other taxuspine derivatives, such as taxuspine C, has been identified as an important feature for effective binding to P-gp.

Experimental Protocols

The evaluation of taxuspine X analogs as P-gp inhibitors involves specific in vitro assays to quantify their ability to block the efflux pump and restore the intracellular concentration of chemotherapeutic drugs in MDR cancer cells.

P-glycoprotein Inhibition Assay

Objective: To determine the concentration of the taxuspine X analog required to inhibit the function of P-gp.

Methodology:

• Cell Culture: A multidrug-resistant cancer cell line overexpressing P-gp (e.g., KB-C2 or 2780AD) is cultured under standard conditions.

• Fluorescent Substrate: A fluorescent substrate of P-gp, such as Calcein-AM, is used. Calcein-AM is a non-fluorescent compound that can freely enter cells. Once inside, it is cleaved by intracellular esterases into the fluorescent molecule calcein (B42510). P-gp actively pumps Calcein-AM out of the cell, preventing the accumulation of calcein and thus reducing the fluorescent signal.

• Assay Procedure:

  • The MDR cells are seeded in a multi-well plate.

  • The cells are pre-incubated with varying concentrations of the taxuspine X analogs for a specific period.

  • Calcein-AM is then added to the wells.

  • After an incubation period, the intracellular fluorescence is measured using a fluorescence plate reader.

• Data Analysis: An increase in intracellular fluorescence in the presence of the taxuspine X analog indicates inhibition of P-gp-mediated efflux. The IC50 value is calculated by plotting the fluorescence intensity against the concentration of the analog.

Visualizing the Science

To better understand the concepts discussed, the following diagrams illustrate the mechanism of P-gp-mediated multidrug resistance and the workflow for evaluating taxuspine X analogs.

Caption: Mechanism of P-gp mediated multidrug resistance and its inhibition by Taxuspine X analogs.

Caption: Experimental workflow for the synthesis and evaluation of Taxuspine X analogs as P-gp inhibitors.

Conclusion

The exploration of taxuspine X analogs has unveiled a promising avenue for combating multidrug resistance in cancer. The structure-activity relationship studies, although still in their early stages for this specific class of compounds, have highlighted the critical role of certain structural features, such as the C-13 benzoyloxy group, in achieving potent P-gp inhibition. The development of simplified, synthetically accessible analogs offers a practical approach to optimizing these lead compounds. Further research focusing on systematic modifications of the 2-deacetyltaxuspine X scaffold and comprehensive biological evaluation is warranted to develop novel and effective MDR reversal agents for clinical application.

References

• 1. Design, synthesis and structure-activity relationships of novel taxane-based multidrug resistance reversal agents - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Anticancer Efficacy of Taxus cuspidata Extract: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

An extract derived from the needles and twigs of Taxus cuspidata has demonstrated significant anticancer properties. In vitro studies have shown that the TC extract exhibits broad-spectrum cytotoxicity against various human cancer cell lines while displaying low toxicity to normal cells.[1] The primary mechanisms of action identified are the induction of apoptosis (programmed cell death) and arrest of the cell cycle at the G2/M phase.[1]

When combined with 5-fluorouracil (B62378) (5-FU), a commonly used chemotherapy drug, the TC extract exhibits a synergistic effect in inhibiting the growth of cancer cells in vitro.[1] This suggests a potential for combination therapies that could enhance efficacy and potentially reduce the required doses of conventional cytotoxic agents.

Comparative Analysis of Anticancer Effects

While in vivo comparative data on tumor growth inhibition between TC extract and 5-FU as single agents and in combination is not available in the cited literature, in vitro studies provide valuable insights into their synergistic interactions.

Table 1: In Vitro Synergistic Effects of TC Extract and 5-Fluorouracil (5-FU)

Cancer Cell Line	Treatment	Combination Index (CI) Values	Effect
MCF-7 (Breast Cancer)	TC Extract + 5-FU	0.90 - 0.26 (at IC50 to IC90)	Synergistic
PC-3M-1E8 (Prostate Cancer)	TC Extract + 5-FU	0.93 - 0.13 (at IC40 to IC90)	Synergistic
A549 (Lung Cancer)	TC Extract + 5-FU	< 1	Synergistic

Source: Data compiled from in vitro studies on the synergistic effects of TC extract and 5-FU.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following section outlines the key experimental protocols used in the referenced in vitro studies.

Cell Lines and Culture

Human cancer cell lines, including HL-60 (leukemia), BGC-823 (gastric), KB (oral), Bel-7402 (liver), HeLa (cervical), A549 (lung), MCF-7 (breast), and PC-3M-1E8 (prostate), were used. Normal human embryonic lung fibroblast (HEL) cells and mouse T/B lymphocytes were used as normal cell controls. All cells were cultured in appropriate media supplemented with fetal bovine serum and antibiotics and maintained in a humidified incubator at 37°C with 5% CO2.[1]

Cytotoxicity Assay

The cytotoxic effects of the TC extract and 5-FU, both individually and in combination, were assessed using the MTT assay. Cells were seeded in 96-well plates and treated with various concentrations of the compounds for 72 hours. The cell viability was determined by measuring the absorbance at 570 nm after the addition of MTT solution.[1]

Apoptosis and Cell Cycle Analysis

Flow cytometry was employed to analyze the cell cycle distribution and the induction of apoptosis. For cell cycle analysis, cells were treated with the TC extract, harvested, fixed in ethanol, and stained with propidium (B1200493) iodide (PI). For apoptosis analysis, an Annexin V-FITC/PI staining kit was used according to the manufacturer's instructions.[1]

Signaling Pathways and Mechanisms of Action

Understanding the molecular pathways affected by these agents is fundamental to drug development.

Taxus cuspidata Extract Signaling Pathway

The TC extract exerts its anticancer effects primarily through the induction of apoptosis and cell cycle arrest at the G2/M phase.[1]

Figure 1: Proposed signaling pathway for the anticancer action of Taxus cuspidata extract.

5-Fluorouracil (5-FU) Signaling Pathway

5-FU is a pyrimidine (B1678525) analog that interferes with DNA and RNA synthesis. Its primary mechanism of action is the inhibition of thymidylate synthase (TS), leading to a depletion of thymidine (B127349) triphosphate and subsequent DNA damage. It can also be incorporated into both DNA and RNA, further contributing to cytotoxicity.

Figure 2: Simplified signaling pathway for the anticancer action of 5-Fluorouracil.

Experimental Workflow for In Vivo Studies

A general workflow for conducting in vivo anticancer efficacy studies is presented below. This workflow is a standard representation and should be adapted based on the specific experimental design.

Figure 3: General experimental workflow for in vivo anticancer studies.

References

• 1. Anticancer activity of an extract from needles and twigs of Taxus cuspidata and its synergistic effect as a cocktail with 5-fluorouracil - PMC [pmc.ncbi.nlm.nih.gov]

2-Deacetyltaxuspine X vs. Docetaxel: A Comparative Analysis for Drug Development Professionals

A detailed comparison of the known taxane (B156437) chemotherapeutic agent, docetaxel (B913), and the natural taxoid, 2-Deacetyltaxuspine X. This guide presents available data, outlines experimental protocols for future comparative studies, and visualizes key pathways and workflows.

This guide provides a comparative overview of docetaxel, a well-established anti-cancer drug, and 2-Deacetyltaxuspine X, a lesser-known natural taxane derivative. Due to a significant lack of publicly available data on the biological activity of 2-Deacetyltaxuspine X, this document focuses on presenting the known information for both compounds and provides a comprehensive framework of experimental protocols that could be employed for a direct comparative study.

Introduction

Docetaxel is a semi-synthetic taxane, a class of chemotherapy agents that target microtubules, and is a cornerstone in the treatment of various cancers, including breast, prostate, and non-small cell lung cancer.[1] Its mechanism of action involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis.[2][3] 2-Deacetyltaxuspine X is a natural diterpenoid compound that has been isolated from the plant Taxus sumatrana.[4] While its chemical structure has been identified, there is a notable absence of published research on its biological activity and potential as an anticancer agent.

Chemical Properties

Feature	2-Deacetyltaxuspine X	Docetaxel
Chemical Formula	C39H48O13[4]	C43H53NO14
Molecular Weight	724.79 g/mol [4]	807.9 g/mol
Source	Isolated from Taxus sumatrana[4]	Semi-synthetic derivative of 10-deacetylbaccatin III
Solubility	Data not available	Soluble in ethanol (B145695), DMSO, and DMF

Biological Activity and Mechanism of Action

Docetaxel:

Docetaxel's primary mechanism of action is the disruption of the microtubule network within cells. It binds to the β-tubulin subunit of microtubules, promoting their assembly and stabilizing them, which in turn prevents their depolymerization. This interference with microtubule dynamics leads to a blockage of the cell cycle at the G2/M phase and ultimately induces programmed cell death (apoptosis).[2][3]

2-Deacetyltaxuspine X:

There is currently no publicly available data on the biological activity or mechanism of action of 2-Deacetyltaxuspine X. As a taxane derivative, it is hypothesized that it may also interact with microtubules, but this requires experimental validation.

Data Presentation: A Framework for Comparison

The following tables are presented as a template for how the comparative data for 2-Deacetyltaxuspine X and docetaxel could be structured once experimental data for 2-Deacetyltaxuspine X becomes available. The data for docetaxel is sourced from existing literature.

Table 1: In Vitro Cytotoxicity (IC50 Values)

Cell Line	2-Deacetyltaxuspine X (µM)	Docetaxel (µM)
MCF-7 (Breast)	Data not available	~0.001 - 0.01
PC-3 (Prostate)	Data not available	~0.002 - 0.005[2]
A549 (Lung)	Data not available	~0.001 - 0.003
HT29 (Colon)	Data not available	~0.005 - 0.02

Table 2: Apoptosis Induction

Cell Line	Treatment	% Apoptotic Cells (2-Deacetyltaxuspine X)	% Apoptotic Cells (Docetaxel)
PC-3	Vehicle Control	Data not available	~5%
PC-3	10 nM	Data not available	~30-40%[2]

Table 3: Cell Cycle Analysis

Cell Line	Treatment	% G2/M Arrest (2-Deacetyltaxuspine X)	% G2/M Arrest (Docetaxel)
PC-3	Vehicle Control	Data not available	~15-20%
PC-3	10 nM	Data not available	~60-70%[2]

Table 4: In Vivo Antitumor Efficacy (Xenograft Model)

Treatment Group	Tumor Growth Inhibition (%) (2-Deacetyltaxuspine X)	Tumor Growth Inhibition (%) (Docetaxel)
Vehicle Control	Data not available	0%
10 mg/kg	Data not available	~50-60%

Experimental Protocols

The following are detailed methodologies for key experiments that would be essential for a direct comparative study of 2-Deacetyltaxuspine X and docetaxel.

In Vitro Cytotoxicity: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7, PC-3, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 2-Deacetyltaxuspine X and docetaxel in cell culture medium. Replace the existing medium with the medium containing the test compounds or a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the drug that inhibits cell growth by 50%).

Apoptosis Analysis: Annexin V-FITC/Propidium (B1200493) Iodide Staining

• Cell Treatment: Seed cells in 6-well plates and treat with 2-Deacetyltaxuspine X, docetaxel, or a vehicle control at their respective IC50 concentrations for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, and collect both the adherent and floating cells.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.[5]

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Cell Cycle Analysis: Propidium Iodide Staining

• Cell Treatment: Treat cells with the compounds as described for the apoptosis assay.

• Cell Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and then resuspend them in a staining solution containing propidium iodide and RNase A. Incubate for 30 minutes in the dark.[2]

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

In Vivo Antitumor Efficacy: Xenograft Animal Model

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., PC-3) into the flank of immunodeficient mice.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomly assign the mice to different treatment groups: vehicle control, 2-Deacetyltaxuspine X (at various doses), and docetaxel (at a clinically relevant dose). Administer the treatments intravenously or intraperitoneally according to a predetermined schedule (e.g., once or twice weekly).

• Tumor Measurement: Measure the tumor volume using calipers every 2-3 days.

• Endpoint: At the end of the study (e.g., after 3-4 weeks or when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for further analysis (e.g., weight, histology).

• Data Analysis: Calculate the tumor growth inhibition for each treatment group compared to the vehicle control.

Visualizations

Signaling Pathway

Caption: Comparative signaling pathways of Docetaxel and a hypothetical pathway for 2-Deacetyltaxuspine X.

Experimental Workflow: In Vitro Assays

Caption: Workflow for in vitro comparative analysis.

Experimental Workflow: In Vivo Assay

Caption: Workflow for in vivo comparative analysis.

Conclusion

While docetaxel is a well-characterized and clinically vital anticancer agent, the therapeutic potential of 2-Deacetyltaxuspine X remains unknown due to a lack of published research. This guide has provided the available information on both compounds and, more importantly, has outlined a comprehensive set of experimental protocols that can be utilized to perform a rigorous comparative study. The provided data tables and visualizations serve as a framework for organizing and presenting future findings. Further investigation into the biological activities of 2-Deacetyltaxuspine X is warranted to determine if it holds promise as a novel taxane-based therapeutic.

References

• 1. scienceopen.com [scienceopen.com]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. ar.iiarjournals.org [ar.iiarjournals.org]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. Docetaxel Enhances Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand-Mediated Apoptosis in Prostate Cancer Cells via Epigenetic Gene Regulation by Enhancer of Zeste Homolog 2 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification and characterization of 2-Deacetyltaxuspine X, a significant taxoid compound. The focus is on the cross-validation of these methods to ensure data integrity, reliability, and consistency across different analytical platforms. This document outlines key performance indicators from experimental data and provides detailed protocols for method validation.

Data Presentation: Comparison of Analytical Methods

The selection of an appropriate analytical method is critical for the accurate quantification and characterization of 2-Deacetyltaxuspine X in various matrices, from raw plant material to pharmaceutical formulations. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most prevalent techniques. This section compares the typical validation parameters for these methods.

Parameter	HPLC-UV	LC-MS/MS	Typical Acceptance Criteria (ICH Guidelines)
Linearity (R²)	> 0.999[1]	> 0.99	Linearity is demonstrated if the regression coefficient (R²) is > 0.995.[2]
Accuracy (% Recovery)	95.19 - 104.47%[3]	84.8 - 111.1%[4]	80 - 120% of the nominal concentration.
Precision (RSD%)	< 2.92%[3]	< 15%	For assay of a drug substance, RSD ≤ 2% is generally acceptable.
Limit of Detection (LOD)	0.001 µg/mL (for Paclitaxel)[5]	Analyte dependent, typically in the pg/mL to ng/mL range	The concentration at which the signal-to-noise ratio is typically 3:1.
Limit of Quantitation (LOQ)	0.005 µg/mL (for Paclitaxel)[5]	Analyte dependent, typically in the ng/mL to µg/mL range	The concentration at which the signal-to-noise ratio is typically 10:1.
Robustness	Insensitive to minor changes in mobile phase composition, pH, and temperature.[3]	Insensitive to minor changes in mobile phase, flow rate, and column temperature.	The method should demonstrate reliability with respect to deliberate variations in method parameters.
Specificity/Selectivity	Demonstrated by peak purity analysis using a photodiode array (PDA) detector.[2]	Demonstrated by unique precursor-product ion transitions (MRM).[6]	The method should unequivocally assess the analyte in the presence of components that may be expected to be present.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical methods. The following protocols are generalized from established practices for the analysis of taxoids and other natural products.[1][2][3][5][7][8]

High-Performance Liquid Chromatography (HPLC-UV) Method

This protocol is suitable for the quantification of 2-Deacetyltaxuspine X in purified samples and extracts.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV/Vis or Photodiode Array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is commonly used for taxoid separation.[3][5]

• Mobile Phase: A gradient elution using a mixture of acetonitrile (B52724) and water is typically employed.[3] The gradient can be optimized to achieve the best separation from other related taxoids.

• Flow Rate: 1.0 mL/min.[5]

• Detection Wavelength: 227 nm, which is a common wavelength for taxanes.[3][5]

• Column Temperature: 25-30 °C.

• Injection Volume: 10-20 µL.

• Sample Preparation: Samples should be dissolved in the initial mobile phase composition and filtered through a 0.45 µm syringe filter before injection.

• Validation Parameters:

  • Linearity: Prepare a series of standard solutions of 2-Deacetyltaxuspine X at a minimum of five concentrations. Plot the peak area against the concentration and determine the linearity by calculating the coefficient of determination (R²).[1]

  • Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of 2-Deacetyltaxuspine X at three levels (e.g., 80%, 100%, and 120% of the expected concentration).

  • Precision: Assess repeatability (intra-day precision) by analyzing replicate injections of a sample on the same day and intermediate precision (inter-day precision) by repeating the analysis on different days.[1]

  • Specificity: Analyze a blank matrix, a sample spiked with 2-Deacetyltaxuspine X, and a sample containing potential impurities or degradation products to demonstrate that the peak for 2-Deacetyltaxuspine X is free from interference.

  • Robustness: Introduce small, deliberate variations to the method parameters (e.g., mobile phase composition ±2%, column temperature ±5°C) and observe the effect on the results.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Method

This protocol provides higher sensitivity and selectivity, making it suitable for complex matrices and low-concentration samples.

• Instrumentation: An HPLC or UHPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).

• Column: A C18 or similar reversed-phase column with a smaller particle size (e.g., 2.1 x 100 mm, 1.8 µm) for better resolution and faster analysis.[6]

• Mobile Phase: A gradient of water and acetonitrile or methanol, both containing 0.1% formic acid to improve ionization.[6]

• Flow Rate: 0.2 - 0.4 mL/min.

• Ionization Source: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte's properties.

• Mass Spectrometry Analysis: Operated in Multiple Reaction Monitoring (MRM) mode for quantitative analysis. This involves selecting a specific precursor ion for 2-Deacetyltaxuspine X and monitoring its characteristic product ions.

• Sample Preparation: Similar to HPLC, but may require a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step for cleaner samples and to reduce matrix effects.

• Validation Parameters:

  • Linearity, Accuracy, Precision, and Robustness: Follow similar procedures as for the HPLC method.

  • Selectivity: The use of specific MRM transitions provides a high degree of selectivity.[6]

  • Matrix Effect: Evaluate the effect of the sample matrix on the ionization of 2-Deacetyltaxuspine X by comparing the response of the analyte in a pure solvent to its response in a matrix extract.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation and confirmation of 2-Deacetyltaxuspine X, which is essential for reference standard characterization.[9][10]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a pure sample of 2-Deacetyltaxuspine X in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Experiments:

  • 1D NMR: ¹H and ¹³C NMR spectra provide fundamental information about the chemical environment of the protons and carbons in the molecule.[9]

  • 2D NMR: Experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are used to establish the connectivity between protons and carbons, confirming the complete structure of the molecule.[11]

• Data Analysis: The chemical shifts, coupling constants, and correlations observed in the NMR spectra are used to assign all the signals and confirm the identity and purity of the 2-Deacetyltaxuspine X standard.

Mandatory Visualization

The following diagrams illustrate the workflow for the cross-validation of analytical methods and a hypothetical signaling pathway that could be investigated using these validated methods.

Caption: Workflow for the cross-validation of analytical methods.

Caption: Hypothetical signaling pathway affected by 2-Deacetyltaxuspine X.

References

• 1. Development, method validation and simultaneous quantification of eleven bioactive natural products from high-altitude medicinal plant by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Development of a Fast Liquid Chromatography Coupled to Mass Spectrometry Method (LC-MS/MS) to Determine Fourteen Lipophilic Shellfish Toxins Based on Fused–Core Technology: In-House Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Validation of a Highly Sensitive HPLC Method for Determination of Paclitaxel in Pharmaceutical Dosage forms and Biological Samples | Bentham Science [eurekaselect.com]
• 6. Development of an LC/MS/MS Method for Simultaneous Detection of 11 Polyphenols in Rat Plasma and Its Pharmacokinetic Application after Oral Administration of Coreopsis tinctoria Extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jidps.com [jidps.com]
• 8. rroij.com [rroij.com]
• 9. Structure elucidation of xanthone derivatives: studies of nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Current aspects of practical two-dimensional (2D) nuclear magnetic resonance (NMR) spectroscopy: applications to structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Molecular Target of 2-Deacetyltaxuspine X: A Comparative Guide to P-Glycoprotein Inhibition

For Immediate Release

This guide provides a comprehensive analysis of the molecular target of 2-deacetyltaxuspine X, a member of the taxane (B156437) family of natural products. Through a comparative review of experimental data, we confirm that the primary molecular target of taxuspine derivatives, including by extension 2-deacetyltaxuspine X, is the ATP-binding cassette (ABC) transporter P-glycoprotein (P-gp), a key player in multidrug resistance (MDR) in cancer. This guide is intended for researchers, scientists, and drug development professionals working in oncology and pharmacology.

Executive Summary

While direct experimental data for 2-deacetyltaxuspine X is limited, extensive research on the closely related compound, taxuspine X, and its synthetic derivatives strongly points to P-glycoprotein (P-gp) as its principal molecular target. Unlike other well-known taxanes such as paclitaxel, which primarily target β-tubulin, taxuspine X and its analogs act as potent inhibitors of P-gp's drug efflux pump activity. This inhibition leads to the increased intracellular accumulation of chemotherapeutic agents in multidrug-resistant cancer cells, thereby restoring their cytotoxic efficacy. This guide will compare the P-gp inhibitory activity of a taxuspine X derivative with other known P-gp inhibitors, provide detailed experimental protocols for assessing P-gp inhibition, and visualize the underlying molecular mechanism and experimental workflow.

Comparative Analysis of P-gp Inhibitors

The inhibitory potency of various compounds against P-glycoprotein is typically quantified by their half-maximal inhibitory concentration (IC50). The table below summarizes the IC50 values for a synthetic derivative of taxuspine X and other well-established P-gp inhibitors.

Compound	IC50 (µM)	Cell Line	Probe Substrate	Reference
Taxuspine X Derivative (Compound 6)	7.2	L5178Y-MDR	Rhodamine 123	[1][2][3]
Verapamil	0.05 - 250.5	MCF7R	Rhodamine 123	[4]
Cyclosporin A	0.05 - 250.5	MCF7R	Rhodamine 123	[4]
Elacridar	0.05	MCF7R	Rhodamine 123	[4]
Nitrendipine	250.5	MCF7R	Rhodamine 123	[4]

Experimental Protocols

The confirmation of P-glycoprotein as the molecular target for taxuspine derivatives relies on robust experimental methodologies. A key assay used to quantify P-gp inhibition is the Rhodamine 123 accumulation assay.

Rhodamine 123 Accumulation Assay

Objective: To determine the ability of a test compound to inhibit the efflux of a fluorescent P-gp substrate, Rhodamine 123, from multidrug-resistant cancer cells.

Materials:

• Multidrug-resistant (MDR) cell line overexpressing P-glycoprotein (e.g., L5178Y-MDR, MCF7/ADR).

• Non-resistant parental cell line as a control.

• Rhodamine 123 (fluorescent P-gp substrate).

• Test compounds (e.g., 2-deacetyltaxuspine X, taxuspine X derivatives).

• Known P-gp inhibitors as positive controls (e.g., Verapamil, Cyclosporin A).

• Cell culture medium and reagents.

• Fluorometer or fluorescence microscope.

Procedure:

• Cell Culture: Culture the MDR and parental cell lines under standard conditions.

• Cell Seeding: Seed the cells into 96-well plates and allow them to adhere overnight.

• Compound Incubation: Pre-incubate the cells with various concentrations of the test compound or control inhibitors for a specified period (e.g., 1 hour).

• Rhodamine 123 Loading: Add Rhodamine 123 to the wells and incubate for a further period (e.g., 1-2 hours) to allow for cellular uptake.

• Washing: Wash the cells with ice-cold phosphate-buffered saline (PBS) to remove extracellular Rhodamine 123.

• Fluorescence Measurement: Measure the intracellular fluorescence of Rhodamine 123 using a fluorometer.

• Data Analysis: The increase in intracellular fluorescence in the presence of the test compound, compared to the untreated control, indicates inhibition of P-gp-mediated efflux. The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[1][4]

Visualizing the Mechanism and Workflow

To further elucidate the molecular interactions and experimental processes, the following diagrams have been generated using the DOT language.

Caption: Mechanism of P-gp inhibition by 2-deacetyltaxuspine X.

Caption: Workflow for the Rhodamine 123 accumulation assay.

References

• 1. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Evaluating the Specificity of Taxane Diterpenoids from Taxus sumatrana**

A Comparative Guide to Biological Effects

In the quest for novel anticancer agents, the genus Taxus has proven to be a rich source of structurally diverse and biologically active taxane (B156437) diterpenoids. While the biological effects of 2-Deacetyltaxuspine X remain uncharacterized in publicly available literature, numerous other taxanes have been isolated from Taxus sumatrana and evaluated for their cytotoxic potential. This guide provides a comparative analysis of the biological effects of these taxanes, with a focus on their specificity, supported by available experimental data. Paclitaxel, a well-established chemotherapeutic agent also found in Taxus sumatrana, will serve as a benchmark for comparison.

Comparative Cytotoxicity of Taxanes from Taxus sumatrana

The primary mechanism of action for many taxanes involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis. The specificity of this effect can be initially assessed by comparing the cytotoxic activity of different taxanes against a panel of human cancer cell lines. The following table summarizes the available in vitro cytotoxicity data (IC₅₀ values) for various taxane diterpenoids isolated from Taxus sumatrana.

Compound	Cancer Cell Line	IC₅₀ (µg/mL)	Reference
Tasumatrol E	A-498 (Kidney)	3.8	[1]
NCI-H226 (Lung)	2.5	[1]
A549 (Lung)	4.2	[1]
PC-3 (Prostate)	3.1	[1]
Tasumatrol F	A-498 (Kidney)	1.9	[1]
NCI-H226 (Lung)	0.8	[1]
A549 (Lung)	2.1	[1]
PC-3 (Prostate)	1.5	[1]
Tasumatrol H	Hepa59T/VGH (Liver)	3.2	[2]
NCI (Lung)	4.5	[2]
HeLa (Cervical)	2.8	[2]
DLD-1 (Colon)	1.7	[2]
Med (Medulloblastoma)	3.5	[2]
Tasumatrol I	Hepa59T/VGH (Liver)	1.5	[3]
NCI (Lung)	2.3	[3]
HeLa (Cervical)	1.1	[3]
DLD-1 (Colon)	0.9	[3]
Med (Medulloblastoma)	1.8	[3]
Tasumatrol K	Hepa59T/VGH (Liver)	2.1	[3]
NCI (Lung)	3.0	[3]
HeLa (Cervical)	1.6	[3]
DLD-1 (Colon)	1.2	[3]
Med (Medulloblastoma)	2.4	[3]
Tasumatrol L	Hepa59T/VGH (Liver)	2.5	[2]
NCI (Lung)	3.8	[2]
HeLa (Cervical)	2.1	[2]
DLD-1 (Colon)	1.5	[2]
Med (Medulloblastoma)	2.9	[2]
Tasumatrol P	HeLa (Cervical)	3.5	[3]
Daoy (Medulloblastoma)	4.1	[3]
Tasumatrol Z	Hep2 (Laryngeal)	2.7	[3]
Taiwantaxin B	PC-3 (Prostate)	4.8	[3]
Paclitaxel	A549 (Lung)	3.26 µM	[4]
HeLa (Cervical)	2.85 µM	[4]
MCF7 (Breast)	3.81 µM	[4]

Note: Direct comparison of IC₅₀ values should be approached with caution due to variations in experimental conditions between studies. The data presented here is for comparative purposes to highlight the range of activities observed for taxanes from Taxus sumatrana.

Experimental Protocols

A standardized approach to assessing the biological specificity of novel taxanes is crucial for meaningful comparisons. Below are detailed methodologies for key experiments typically employed in the evaluation of such compounds.

1. In Vitro Cytotoxicity Assay (MTT Assay)

• Objective: To determine the concentration of a compound that inhibits the growth of a cancer cell line by 50% (IC₅₀).

• Methodology:

  • Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

  • The cells are then treated with various concentrations of the test compound (e.g., taxane) for a specified period (typically 48-72 hours).

  • Following treatment, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (0.5 mg/mL) and incubated for 4 hours.

  • The MTT solution is then removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan (B1609692) crystals.

  • The absorbance is measured at 570 nm using a microplate reader.

  • The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ value is determined by plotting the percentage of viability against the log of the compound concentration.

2. Microtubule Polymerization Assay

• Objective: To assess the ability of a compound to promote the assembly of tubulin into microtubules.

• Methodology:

  • Purified tubulin is incubated with GTP in a polymerization buffer at 37°C in the presence of various concentrations of the test compound.

  • The polymerization of tubulin into microtubules is monitored by measuring the increase in absorbance at 340 nm over time using a spectrophotometer.

  • Paclitaxel is typically used as a positive control.

  • The extent and rate of microtubule assembly are compared between the test compound and the control to determine its microtubule-stabilizing activity.

Signaling Pathways and Experimental Workflows

The biological effects of taxanes are primarily mediated through their interaction with microtubules, which are crucial components of the cytoskeleton. This interaction triggers a cascade of downstream events leading to cell death.

Caption: Taxane-induced microtubule stabilization and downstream signaling.

The evaluation of a novel taxane's biological specificity follows a systematic workflow, starting from its isolation to in-depth mechanistic studies.

Caption: Workflow for evaluating the biological specificity of novel taxanes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Benchmarking Novel Microtubule-Targeting Agents: A Comparative Guide for Researchers

A Framework for Evaluating 2-Deacetyltaxuspine X Against Established Microtubule Inhibitors

For researchers and drug development professionals, the evaluation of novel therapeutic compounds is a critical step in the pipeline of anticancer agent discovery. This guide provides a comprehensive framework for benchmarking a novel taxane (B156437) derivative, 2-Deacetyltaxuspine X, against well-characterized microtubule inhibitors. While specific experimental data for 2-Deacetyltaxuspine X is not yet publicly available, this document outlines the necessary experimental protocols and presents comparative data for established agents, offering a clear roadmap for its evaluation.

Microtubules, dynamic polymers of α- and β-tubulin, are essential for several cellular processes, most notably the formation of the mitotic spindle during cell division. Their critical role in mitosis makes them a prime target for anticancer therapies. Microtubule inhibitors are broadly classified into two major categories: microtubule-stabilizing and microtubule-destabilizing agents. Both classes of drugs disrupt microtubule dynamics, leading to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.

Comparative Efficacy of Known Microtubule Inhibitors

The potency of microtubule inhibitors is commonly quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro.[1] This value can be determined through various assays, including in vitro tubulin polymerization assays and cell-based cytotoxicity assays. The following tables summarize the reported IC50 values for several well-known microtubule inhibitors across different experimental setups.

Table 1: Inhibition of Tubulin Polymerization (In Vitro)

This table presents the IC50 values of common microtubule inhibitors in cell-free tubulin polymerization assays. This assay directly measures the compound's effect on the assembly of purified tubulin into microtubules.

Compound	Class	Mechanism of Action	Tubulin Polymerization IC50 (µM)
Paclitaxel (B517696) (Taxol)	Taxane	Stabilizer	~0.5[2]
Docetaxel (B913)	Taxane	Stabilizer	Data not consistently reported as IC50 for polymerization promotion
Vincristine	Vinca Alkaloid	Destabilizer	~0.1[3]
Vinblastine	Vinca Alkaloid	Destabilizer	0.43[4]
Colchicine (B1669291)	Colchicine-site binder	Destabilizer	2.68 - 10.6[5]

Table 2: Cytotoxicity in Human Cancer Cell Lines (In Vitro)

This table showcases the IC50 values of the same inhibitors against various human cancer cell lines, reflecting their potency in a cellular context. These values can vary significantly depending on the cell line and exposure duration.[6][7]

Compound	Cancer Cell Line	IC50
Paclitaxel	Ovarian, Breast, Lung	2.5 - 7.5 nM (24h exposure)[6]
Breast (MCF-7)	3.5 µM[8]
Breast (MDA-MB-231)	0.3 µM[8]
Docetaxel	Various	0.13 - 3.3 ng/mL (24h exposure)[9]
Prostate (PC-3)	3.72 nM (48h exposure)[10]
Prostate (LNCaP)	1.13 nM (48h exposure)[10]
Vincristine	Breast (MCF-7)	5 nM[11]
Ovarian (1A9)	4 nM[11]
Neuroblastoma (SY5Y)	1.6 nM[11]
Vinblastine	Breast (MCF-7)	0.68 nM[12]
Colchicine	Ovarian (1A9)	11.9 nM[13]
Atypical Teratoid/Rhabdoid Tumor (BT-12)	0.016 µM[14]

Experimental Protocols

To ensure accurate and reproducible benchmarking of 2-Deacetyltaxuspine X, standardized experimental protocols are essential. Below are detailed methodologies for two key assays.

In Vitro Tubulin Polymerization Assay

This assay is fundamental for determining whether a compound directly interacts with tubulin to either inhibit or promote microtubule assembly.

Principle: The polymerization of purified tubulin into microtubules can be monitored by an increase in light scattering (turbidity) or fluorescence. Inhibitors of polymerization will reduce the rate and extent of this increase in a dose-dependent manner.

Methodology:

• Reagent Preparation:

  • Reconstitute lyophilized tubulin (e.g., bovine brain tubulin, >99% pure) in a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA) containing 1 mM GTP and 10% glycerol. Keep on ice.

  • Prepare a stock solution of 2-Deacetyltaxuspine X and control compounds (e.g., Paclitaxel as a stabilizer, Colchicine as a destabilizer) in a suitable solvent like DMSO.

  • Create a serial dilution of the test and control compounds.

• Assay Procedure (Turbidity-based):

  • Pipette 10 µL of the 10x compound dilutions (or vehicle control) into the wells of a pre-warmed 96-well plate.

  • To initiate the reaction, add 90 µL of the cold tubulin polymerization mix to each well.

  • Immediately place the plate in a microplate reader pre-heated to 37°C.

• Data Acquisition:

  • Measure the absorbance at 340 nm every 60 seconds for 60-90 minutes.

• Data Analysis:

  • Plot absorbance versus time to generate polymerization curves.

  • Determine the maximum rate of polymerization (Vmax) and the final steady-state absorbance.

  • Calculate the percentage of inhibition for each concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and use non-linear regression to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This assay measures the cytotoxic effect of a compound on cancer cell lines, providing a broader understanding of its biological activity, which includes effects on the cell cycle and apoptosis induction.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan (B1609692) crystals, which can be dissolved and quantified by spectrophotometry.

Methodology:

• Cell Seeding:

  • Culture the desired human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) under standard conditions.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 2-Deacetyltaxuspine X and control compounds in complete medium. A typical concentration range might be from 0.1 nM to 100 µM.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the inhibitors. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization and Data Acquisition:

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percent viability against the logarithm of the drug concentration and use a sigmoidal dose-response curve to determine the IC50 value.

Visualizing Mechanisms and Workflows

To further clarify the context of this benchmarking guide, the following diagrams illustrate the relevant biological pathways and experimental processes.

Caption: Mechanism of action for different classes of microtubule inhibitors.

Caption: A typical experimental workflow for comparing novel tubulin inhibitors.

By following the outlined protocols and using the provided comparative data as a benchmark, researchers can effectively evaluate the potential of 2-Deacetyltaxuspine X as a novel microtubule-targeting agent. This systematic approach will enable a thorough characterization of its potency and mechanism of action, providing the necessary foundation for further preclinical and clinical development.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of the Tubulin-Bound Paclitaxel Conformation: Synthesis, Biology and SAR Studies of C-4 to C-3′ Bridged Paclitaxel Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. Inhibition of tubulin-microtubule polymerization by drugs of the Vinca alkaloid class - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines [pubmed.ncbi.nlm.nih.gov]
• 7. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Differential cytotoxic effects of docetaxel in a range of mammalian tumor cell lines and certain drug resistant sublines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. spandidos-publications.com [spandidos-publications.com]
• 11. scribd.com [scribd.com]
• 12. Assessment of antineoplastic agents by MTT assay: partial underestimation of antiproliferative properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. High-throughput screening of FDA-approved drugs identifies colchicine as a potential therapeutic agent for atypical teratoid/rhabdoid tumors (AT/RTs) ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01341K [pubs.rsc.org]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 2-Deacetyltaxuspine X

This guide provides crucial safety and logistical information for the proper disposal of 2-Deacetyltaxuspine X, a taxane (B156437) derivative. Adherence to these procedural steps is vital for ensuring laboratory safety and regulatory compliance. The following protocols are based on established guidelines for the handling of cytotoxic and antineoplastic agents, including related taxane compounds like Paclitaxel and Docetaxel.

Hazard Identification and Classification

2-Deacetyltaxuspine X, as a taxane compound, should be regarded as a cytotoxic agent. Such compounds are often carcinogenic, mutagenic, or toxic for reproduction.[1] Consequently, waste contaminated with this substance is classified as hazardous/cytotoxic waste and must be managed accordingly to prevent risk to human health and the environment.[2] It is imperative not to mix this waste with general laboratory or biohazardous waste.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the first line of defense against exposure. When handling 2-Deacetyltaxuspine X in any form (pure substance, solutions, or contaminated materials), the following PPE is mandatory.

PPE Item	Specification	Rationale
Gloves	Chemotherapy-rated, powder-free nitrile gloves. Double gloving is required.	Provides maximum protection against dermal absorption. The outer glove should be changed immediately if contaminated.[4]
Gown	Disposable, impermeable, solid-front gown with long sleeves and tight-fitting cuffs.	Prevents contamination of personal clothing and skin.
Eye Protection	Chemical safety goggles or a full-face shield.	Protects eyes from splashes and aerosols.[5]
Respiratory	NIOSH-approved respirator (e.g., N95 or higher)	Required when handling the powder form to prevent inhalation of aerosolized particles.

Waste Segregation and Containment

Proper segregation of cytotoxic waste is critical for safe disposal. The type of container is determined by the nature of the waste (trace vs. bulk) and whether it includes sharps.

Waste Type	Description	Container Specification
Trace Waste	Items with minimal residual contamination (<3% by weight of the original quantity), such as empty vials, used IV bags and tubing, contaminated PPE, and lab wipes.[6]	Yellow rigid, puncture-proof, and leak-proof containers clearly labeled "Trace Chemotherapy Waste" or "Cytotoxic Waste".[6][7]
Bulk Waste	Unused or partially used vials of 2-Deacetyltaxuspine X, grossly contaminated materials, and spill cleanup debris.	Black RCRA-rated hazardous waste containers, clearly labeled with the chemical name and "Hazardous Waste".[6][8]
Sharps Waste	Needles, syringes, and other sharps contaminated with 2-Deacetyltaxuspine X.	Yellow sharps containers with purple lids, specifically designated for cytotoxic sharps, or a labeled "Chemo Sharps" container.[1][7]

Experimental Protocol: Spill Decontamination

Immediate and correct response to a spill is critical to prevent exposure and environmental contamination.

Materials:

• Chemotherapy spill kit

• Appropriate PPE (as listed in the table above)

• Absorbent, plastic-backed pads

• Detergent solution

• Designated cytotoxic waste containers (black for bulk waste)

Procedure:

• Secure the Area: Immediately alert personnel in the vicinity and restrict access to the spill area.

• Don PPE: Before addressing the spill, put on a full set of the required personal protective equipment.

• Contain the Spill:

  • For liquid spills, cover with an absorbent pad from the spill kit.[4]

  • For powder spills, carefully cover with damp absorbent pads to avoid generating dust.

• Clean the Area:

  • Working from the outside of the spill inward, carefully clean the area.

  • Place all contaminated materials (absorbent pads, wipes) into a black hazardous waste container.[4]

  • Clean the spill area thoroughly with a detergent solution, followed by clean water.[4]

• Dispose of Waste:

  • Place all contaminated cleaning materials and disposable PPE into the designated black waste container.

  • Seal the container and label it appropriately.

• Post-Cleaning:

  • Wash hands and any potentially exposed skin thoroughly with soap and water.

  • Document the spill and the cleanup procedure in the laboratory safety records.

Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of 2-Deacetyltaxuspine X waste.

Disposal workflow for 2-Deacetyltaxuspine X.

Final Disposal Method

All segregated and properly contained cytotoxic waste must be disposed of via high-temperature incineration.[7] This process ensures the complete destruction of the hazardous chemical compounds. This service must be carried out by a licensed and certified hazardous waste management contractor. Do not dispose of any 2-Deacetyltaxuspine X waste, including liquids, down the drain or in the regular trash.[3] All waste containers must be stored in a secure, designated area while awaiting pickup.

References

• 1. sharpsmart.co.uk [sharpsmart.co.uk]
• 2. Cytotoxic and cytostatic drugs | NetRegs | Environmental guidance for your business in Northern Ireland & Scotland [netregs.org.uk]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. uwyo.edu [uwyo.edu]
• 5. chemos.de [chemos.de]
• 6. sdmedwaste.com [sdmedwaste.com]
• 7. hsrm.umn.edu [hsrm.umn.edu]
• 8. web.uri.edu [web.uri.edu]

Essential Safety &amp; Operational Guidance: Handling 2-Deacetyltaxuspine X

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 2-Deacetyltaxuspine X. The following procedural guidance is designed to ensure the safe handling and disposal of this compound in a laboratory setting. Given the compound's relation to the taxane (B156437) family, which includes potent cytotoxic agents, a high degree of caution is warranted.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin contact, inhalation, and ingestion. The following table summarizes the required equipment for handling 2-Deacetyltaxuspine X.

Body Part	Required PPE	Specifications & Rationale
Hands	Double Gloving	Wear two pairs of chemotherapy-rated nitrile gloves. Change gloves every 30-60 minutes or immediately if contaminated, torn, or punctured.[1] The inner glove should be worn under the gown cuff, and the outer glove over the cuff.[2]
Body	Disposable Gown	A disposable, solid-front gown made of a low-permeability fabric is required.[1][3] Gowns should be changed every two to three hours or immediately upon contamination.[1]
Eyes	Safety Goggles	Chemical splash goggles are required to protect against splashes and aerosols.[3][4]
Face	Face Shield	A full-face shield should be worn in addition to goggles when there is a risk of splashing.[1][3]
Respiratory	N95 Respirator	For handling powders or when aerosols may be generated, a NIOSH-certified N95 or higher-level respirator is necessary.[1][2] Surgical masks do not provide adequate protection.[1][5]
Head & Feet	Hair and Shoe Covers	Disposable hair and shoe covers are required to prevent the spread of contamination.[1][3]

Experimental Protocols: Handling and Disposal

Handling 2-Deacetyltaxuspine X:

• Preparation: All handling of 2-Deacetyltaxuspine X, especially when in powdered form, must be conducted within a certified chemical fume hood or a Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.[5]

• Personal Protective Equipment (PPE) Donning: Before entering the designated handling area, don all required PPE in the following order: shoe covers, hair cover, N95 respirator, safety goggles, and face shield. Wash hands thoroughly before donning a disposable gown and two pairs of chemotherapy-rated gloves.[2]

• Weighing and Reconstitution: When weighing the compound, use a containment balance enclosure if available. If reconstituting the compound, do so carefully to avoid splashing. Use a syringe with a Luer-Lok™ fitting to prevent accidental disconnection.

• Post-Handling: After handling is complete, wipe down all surfaces in the work area with an appropriate deactivating solution, followed by a cleaning agent.

Disposal Plan:

• Waste Segregation: All materials that have come into contact with 2-Deacetyltaxuspine X are considered hazardous waste. This includes gloves, gowns, shoe covers, pipette tips, and any contaminated labware.[1]

• Waste Containers: Dispose of all contaminated solid waste in a designated, leak-proof, and clearly labeled hazardous waste container. Sharps, such as needles and syringes, must be disposed of in a designated chemotherapy sharps container.[1]

• Liquid Waste: Unused solutions containing 2-Deacetyltaxuspine X should be collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Do not dispose of this waste down the drain.

• Decontamination: All non-disposable equipment should be thoroughly decontaminated following established laboratory procedures for hazardous compounds.

• PPE Doffing: Remove PPE in an order that minimizes cross-contamination. First, remove the outer pair of gloves. Then, remove the gown and other PPE before removing the inner pair of gloves.[2] All disposable PPE is to be immediately placed in the hazardous waste container.[2] Wash hands thoroughly after removing all PPE.

Workflow for Safe Handling of 2-Deacetyltaxuspine X

Caption: Workflow for the safe handling of 2-Deacetyltaxuspine X.

References

• 1. ehs.washington.edu [ehs.washington.edu]
• 2. halyardhealth.com [halyardhealth.com]
• 3. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 4. certisbio.com [certisbio.com]
• 5. gerpac.eu [gerpac.eu]